Diammonium propylenebis(dithiocarbamate)

• CAS: 84332-87-6

Core Science & Biosynthesis

Physicochemical Properties and Therapeutic Potential of Diammonium Propylenebis(dithiocarbamate)

Executive Technical Summary

Diammonium propylenebis(dithiocarbamate) (DAPDTC) represents the water-soluble, ionic precursor to the widely used polymeric zinc fungicide, Propineb. While its zinc analog is chemically inert and insoluble, DAPDTC is highly reactive, serving as a potent bidentate ligand (S,S'-donor).

For drug development professionals, DAPDTC is of renewed interest not as a pesticide, but as a privileged scaffold for metallodrug design . Its mechanism involves the in situ chelation of endogenous transition metals (specifically Cu²⁺ and Zn²⁺) to form cytotoxic complexes that inhibit the ubiquitin-proteasome system (UPS), a validated target in oncology. This guide delineates the physicochemical boundaries—specifically pH-dependent stability and redox behavior—that dictate its handling and therapeutic efficacy.

Molecular Architecture and Synthesis

Unlike the polymeric Propineb, DAPDTC exists as a discrete ionic salt in aqueous solution. Its stability is governed by the electron density on the dithiocarbamate nitrogen, which is susceptible to protonation in acidic media.

Chemical Structure[1][2][3][4][5]

• IUPAC Name: Diammonium (propane-1,2-diyl)bis(dithiocarbamate)

• Molecular Formula: C₅H₁₄N₄S₄

• Role: Bis-bidentate ligand capable of forming 1:1 or polymeric complexes with divalent metal ions.

Synthetic Pathway

The synthesis requires strict temperature control to prevent the formation of propylene thiourea (PTU) byproducts. The reaction is exothermic and proceeds via the nucleophilic attack of the primary amines of 1,2-diaminopropane on carbon disulfide under alkaline conditions.

Protocol 1: Laboratory Scale Synthesis of DAPDTC

• Reagents: 1,2-Diaminopropane (0.1 mol), Carbon Disulfide (0.22 mol, slight excess), Ammonium Hydroxide (25% aq solution).

• Setup: 3-neck round bottom flask equipped with a reflux condenser, dropping funnel, and thermometer. Maintain temperature at 0–5°C using an ice-salt bath.

• Addition: Dissolve diamine in concentrated NH₄OH. Add CS₂ dropwise over 60 minutes with vigorous stirring.

• Crystallization: The salt is highly soluble. Precipitation is induced by adding cold acetone or ethanol.

• Filtration: Filter rapidly under inert atmosphere (N₂) to prevent oxidation to thiuram disulfides.

Figure 1: Synthetic pathway and critical pH-dependent stability checkpoint.

Physicochemical Profile

The utility of DAPDTC is defined by its "Jekyll and Hyde" stability profile: stable in base, rapidly decomposing in acid.

Solubility and Stability Matrix

Parameter	Characteristic	Mechanistic Insight
Water Solubility	High (>200 g/L)	Ionic ammonium salt nature disrupts crystal lattice energy effectively compared to Zn-polymers.
Organic Solubility	Low	Insoluble in non-polar solvents (hexane, chloroform); precipitates in acetone.
pH Stability	Alkaline (pH > 8): Stable.Acidic (pH < 6): Unstable.	In acid, protonation of the nitrogen promotes C-N bond cleavage, releasing CS₂ and amine.
Redox Potential	-0.35 V (vs. SHE)	Susceptible to oxidation to thiuram disulfides (dimers) by mild oxidants (e.g., I₂, air).

Decomposition Kinetics (The Acid Challenge)

In gastric simulation fluids (pH 1.2) or tumor microenvironments (pH ~6.5), DAPDTC decomposes. This is a critical consideration for oral bioavailability.

• Mechanism: Protonation of the dithiocarbamate anion

  formation of dithiocarbamic acid decomposition to amine and CS₂.

• Half-life (

  ): < 30 seconds at pH 2; > 24 hours at pH 9.

Chelation Chemistry & Biological Implications

For drug development, the primary value of DAPDTC is its ability to act as a copper ionophore .

The Copper-Proteasome Axis

Dithiocarbamates are not cytotoxic on their own; they require metal ions. DAPDTC transports extracellular copper into the cell. The resulting Cu-DTC complex acts as a proteasome inhibitor.[1]

Mechanism of Action:

• Ligand Exchange: DAPDTC enters the bloodstream (stabilized or encapsulated).

• Chelation: Binds serum or tumor-associated Copper(II).

• Translocation: The neutral, lipophilic Cu(DTC)₂ complex crosses the cell membrane.

• Inhibition: The complex binds to the 19S regulatory particle of the 26S proteasome, inhibiting protein degradation and inducing apoptosis in cancer cells.

Figure 2: Pharmacological mechanism of action: Copper ionophore activity leading to proteasome inhibition.

Analytical Protocols

CS₂ Evolution Assay (Decomposition Study)

To verify the purity and stability of DAPDTC, the "Clarke method" (acid hydrolysis) is the gold standard.

Protocol:

• Digestion: Dissolve 50 mg of DAPDTC in 100 mL of 0.1 M NaOH.

• Hydrolysis: Transfer an aliquot to a reaction flask containing 20% H₂SO₄ at 80°C.

• Trapping: Sweep the evolved CS₂ gas using N₂ flow into a trap containing Viles Reagent (Cupric acetate + Diethylamine in ethanol).

• Quantification: The formation of the yellow copper-diethyldithiocarbamate complex is measured spectrophotometrically at 435 nm .

• Calculation: Compare against a CS₂ standard curve to determine % purity.

HPLC Determination (Intact Ligand)

Direct measurement requires alkaline mobile phases to prevent on-column degradation.

• Column: C18 Reverse Phase (pH stable, e.g., Gemini-NX).

• Mobile Phase: Methanol : Water (70:30) buffered to pH 8.0 with Ammonium Acetate.

• Detection: UV at 280 nm (characteristic N-C=S absorbance).

References

• World Health Organization (WHO). (2004). Propineb: Pesticide Residues in Food – Joint FAO/WHO Meeting on Pesticide Residues (JMPR). Retrieved from [Link]

• Skrajda, M., & Solga, A. (2011). Stability of dithiocarbamates during the preparation and extraction of food samples.[2] Journal of Consumer Protection and Food Safety. Retrieved from [Link]

• Hogarth, G. (2012). Metal-dithiocarbamate complexes: chemistry and biological activity.[3][1][4] Mini-Reviews in Medicinal Chemistry. Retrieved from [Link]

• Cvek, B., & Dvorak, Z. (2008). Targeting of nuclear factor-kappaB and proteasome by dithiocarbamate complexes with metals. Current Pharmaceutical Design. Retrieved from [Link]

• Environmental Protection Agency (EPA). (2023). Dithiocarbamates: Reregistration Eligibility Decision (RED) Fact Sheet. Retrieved from [Link][5][6][7]

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A Technical Guide to the Solubility of Diammonium Propylenebis(dithiocarbamate) in Aqueous and Organic Media

Abstract

This technical guide provides a comprehensive analysis of the solubility characteristics of diammonium propylenebis(dithiocarbamate), a compound of interest for researchers and professionals in drug development and related scientific fields. In the absence of extensive public data on its quantitative solubility, this document emphasizes the fundamental principles governing its solubility and presents a robust, self-validating experimental framework for its precise determination. We delve into the molecular characteristics of diammonium propylenebis(dithiocarbamate) that dictate its behavior in various solvents, offering a theoretical foundation for empirical studies. The guide provides detailed, step-by-step protocols for solubility assessment using the established shake-flask method, coupled with analytical quantification via High-Performance Liquid Chromatography (HPLC) and UV-Vis Spectroscopy. This document is structured to empower researchers to generate reliable and reproducible solubility data, crucial for formulation development, toxicological studies, and understanding its bio-physicochemical properties.

Introduction: Understanding Diammonium Propylenebis(dithiocarbamate)

Diammonium propylenebis(dithiocarbamate) belongs to the dithiocarbamate class of compounds, which are noted for their metal-chelating properties and have applications in agriculture and medicine.[1][2] The molecule is characterized by a propylene bridge connecting two dithiocarbamate functional groups, with two ammonium cations providing the counter-ions. This unique structure, featuring both ionic and non-polar moieties, results in a nuanced solubility profile that is highly dependent on the nature of the solvent.

The presence of the ammonium salts of the dithiocarbamate groups suggests a significant degree of polarity, which generally imparts water solubility.[3][4] Conversely, the propylene backbone is a non-polar hydrocarbon chain. This amphiphilic nature is central to understanding its interactions with a spectrum of solvents, from highly polar water to non-polar organic liquids. This guide will explore the interplay of these structural features in determining the solubility of diammonium propylenebis(dithiocarbamate).

Theoretical Framework for Solubility

The solubility of a compound is governed by the principle of "like dissolves like," which states that substances with similar polarities are more likely to be soluble in one another.[5] The solubility of diammonium propylenebis(dithiocarbamate) can be predicted by considering the following molecular characteristics:

• Ionic Dithiocarbamate Groups: The dithiocarbamate moieties exist as ammonium salts, which are ionic in nature. These groups are capable of forming strong ion-dipole interactions with polar solvent molecules like water, and to a lesser extent, with polar organic solvents such as ethanol and methanol.[6] The presence of these charged groups is the primary driver for its solubility in aqueous solutions.

• Propylene Bridge: The three-carbon propylene bridge is a non-polar hydrocarbon chain. This part of the molecule will have favorable van der Waals interactions with non-polar organic solvents like hexane or toluene. However, in aqueous solutions, this non-polar segment can lead to hydrophobic effects, potentially limiting its solubility.

• Hydrogen Bonding: The amine protons on the dithiocarbamate groups can participate in hydrogen bonding with hydrogen bond acceptor solvents, such as water, alcohols, and dimethyl sulfoxide (DMSO). This further enhances its solubility in these polar protic and polar aprotic solvents.

• Ammonium Cations: The ammonium counter-ions readily dissociate in polar solvents, particularly water, contributing to the overall solubility of the compound as a salt.[3]

Based on these principles, it is anticipated that diammonium propylenebis(dithiocarbamate) will exhibit its highest solubility in highly polar solvents, particularly water, and will have limited solubility in non-polar organic solvents. Its solubility in polar organic solvents like short-chain alcohols is expected to be moderate.

Experimental Determination of Solubility: A Validated Protocol

To obtain accurate and reproducible solubility data, a well-controlled experimental protocol is essential. The "shake-flask" method is a widely accepted and robust technique for determining the equilibrium solubility of a compound.[4][5]

The Shake-Flask Method: A Step-by-Step Protocol

This protocol is designed to be a self-validating system, ensuring that equilibrium is reached and that the measurements are accurate.

Materials and Equipment:

• Diammonium propylenebis(dithiocarbamate) (high purity)

• Selected solvents (e.g., deionized water, ethanol, methanol, DMSO, acetone, hexane, toluene) of analytical grade

• Temperature-controlled orbital shaker or rotator

• Sealed vials (e.g., glass with PTFE-lined caps)

• Centrifuge

• Syringe filters (0.22 µm, PTFE or other chemically inert material)

• Analytical balance

• High-Performance Liquid Chromatography (HPLC) system with a UV detector or a UV-Vis Spectrophotometer

Protocol:

• Preparation of Supersaturated Solutions:

  • Add an excess amount of diammonium propylenebis(dithiocarbamate) to a known volume of each selected solvent in separate sealed vials. The presence of undissolved solid is crucial to ensure a saturated solution at equilibrium.

• Equilibration:

  • Place the vials in a temperature-controlled shaker set to a standard temperature (e.g., 25 °C or 37 °C).

  • Agitate the samples for a predetermined period (typically 24-72 hours) to allow the system to reach equilibrium.[5] Preliminary studies should be conducted to determine the time required to reach a stable concentration.

• Phase Separation:

  • Once equilibrium is achieved, remove the vials from the shaker and allow the undissolved solid to settle.

  • To ensure complete separation of the solid from the liquid phase, centrifuge the vials at a high speed.

• Sample Collection and Preparation:

  • Carefully withdraw an aliquot of the clear supernatant using a syringe.

  • Immediately filter the aliquot through a 0.22 µm syringe filter to remove any remaining solid particles.[5]

  • Dilute the filtered sample with a suitable solvent (the mobile phase for HPLC or the blank solvent for UV-Vis) to a concentration within the linear range of the analytical method.

Workflow for Experimental Solubility Determination

Caption: Workflow for determining equilibrium solubility using the shake-flask method.

Analytical Quantification

Accurate quantification of the dissolved diammonium propylenebis(dithiocarbamate) is critical. Both HPLC and UV-Vis spectroscopy are suitable methods.

High-Performance Liquid Chromatography (HPLC)

HPLC is a highly specific and sensitive method for the quantification of dithiocarbamates.[5]

Instrumentation:

• HPLC system with a C18 reversed-phase column.

• UV detector set to the wavelength of maximum absorbance for the compound.

Methodology:

• Standard Curve Preparation: Prepare a series of standard solutions of diammonium propylenebis(dithiocarbamate) of known concentrations.

• Chromatographic Conditions: Develop a suitable mobile phase (e.g., a mixture of acetonitrile and water with a buffer) and flow rate to achieve good separation and peak shape.

• Analysis: Inject the diluted samples and the standard solutions into the HPLC system.

• Quantification: Determine the concentration of the unknown samples by comparing their peak areas to the standard curve.

UV-Vis Spectroscopy

For a more direct and often quicker analysis, UV-Vis spectroscopy can be employed, provided the compound has a distinct chromophore and there are no interfering substances in the solvent. The dithiocarbamate group typically exhibits strong UV absorbance.

Methodology:

• Wavelength of Maximum Absorbance (λmax) Determination: Scan a solution of diammonium propylenebis(dithiocarbamate) across a range of UV wavelengths to identify the λmax.

• Standard Curve Preparation: Prepare a series of standard solutions of known concentrations and measure their absorbance at the λmax. Plot a standard curve of absorbance versus concentration.

• Analysis: Measure the absorbance of the diluted, filtered samples at the λmax.

• Quantification: Use the standard curve to determine the concentration of the unknown samples.

It is important to note that dithiocarbamates can be unstable, particularly in acidic conditions, where they can decompose to carbon disulfide and the corresponding amine. Therefore, all analyses should be conducted promptly after sample preparation, and the pH of aqueous solutions should be maintained in a neutral to slightly alkaline range if stability is a concern.

Expected Solubility Profile and Data Presentation

Based on the theoretical principles outlined, the following solubility profile for diammonium propylenebis(dithiocarbamate) is anticipated:

Solvent Class	Example Solvents	Predicted Solubility	Primary Interactions
Polar Protic	Water, Methanol, Ethanol	High to Moderate	Ion-dipole, Hydrogen bonding
Polar Aprotic	DMSO, Acetone	Moderate to Low	Dipole-dipole, Hydrogen bonding
Non-polar	Hexane, Toluene	Very Low	Van der Waals forces

This table provides a framework for presenting the experimentally determined quantitative data. The solubility should be reported in standard units such as mg/mL or mol/L at the specified temperature.

Logical Framework for Solubility Analysis

The following diagram illustrates the logical flow from molecular structure to the experimental determination of solubility.

Caption: Logical progression from molecular properties to quantitative solubility data.

Conclusion

This technical guide provides a comprehensive framework for understanding and determining the solubility of diammonium propylenebis(dithiocarbamate). By combining a theoretical understanding of its molecular properties with a robust experimental protocol, researchers can generate the reliable and accurate solubility data necessary for advancing their work in drug development and other scientific applications. The provided methodologies for the shake-flask method and analytical quantification offer a self-validating system to ensure the scientific integrity of the results.

References

• Benchchem. (n.d.). General Experimental Protocol for Determining Solubility.
• Perugia, A., et al. (2023). Dithiocarbamates: Properties, Methodological Approaches and Challenges to Their Control. Toxics, 11(10), 861.
• Kanchi, S., et al. (2014). Dithiocarbamates as hazardous remediation agent: A critical review on progress in environmental chemistry for inorganic species studies of 20th century. Arabian Journal of Chemistry, 7(1), 9-27.

• Wikipedia. (2024). Dithiocarbamate. Retrieved from [Link]

• Odularu, A. T., & Ajibade, P. A. (2019). Dithiocarbamates: Challenges, Control, and Approaches to Excellent Yield, Characterization, and Their Biological Applications.
• Ajibade, P. A., & Oluwalana, A. E. (2022).
• Hogarth, G. (2012). Main Group Dithiocarbamate Complexes. Comprehensive Inorganic Chemistry II, 1, 1-100.
• Hogarth, G. (2015). Addressing misconceptions in dithiocarbamate chemistry. Dalton Transactions, 44(28), 12574-12585.

• PubChem. (n.d.). Propineb. Retrieved from [Link]

• ResearchGate. (2015). I have prepared a new dithiocarbamate ligand and its metal complexes are not soluble in H2O, DCM, DMF, DMSO, Me/EtOH; can anyone suggest a solvent?. Retrieved from [Link]

• World Health Organization. (2015). Annex 4: Protocol to conduct equilibrium solubility experiments for the purpose of Biopharmaceutics Classification System-based classification of active pharmaceutical ingredients for biowaiver. Retrieved from [Link]

• Onwudiwe, D. C., & Ajibade, P. A. (2018). Organotin(IV) Dithiocarbamate Complexes: Chemistry and Biological Activity. Molecules, 23(10), 2573.

• CORESTA. (2017). Dithiocarbamates. Retrieved from [Link]

• U.S. Patent No. 3,326,951. (1967). Propylene-(1, 2)
• U.S. Patent No. 2,844,623. (1958).
• Benchchem. (n.d.). A Comparative Analysis of Propylene 1,2-bis(dithiocarbamate) and Ethylene bis(dithiocarbamate) as Fungicidal Agents.

• Encyclopedia.pub. (2022). The Versatility in the Applications of Dithiocarbamates. Retrieved from [Link]

• Ajibade, P. A., & Oluwalana, A. E. (2022).
• Benchchem. (n.d.). High-Performance Liquid Chromatography (HPLC) Methods for the Analysis of Dithiocarbamates.
• Samelle, T. C., et al. (2025). New Chromogenic Reagent for Spectrophotometric Determination of Ethylene Bis-dithiocarbamate Pesticide Residues in Vegetables. Current Journal of Applied Science and Technology, 44(1), 63-75.
• Russo, M. V., et al. (2021). Advances in the Analytical Determination and Toxicological Assessment of Dithiocarbamates and Their Hydrolysis Products in Fruits, Vegetables, and Cereals: Methodological Evolution, Challenges, and Future Directions. Foods, 10(10), 2294.

• University of Hertfordshire. (2026). Diammonium ethylenebis (dithiocarbamate). Retrieved from [Link]

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The Chelate Effect in Action: A Technical Guide to Dithiocarbamate Coordination Strategies

Executive Summary & Chemical Foundation

Dithiocarbamates (DTCs) represent a class of organosulfur ligands defined by the

moiety.[1] While historically utilized as agricultural fungicides and rubber vulcanization accelerators, their current trajectory in drug development—specifically as "Trojan Horse" metal chaperones—demands a rigorous understanding of their coordination chemistry.

For the application scientist, the utility of DTCs lies in their electronic versatility . They are not merely static chelators; they exist in a resonance equilibrium between a lipophilic dithiocarbamate form and a polar thioureide form. This duality allows them to stabilize high oxidation states (e.g., Cu(III), Ni(IV)) via electron donation from the nitrogen lone pair, a feature critical for both catalytic turnover and biological redox modulation.

The Thioureide Resonance

The defining feature of DTC chemistry is the delocalization of the nitrogen lone pair onto the sulfur atoms.[2][3][4] This results in a planar

core with significant double-bond character in the bond.

• Form A (Dithiocarbamate): Negative charge localized on sulfur.[3] Soft donor character.

• Form B (Thioureide): Double bond between N and C. Harder character; stabilizes higher metal oxidation states.[3]

Implication: The substituent

groups on the nitrogen dictate the contribution of Form B. Electron-donating alkyl groups enhance the thioureide character, increasing the ligand's "bite" strength and redox stability.

Synthesis & Ligand Architecture

The synthesis of dithiocarbamate ligands is a nucleophilic addition reaction governed by the basicity of the amine and the electrophilicity of carbon disulfide (

).

Mechanistic Workflow

The reaction requires a base to deprotonate the intermediate dithiocarbamic acid, driving the equilibrium forward.

Figure 1: Nucleophilic addition pathway for dithiocarbamate synthesis. The base prevents acid-mediated decomposition back to starting materials.

Experimental Protocol: Synthesis of Sodium Diethyldithiocarbamate

Objective: Produce high-purity ligand for subsequent metal coordination. Scale: 0.1 Molar

• Setup: Equip a 250 mL three-neck round-bottom flask with a dropping funnel, a thermometer, and a magnetic stir bar. Place in an ice bath (

  ).

• Reagent Prep:

  • Dissolve Diethylamine (7.31 g, 0.1 mol) in 50 mL of ethanol.

  • Prepare Sodium Hydroxide solution (4.0 g, 0.1 mol) in minimal water/ethanol (1:1).

• Addition: Add the amine solution to the flask. Add Carbon Disulfide (

  ) (7.61 g, 0.1 mol) dropwise over 30 minutes. Caution: Exothermic reaction.

• Basification: Once

  addition is complete, add the NaOH solution dropwise. The solution will turn yellow/orange.

• Crystallization: Stir for 2 hours at room temperature. Evaporate solvent under reduced pressure (Rotavap) to 20% volume. Add cold diethyl ether to precipitate the salt.

• Purification: Recrystallize from ethanol/ether. Dry in a vacuum desiccator over

  .

Validation:

• Yield: Expect >85%.

• Melting Point: 94–96°C (anhydrous).

Coordination Dynamics & Diagnostic Spectroscopy

Upon binding to a metal center, the DTC ligand typically adopts a bidentate chelation mode (

), forming a strained four-membered ring.[1] However, monodentate and bridging modes are possible depending on steric bulk.

Diagnostic IR Bands

Infrared spectroscopy is the primary tool for determining coordination mode. The shift in

and bands relative to the free ligand is diagnostic.[5][6][7]

Vibration Mode	Frequency Region ( )	Diagnostic Insight
Thioureide	1450 – 1550	Bond Order: A shift to higher energy (vs. free ligand) indicates strong metal coordination and increased double-bond character (Resonance Form B).[5]
Asymmetric	950 – 1050	Coordination Mode: • Single Band: Indicates equivalent C-S bonds Bidentate chelation (Iso-bidentate).• Split Band (Doublet): Indicates non-equivalent C-S bonds Monodentate or Anisobidentate coordination.
	350 – 450	Metal Binding: Direct confirmation of the Metal-Sulfur bond formation (Far IR).

Protocol: Synthesis of Bis(diethyldithiocarbamato)copper(II)

Objective: Synthesize the bioactive

complex (active metabolite of Disulfiram).

• Stoichiometry: 1:2 (Metal:Ligand).

• Dissolution: Dissolve

  (1.70 g, 10 mmol) in 20 mL distilled water.

• Ligand Addition: Dissolve Sodium Diethyldithiocarbamate (3.42 g, 20 mmol) in 30 mL water.

• Precipitation: Slowly add the ligand solution to the copper solution with vigorous stirring. A dark brown/chocolate precipitate forms immediately.

• Isolation: Stir for 30 minutes. Filter via Buchner funnel.

• Washing: Wash with water (

  mL) to remove NaCl, then cold ethanol ( mL).

• Drying: Air dry or vacuum dry.

Therapeutic Mechanism: The "Trojan Horse" Strategy

In oncology, dithiocarbamates (specifically Disulfiram) act as pro-drugs. They do not kill cancer cells directly; they require the presence of Copper (Cu) to form the active cytotoxic complex.

The Mechanism of Action

Disulfiram (DSF) is cleaved in the body to diethyldithiocarbamate (DDC). DDC chelates dietary or supplemental copper to form

. This lipophilic complex bypasses the copper transporter Ctr1, entering the cell via passive diffusion ("Trojan Horse"). Inside, it targets the Ubiquitin-Proteasome System (UPS) , specifically inhibiting the NPL4-p97 pathway, leading to the accumulation of poly-ubiquitinated proteins and apoptosis.

Figure 2: The metabolic activation of Disulfiram into the cytotoxic Copper-DTC complex.

Biological Validation (Proteasome Inhibition Assay)

To validate the efficacy of synthesized complexes:

• Cell Line: MDA-MB-231 (Breast Cancer) – High copper dependency.

• Treatment: Treat cells with

  (0.1 – 1.0 ) for 24h.

• Western Blot: Probe for Ubiquitin and p27 .

  • Positive Result: A smear of high molecular weight poly-ubiquitinated proteins indicates proteasome blockage.

References

• Hogarth, G. (2012). "Metal-dithiocarbamate complexes: chemistry and biological activity." Mini-Reviews in Medicinal Chemistry. Link

• Chen, D., et al. (2006). "Disulfiram, a clinically used anti-alcoholism drug and copper-binding agent, induces apoptotic cell death in breast cancer cultures and xenografts via inhibition of the proteasome activity." Cancer Research.[8] Link

• Skrott, Z., et al. (2017). "Alcohol-abuse drug disulfiram targets cancer via p97 segregase adaptor NPL4." Nature. Link

• Adeyemi, J. O., & Onwudiwe, D. C. (2020).[9][10] "The mechanisms of action involving dithiocarbamate complexes in biological systems." Inorganica Chimica Acta. Link

• BenchChem. (2025). "Spectroscopic Analysis of Dithiocarbamate Compounds: An In-depth Technical Guide." Link

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Diammonium Propylenebis(dithiocarbamate): A Comprehensive Technical Guide for Researchers

An in-depth exploration of the chemical identity, properties, synthesis, and potential applications of Diammonium Propylenebis(dithiocarbamate) for professionals in research and drug development.

Introduction

Diammonium propylenebis(dithiocarbamate), a member of the dithiocarbamate class of organosulfur compounds, represents a molecule of interest for a variety of scientific applications. While its close analog, the polymeric zinc salt known as Propineb, is widely recognized as a broad-spectrum fungicide in agriculture, the diammonium salt possesses distinct chemical characteristics that warrant a focused technical examination.[1][2] This guide provides a comprehensive overview of Diammonium propylenebis(dithiocarbamate), including its chemical identifiers, physicochemical properties, synthesis, potential mechanisms of action, and relevant experimental protocols, to support its exploration in research and development.

Dithiocarbamates are characterized by their ability to chelate metals and interact with sulfhydryl groups in enzymes, a property that underpins their biological activity.[3] This guide will delve into the specifics of the propylenebis(dithiocarbamate) structure and the influence of the diammonium counter-ions on its properties and potential applications beyond agriculture, particularly in the realms of chemical synthesis and biological screening.

Part 1: Chemical Identity and Physicochemical Properties

A precise understanding of a compound's identity and properties is fundamental to its application in a research setting. This section provides the key identifiers and a summary of the known and predicted physicochemical characteristics of Diammonium propylenebis(dithiocarbamate).

Chemical Identifiers

Accurate identification is crucial for sourcing, safety, and regulatory compliance. The primary identifiers for Diammonium propylenebis(dithiocarbamate) are summarized in the table below.

Identifier	Value
CAS Number	84332-87-6
Chemical Name	Carbamodithioic acid, (1-methyl-1,2-ethanediyl)bis-, diammonium salt
EINECS Number	282-716-5
Molecular Formula	C₅H₁₆N₄S₄

Physicochemical Properties

Detailed experimental data on the physicochemical properties of Diammonium propylenebis(dithiocarbamate) is not extensively available in public literature. However, based on the general properties of dithiocarbamate salts and related compounds, the following characteristics can be inferred. It is important to note that these should be confirmed by experimental analysis for any critical application.

Property	Predicted/Inferred Value
Appearance	Likely a crystalline solid
Solubility	Expected to be soluble in water due to the ammonium salts.
Stability	Dithiocarbamates can be unstable and may decompose upon exposure to heat, light, and acidic conditions.[4]

Part 2: Synthesis and Mechanism of Action

Synthesis of Diammonium Propylenebis(dithiocarbamate)

The synthesis of dithiocarbamates is a well-established chemical transformation. The general principle involves the reaction of a primary or secondary amine with carbon disulfide in an alkaline environment.[3][5] For Diammonium propylenebis(dithiocarbamate), the synthesis would proceed via the reaction of 1,2-diaminopropane with carbon disulfide, followed by neutralization with ammonia or an ammonium salt.

A generalized, two-step synthesis protocol is outlined below:

Step 1: Formation of the Propylenebis(dithiocarbamic acid) intermediate

• Dissolve 1,2-diaminopropane in a suitable solvent, such as ethanol or water.

• Cool the solution in an ice bath.

• Slowly add carbon disulfide to the cooled amine solution with constant stirring. An exothermic reaction is expected.

• Maintain the reaction at a low temperature to control the reaction rate and minimize side product formation.

• After the addition is complete, allow the reaction to stir for a specified period to ensure complete conversion to propylenebis(dithiocarbamic acid).

Step 2: Formation of the Diammonium Salt

• To the solution containing the propylenebis(dithiocarbamic acid), slowly add a solution of ammonia or an appropriate ammonium salt (e.g., ammonium hydroxide) while monitoring the pH.

• Continue the addition until the solution is neutralized or slightly basic, leading to the formation of the diammonium salt.

• The product may precipitate out of the solution or can be isolated by solvent evaporation.

• The resulting solid can be purified by recrystallization from a suitable solvent system.

Diagram of the Synthesis Workflow

Caption: Generalized workflow for the synthesis of Diammonium propylenebis(dithiocarbamate).

Mechanism of Action

The biological and chemical activity of dithiocarbamates is primarily attributed to their ability to act as potent metal chelators and their reactivity towards sulfhydryl groups.[3] While the specific mechanisms of Diammonium propylenebis(dithiocarbamate) are not extensively studied, the general mode of action for this class of compounds provides a strong basis for understanding its potential biological effects.

Inhibition of Metalloenzymes: The dithiocarbamate moiety can chelate essential metal ions (e.g., zinc, copper, iron) that serve as cofactors for a wide range of enzymes. By sequestering these metal ions, the compound can disrupt critical metabolic pathways.

Interaction with Sulfhydryl Groups: The sulfur atoms in the dithiocarbamate structure can react with the sulfhydryl (-SH) groups of cysteine residues in proteins. This can lead to the inactivation of enzymes and disruption of protein structure and function.

Diagram of the Proposed Mechanism of Action

Caption: Proposed mechanism of action for Diammonium propylenebis(dithiocarbamate).

Part 3: Applications in a Research Context

While the primary commercial application of propylenebis(dithiocarbamates) is in agriculture, the unique properties of the diammonium salt open up possibilities for its use in various research and development settings.

Potential Research Applications

• Chelating Agent: Due to its strong metal-binding capacity, it can be investigated as a chelating agent in biological systems or for the removal of heavy metals from solutions.[5]

• Enzyme Inhibition Studies: The compound can serve as a tool for studying the role of metalloenzymes in various biological processes.

• Precursor for Synthesis: Diammonium propylenebis(dithiocarbamate) can be used as a starting material for the synthesis of other dithiocarbamate derivatives, including metal complexes with potential catalytic or therapeutic properties.

• Antimicrobial Research: Given the known fungicidal properties of related compounds, this water-soluble salt could be screened for activity against a broader range of microorganisms.

Part 4: Experimental Protocols and Safety

Analytical Methods

The analysis of dithiocarbamates often presents challenges due to their instability. Common analytical approaches for propylenebis(dithiocarbamates) involve their conversion to more stable and readily detectable compounds.

Gas Chromatography-Mass Spectrometry (GC-MS): A widely used method involves the acid hydrolysis of the dithiocarbamate to carbon disulfide (CS₂), which is then extracted and analyzed by GC-MS.[6]

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS): A more specific approach involves the analysis of propylenediamine, another degradation product of propineb, by LC-MS/MS. This method allows for the specific quantification of propylenebis(dithiocarbamates).[7]

Safety and Handling

As with all chemicals, proper safety precautions should be observed when handling Diammonium propylenebis(dithiocarbamate).

• Personal Protective Equipment (PPE): Wear appropriate PPE, including safety goggles, gloves, and a lab coat.[8]

• Ventilation: Handle the compound in a well-ventilated area or a fume hood to avoid inhalation of any dust or vapors.[8]

• Storage: Store in a cool, dry, and well-ventilated place, away from incompatible materials such as strong acids.[8]

• Disposal: Dispose of the compound and any contaminated materials in accordance with local, state, and federal regulations.

Conclusion

Diammonium propylenebis(dithiocarbamate) is a compound with a well-defined chemical structure and a mode of action that is characteristic of the dithiocarbamate class. While specific experimental data for this particular salt is limited, its relationship to the widely studied fungicide Propineb provides a solid foundation for exploring its potential in research and development. Its predicted water solubility and chelating properties make it a candidate for a range of applications, from enzyme inhibition studies to the synthesis of novel chemical entities. Further research into its specific physicochemical properties and biological activities is warranted to fully unlock its potential for the scientific community.

References

• Capri, E., & Marchis, A. (2022). Dithiocarbamates: Properties, Methodological Approaches and Challenges to Their Control. Toxics, 10(9), 533. Retrieved from [Link]

• Ministry of Health, Labour and Welfare, Japan. (n.d.). Analytical Method for Dithiocarbamates (Agricultural, Animal and Fishery Products). Retrieved from [Link]

• Analytice. (2021, January 4). Laboratory analysis of dithiocarbamates. Retrieved from [Link]

• Adedibu, C., & Olayinka, O. (2022). The Versatility in the Applications of Dithiocarbamates. Encyclopedia, 2(1), 443-458. Retrieved from [Link]

• D'Agostino, A., et al. (2023). Advances in the Analytical Determination and Toxicological Assessment of Dithiocarbamates and Their Hydrolysis Products in Fruits, Vegetables, and Cereals: Methodological Evolution, Challenges, and Future Directions. Toxics, 11(10), 819. Retrieved from [Link]

• University of Hertfordshire. (2026, January 3). Diammonium ethylenebis (dithiocarbamate). AERU. Retrieved from [Link]

• U.S. Environmental Protection Agency. (n.d.). Method 630.1: The Determination of Dithiocarbamates Pesticides in Municipal and Industrial Wastewater. Retrieved from [Link]

• Khoudary, K., Mona, S., Matar, M., & Haffar, S. (2012). Synthesis of Derivatives of Di-butyldithiocarbamates. Asian Journal of Chemistry, 24(12), 5671-5673.

• European Union Reference Laboratory for Pesticides. (n.d.). Analysis of Propineb as Propylenediamine via LC-MS/MS in Fruit and Vegetables. Retrieved from [Link]

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Technical Guide: Toxicity Profile &amp; Safety Data for Diammonium Propylenebis(dithiocarbamate)

This technical guide provides a comprehensive toxicological profile and safety framework for Diammonium Propylenebis(dithiocarbamate) (DAPDTC). This compound is the water-soluble ammonium salt of the ligand found in the fungicide Propineb .

Unlike the polymeric and insoluble zinc salt (Propineb), DAPDTC presents unique handling challenges due to its high solubility and rapid bioavailability. This guide synthesizes chemical safety data with mechanistic toxicology to support researchers in drug development and agrochemical synthesis.

Part 1: Chemical Identity & Physicochemical Context[1]

Compound: Diammonium propylenebis(dithiocarbamate) CAS Number: 84332-87-6 Synonyms: Carbamodithioic acid, (1-methyl-1,2-ethanediyl)bis-, diammonium salt; Ammonium propylenebisdithiocarbamate. Molecular Formula: C₅H₁₄N₄S₄ Molecular Weight: 274.45 g/mol

Critical Physicochemical Properties

• Solubility: Highly soluble in water (contrast with Propineb, which is insoluble). This high solubility significantly increases the risk of acute systemic absorption upon mucosal contact.

• Stability: Hygroscopic and unstable in acidic environments. Rapidly hydrolyzes to release carbon disulfide (CS₂) and propylenethiourea (PTU) .

• Appearance: Typically a yellow to off-white crystalline solid or powder with a slight amine/sulfur odor.

Part 2: Toxicological Mechanism & Profile

Mechanism of Action: The "Lethal Synthesis"

The toxicity of DAPDTC is not intrinsic to the parent molecule alone but is driven by its metabolic degradation. Upon ingestion or absorption, the molecule undergoes hydrolysis and metabolic breakdown.

• Acid Hydrolysis: In the acidic environment of the stomach (or acidic aqueous solution), the dithiocarbamate moiety cleaves.

• CS₂ Release: Generates carbon disulfide, a neurotoxin affecting the peripheral nervous system.

• PTU Formation: The propylene backbone cyclizes to form Propylenethiourea (PTU) .

Key Insight: PTU is a potent thyrotoxicant . It inhibits thyroid peroxidase (TPO), the enzyme responsible for iodinating tyrosine residues in thyroglobulin. This blocks the synthesis of T3 and T4 hormones, triggering a feedback loop where the pituitary releases excess TSH, leading to thyroid hyperplasia (goiter) and potential neoplasia.

Visualization: Metabolic Activation Pathway

Caption: Figure 1.[1][2][3] The metabolic degradation of DAPDTC leads to the formation of PTU, the primary driver of thyroid toxicity.

Toxicity Data Summary

Endpoint	Classification	Key Findings & Thresholds
Acute Oral Toxicity	Category 4 (Harmful)	LD50 (Rat): Estimated 1000–2000 mg/kg (inferred from Propineb/Ammonium salts).
Skin Irritation	Category 2 (Irritant)	Ammonium salts cause significant irritation to moist skin.
Eye Irritation	Category 2A (Severe)	High risk of corneal opacity due to alkaline ammonium release.
Sensitization	Skin Sensitizer (1B)	Dithiocarbamates are known contact allergens.
Carcinogenicity	Suspected (Cat 2)	Linked to PTU-induced thyroid tumors in chronic rodent studies.
Reproductive Tox	Category 2 (Suspected)	PTU is teratogenic; crosses the placental barrier.
Target Organs	STOT-RE (Thyroid)	Thyroid gland enlargement, neuropathy (CS₂ effect).

Part 3: Safety Data Sheet (SDS) Framework

This section outlines the critical controls required for a laboratory SDS. Do not rely on generic "dust" warnings; this compound requires specific protocols for thyroid protection and ammonia management .

Hazard Identification (GHS)

• Signal Word: WARNING

• Hazard Statements:

  • H302: Harmful if swallowed.[4][5]

  • H315: Causes skin irritation.[4][5][6]

  • H317: May cause an allergic skin reaction.[5]

  • H361d: Suspected of damaging the unborn child (due to PTU metabolite).

  • H373: May cause damage to organs (Thyroid) through prolonged or repeated exposure.[2][7]

  • H400: Very toxic to aquatic life.[5]

Handling & Storage Protocol

• Engineering Controls: Use ONLY in a certified chemical fume hood. The ammonium salt can release ammonia gas and CS₂ upon exposure to moisture.

• Storage: Store at 2–8°C (Refrigerated). Keep under inert atmosphere (Nitrogen/Argon) if possible. Moisture sensitivity is high; hydrolysis creates toxic gas pressure in sealed containers.

• Incompatibility: Acids (releases CS₂ instantly), Oxidizers (fire hazard), Heavy metal salts (precipitates insoluble dithiocarbamates).

Emergency Response (Self-Validating Protocol)

• Inhalation: Move to fresh air. If "rotten cabbage" odor (CS₂) is detected, assume significant exposure.

• Skin Contact: Wash with soap and water for 15 minutes. Do not use alcohol (increases transdermal absorption of dithiocarbamates).

• Spill Cleanup:

  • Evacuate area.[4][8]

  • Wear Tyvek suit and P100 respirator.

  • Cover spill with dry lime or soda ash (to neutralize potential acid contact).

  • Collect in a waste container labeled "Sulfur/Ammonium Waste".

Part 4: Experimental Protocols

Protocol: Analytical Quantitation via CS₂ Evolution

Expertise Note: Direct HPLC analysis of the salt is difficult due to instability. The standard method converts the dithiocarbamate backbone into CS₂ for colorimetric or GC detection.

Methodology:

• Digestion: Dissolve 10 mg of DAPDTC sample in 50 mL degassed water.

• Hydrolysis: Add 20 mL of 20% SnCl₂ in HCl to the reaction flask. Heat to boiling under reflux.

• Trapping: Channel the evolved gas stream through a trap containing 10% Cadmium Sulfate (removes H₂S interference).

• Detection: Bubble the gas into a solution of Viles Reagent (Cupric acetate + Diethanolamine in Ethanol).

• Quantification: Measure absorbance of the resulting yellow copper-dithiocarbamate complex at 435 nm .

  • Validation: Construct a calibration curve using pure CS₂ or a standardized Propineb reference.

Protocol: In Vitro Thyroid Peroxidase (TPO) Inhibition Assay

Purpose: To assess the endocrine disrupting potential of the metabolite PTU.[7]

• Enzyme Source: Porcine thyroid microsomes.

• Substrate: Guaiacol (oxidizable substrate).

• Reaction: Incubate microsomes with varying concentrations of DAPDTC metabolite (PTU) + KI + H₂O₂.

• Readout: Monitor the oxidation of guaiacol spectrophotometrically at 470 nm .

• Result: Calculate IC50. A value < 10 µM indicates potent thyroid disruption.

Visualization: Safety Decision Tree

Caption: Figure 2. Decision logic for mitigating phase-specific risks of DAPDTC handling.

References

• European Food Safety Authority (EFSA). (2016).[7] Peer review of the pesticide risk assessment of the active substance propineb.[7][9] EFSA Journal.[7] Link

• World Health Organization (WHO) / FAO. (1993). Propylenethiourea (PTU): Toxicological evaluations.[6][7][10] Joint Meeting on Pesticide Residues (JMPR). Link

• PubChem. (2025).[11] Diammonium ethylenebis(dithiocarbamate) and related compounds - Compound Summary. National Library of Medicine. Link

• U.S. EPA. (2001).[12] Ethylenebisdithiocarbamates (EBDCs); Reregistration Eligibility Decision (RED). (Applied for cross-class toxicity reference). Link

• Lentza-Rizos, C. (1990). Ethylenethiourea (ETU) in relation to use of ethylenebisdithiocarbamate (EBDC) fungicides.[2][13] Reviews of Environmental Contamination and Toxicology.[7] Link

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• 4. static.cymitquimica.com [static.cymitquimica.com]
• 5. datasheets.scbt.com [datasheets.scbt.com]
• 6. cdn.caymanchem.com [cdn.caymanchem.com]
• 7. researchgate.net [researchgate.net]
• 8. echemi.com [echemi.com]
• 9. dergipark.org.tr [dergipark.org.tr]
• 10. Effects of the dithiocarbamate fungicide propineb in primary neuronal cell cultures and skeletal muscle cells of the rat - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Diammonium ethylenebis(dithiocarbamate) | C4H14N4S4 | CID 3034395 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. primoris-lab.com [primoris-lab.com]

Role of diammonium propylenebis(dithiocarbamate) as a fungicide precursor

Role as a Critical Precursor in Propineb Manufacturing

Executive Summary

Diammonium propylenebis(dithiocarbamate) (CAS: 84332-87-6) serves as the obligate, water-soluble intermediate in the synthesis of Propineb, a polymeric zinc-based fungicide. Unlike stable commercial dithiocarbamates, this ammonium salt is rarely isolated; it exists primarily as a transient species within the reaction vessel. Its physicochemical integrity directly dictates the polymerization degree, particle size distribution, and impurity profile (specifically propylenethiourea, PTU) of the final fungicide. This guide details the process chemistry, critical quality attributes (CQAs), and handling protocols for this precursor.

Chemical Architecture & Thermodynamics

The compound is derived from the nucleophilic attack of 1,2-propanediamine on carbon disulfide in the presence of ammonia.

Chemical Identity:

• IUPAC Name: Diammonium (1-methyl-1,2-ethanediyl)bis(carbamodithioate)

• Molecular Formula: C5H14N4S4

• Role: Ligand donor for Zinc coordination.

Structural Dynamics: Unlike ethylenebis(dithiocarbamates) (e.g., Nabam precursors) which possess a C2 symmetry, the propylene backbone introduces asymmetry. The methyl group at the C1 position creates steric influence, affecting the kinetics of the subsequent zinc precipitation.

Table 1: Physicochemical Profile of the Precursor vs. Active

Property	Diammonium Precursor	Propineb (Final Active)
State	Aqueous Solution (Transient)	Solid Polymer (White/Cream)
Solubility	Highly Soluble (>500 g/L)	Practically Insoluble
Stability	Low (Reverts to amine/CS2 or cyclizes to PTU)	High (Stable polymer)
Coordination	Ionic (NH4+ counterions)	Chelate/Polymeric (Zn-S bonds)

Process Chemistry: Synthesis & Critical Parameters

The synthesis is a two-stage "one-pot" process. The control of the ammonium salt formation (Stage 1) is more critical than the precipitation (Stage 2) for impurity management.

3.1 Reaction Mechanism

The reaction is highly exothermic. 1,2-propanediamine (PDA) reacts with Carbon Disulfide (CS2) in an ammoniacal environment.

3.2 Critical Process Parameters (CPPs)

• Temperature Control (<30°C): The formation of the dithiocarbamate is reversible. Elevated temperatures favor the elimination of H2S and the intramolecular cyclization of the intermediate to form Propylenethiourea (PTU) . PTU is a regulated toxicological impurity (thyroid toxicant).

• Stoichiometry (CS2 Excess): A slight excess of CS2 is often maintained to push the equilibrium toward the dithiocarbamate salt and prevent free amine from remaining, which can complex with zinc in undesirable ways.

• pH Dynamics: The diammonium salt solution is naturally alkaline (pH ~9-10). Before zinc addition, the pH is often adjusted to neutral (7.0–7.5) to control the precipitation rate and crystal morphology of the Propineb polymer.

Impurity Profiling: The PTU Pathway

The primary risk in handling diammonium propylenebis(dithiocarbamate) is its degradation.[1]

Mechanism of PTU Formation: Under acidic conditions or thermal stress, the dithiocarbamate arm protonates to the acid form, releases CS2, and the remaining amine nucleophile attacks the adjacent carbon, closing the ring to form the 5-membered imidazolidine-2-thione ring (PTU).

Figure 1: Degradation pathway of the precursor salt into the toxic impurity PTU.

Experimental Protocol: Laboratory Synthesis & Validation

Objective: Synthesis of Propineb via the in-situ generation of diammonium propylenebis(dithiocarbamate).

Safety Warning: CS2 is highly flammable and toxic. Work in a fume hood. PTU is a suspected carcinogen.

Step 1: Precursor Generation (Ammonium Salt)

• Setup: Equip a 500 mL 3-neck flask with a mechanical stirrer, dropping funnel, thermometer, and N2 inlet.

• Charge: Add 1,2-Propanediamine (37.0 g, 0.5 mol) and Water (100 mL). Cool to 10°C .

• Addition: Add Ammonia solution (25%, 70 mL) .

• Reaction: Dropwise add Carbon Disulfide (76.1 g, 1.0 mol) over 60 minutes.

  • Control: Maintain internal temperature < 25°C . The solution will turn yellow/orange (formation of the diammonium salt).

• Digestion: Stir for 30 mins at 20°C to ensure complete conversion.

Step 2: Polymerization (Zinc Precipitation)

• Preparation: Dissolve Zinc Sulfate Heptahydrate (144 g, 0.5 mol) in Water (150 mL).

• Precipitation: Add the ZnSO4 solution to the diammonium salt solution over 45 minutes.

  • Observation: A thick white precipitate of Propineb forms immediately.

• Finishing: Stir for 1 hour. Filter the slurry. Wash the cake 3x with water to remove ammonium sulfate byproducts.

• Drying: Dry at 50°C under vacuum. Do not exceed 60°C to prevent PTU formation.

Process Flow Visualization

Figure 2: Industrial process flow converting raw materials to Propineb via the diammonium intermediate.

References

• Food and Agriculture Organization (FAO). (2004). Propineb: Pesticide Residues in Food – 2004 Evaluations, Part I: Residues. FAO Plant Production and Protection Paper. Link

• European Food Safety Authority (EFSA). (2017). Peer review of the pesticide risk assessment of the active substance propineb. EFSA Journal. Link

• Crnogorac, G., & Schwack, W. (2009). Residue analysis of dithiocarbamate fungicides. TrAC Trends in Analytical Chemistry, 28(1), 40-50. Link

• World Health Organization (WHO). (1993). Propineb (JMPR Evaluations 1993 Part II Toxicological). Inchem.org. Link

• Bayer CropScience. (2014). Summary of the ecotoxicological studies for propineb. Link

Sources

• 1. Advances in the Analytical Determination and Toxicological Assessment of Dithiocarbamates and Their Hydrolysis Products in Fruits, Vegetables, and Cereals: Methodological Evolution, Challenges, and Future Directions - PMC [pmc.ncbi.nlm.nih.gov]

History and development of propylenebis(dithiocarbamate) derivatives

History, Chemistry, and Development

Executive Summary & Historical Trajectory

The development of dithiocarbamate (DTC) fungicides represents a pivotal chapter in agricultural chemistry, marking the transition from inorganic sulfur/copper treatments to organic, multi-site inhibitors. While ethylenebis(dithiocarbamates) (EBDCs) like Mancozeb dominated the mid-20th century, propylenebis(dithiocarbamates) —specifically Propineb —emerged as a critical structural evolution.

The core rationale for developing propylene derivatives was to alter the toxicological profile and stability of the ethylene bridge found in Zineb and Maneb. Introduced in the 1960s (Patent US3326951A), Propineb utilizes a 1,2-diaminopropane backbone rather than ethylenediamine. This structural shift impacts the degradation pathway, yielding propylenethiourea (PTU) instead of the notorious ethylenethiourea (ETU).

Target Audience: This guide addresses the chemical synthesis, mechanism of action, and the critical toxicological distinction between PTU and ETU for researchers in agrochemical discovery and residue analysis.

Chemical Architecture & Synthesis

The defining feature of this subclass is the 1-methyl-1,2-ethylene (propylene) spacer between the dithiocarbamate groups. Unlike the symmetric ethylene bridge in EBDCs, this introduces asymmetry and steric influence via the methyl group.

2.1 Synthesis Logic

The synthesis follows a self-validating precipitation workflow. It begins with the nucleophilic attack of 1,2-diaminopropane on carbon disulfide (

) under alkaline conditions, forming a water-soluble intermediate. The addition of zinc salts triggers the formation of the insoluble coordination polymer.

Key Causality:

• Alkaline Medium: Essential to deprotonate the amine and stabilize the dithiocarbamic acid intermediate, which is unstable in acidic conditions.

• Zinc Coordination: Zinc is selected not just for fungicidal activity but to polymerize the ligand, drastically reducing water solubility and increasing rainfastness on crop surfaces.

2.2 Visualization: Synthesis Pathway

Figure 1: Synthesis pathway of Propineb from 1,2-diaminopropane and Carbon Disulfide.

Mechanism of Action (MOA)

Propineb acts as a multi-site contact fungicide (FRAC Code M03). Unlike systemic azoles that target a single enzyme (e.g., C14-demethylase), Propineb overwhelms fungal physiology through "chemical chaos."

• Thiol Reactivity: The dithiocarbamate moiety reacts non-specifically with sulfhydryl (-SH) groups in amino acids (cysteine) and enzymes.

• Chelation: The molecule chelates essential metal ions (Cu, Fe) required for fungal metalloenzymes.

• Mitochondrial Disruption: It inhibits the electron transport chain, specifically interfering with the pyruvate dehydrogenase complex and the Krebs cycle.

Resistance Profile: Due to this non-specific, multi-site attack, fungal resistance is extremely rare, making Propineb a vital "partner" fungicide in resistance management programs.

The Toxicology Nexus: PTU vs. ETU

The critical divergence in the development of propylenebis(dithiocarbamates) is the metabolic degradation product.[1]

• EBDCs (Mancozeb)

  ETU (Ethylenethiourea): A potent thyroid toxin, teratogen, and probable human carcinogen (EPA B2).

• Propineb

  PTU (Propylenethiourea): The methylated analog.

While early development hoped PTU would be significantly safer, subsequent research revealed that PTU shares the goitrogenic (thyroid-disrupting) properties of ETU. PTU interferes with thyroid peroxidase (TPO), blocking the synthesis of T3 and T4 hormones, leading to thyroid hypertrophy (goiter).

Table 1: Comparative Profile – Propineb vs. Mancozeb

Feature	Propineb	Mancozeb
Chemical Class	Propylenebis(dithiocarbamate)	Ethylenebis(dithiocarbamate)
Metal Core	Zinc (Zn)	Manganese (Mn) & Zinc (Zn)
Primary Metabolite	PTU (Propylenethiourea)	ETU (Ethylenethiourea)
Toxicity Concern	Thyroid toxicity (Goitrogenic), Teratogenicity	Thyroid toxicity, Carcinogenicity
Regulatory Status (EU)	Non-Renewed (2018) due to PTU risks	Non-Renewed (2020) due to ETU risks
Key Crop Use	Potatoes, Tomatoes, Grapes	Broad spectrum (Cereals, Fruits)

4.2 Visualization: Degradation Pathways

Figure 2: Metabolic degradation of Propineb yielding the toxicologically significant PTU.

Analytical Methodologies

Accurate quantification is challenging because DTCs are insoluble polymers. Historically, non-specific methods were used, but modern regulation demands specific metabolite tracking.

5.1 Protocol: Specific Determination via Methylation (LC-MS/MS)

Standard

evolution methods (acid digestion) cannot distinguish Propineb from Mancozeb. This protocol allows specific identification.

Principle: The polymeric DTC is methylated to form a stable, soluble ester, which is then analyzed by Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).

Step-by-Step Workflow:

• Extraction & Derivatization:

  • Weigh 5g of homogenized sample (e.g., tomato skin).

  • Add 10 mL of Cysteine/EDTA solution (stabilizer).

  • Add 400 µL of Methyl Iodide (MeI) or Dimethyl Sulfate (DMS). Caution: MeI is a carcinogen.

  • Shake vigorously for 30 minutes. The methylation caps the dithiocarbamate groups, breaking the zinc polymer and rendering the molecule soluble as propylenebis(dithiocarbamate) dimethyl ester.

• Partitioning:

  • Add 10 mL Dichloromethane (DCM) or Acetonitrile. Centrifuge at 4000 rpm for 5 mins.

  • Collect the organic phase.

• Cleanup (QuEChERS):

  • Pass the extract through a d-SPE cartridge containing PSA (Primary Secondary Amine) to remove sugars and organic acids.

• Quantification (LC-MS/MS):

  • Column: C18 Reverse Phase.

  • Mobile Phase: Water/Methanol with 0.1% Formic Acid.

  • Transition: Monitor specific MRM transitions for the methylated propylene-DTC derivative (distinct from the ethylene-DTC derivative).

Validation Check:

• Recovery: Spike blank matrix with Propineb standard; acceptable recovery 70-120%.

• Specificity: Ensure the retention time differs from methylated Mancozeb.

Regulatory Landscape & Future

The trajectory of Propineb has been curtailed by the "precautionary principle" in the European Union.

• EU Status: The approval for Propineb was not renewed in 2018 (Regulation (EU) 2018/309). The European Food Safety Authority (EFSA) identified a critical concern regarding the endocrine-disrupting potential of the metabolite PTU .

• Global Status: It remains registered in parts of Asia and South America (e.g., for Black Sigatoka in bananas), where the benefits of resistance management in high-humidity environments are weighed differently against chronic toxicity risks.

Future Outlook: Development has largely shifted away from bis-dithiocarbamates toward single-site inhibitors (SDHIs) or biologicals, as the thyroid toxicity associated with the thiourea bridge (ETU/PTU) is considered a structural liability that cannot be engineered out of this specific chemical class.

References

• BenchChem. (2025).[2] Propineb: A Coordination Polymer of Propylene 1,2-bis(dithiocarbamate) - A Technical Guide. Retrieved from

• European Food Safety Authority (EFSA). (2001). Opinion on specific questions regarding the evaluation of propineb in the context of Council Directive 91/414/EEC. Scientific Committee on Plants. Retrieved from

• Food and Agriculture Organization (FAO). (2018). FAO Specifications and Evaluations for Agricultural Pesticides - Propineb. Retrieved from

• Lehmann, H., et al. (1967). Propylene-(1, 2)-bis-dithiocarbamates. U.S. Patent No.[3] 3,326,951.[3] Washington, DC: U.S. Patent and Trademark Office. Retrieved from

• National Institutes of Health (NIH). (2018). Determination of propineb and its metabolites propylenethiourea and propylenediamine in banana and soil. PubMed. Retrieved from

• TargetMol. (2024). Propineb Technical Data and Formulation Guide. Retrieved from

Sources

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• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. US3326951A - Propylene-(1, 2)-bis-dithiocarbamates - Google Patents [patents.google.com]

Protocols & Analytical Methods

Application Note: A Comprehensive Protocol for the Synthesis of Diammonium Propylenebis(dithiocarbamate)

Abstract

This application note provides a detailed, field-proven protocol for the synthesis of diammonium propylenebis(dithiocarbamate) from 1,2-diaminopropane (propylene diamine), carbon disulfide, and ammonium hydroxide. Dithiocarbamates are a versatile class of organosulfur compounds widely utilized as ligands for metal complexation, precursors for fungicides, and accelerators in vulcanization.[1][2][3] This guide is designed for researchers in chemistry and materials science, offering in-depth explanations for experimental choices, rigorous safety protocols, and comprehensive characterization methods to ensure the synthesis of a high-purity final product.

Introduction and Scientific Principle

The synthesis of dithiocarbamates is fundamentally achieved through the reaction of a primary or secondary amine with carbon disulfide (CS₂) in an alkaline medium.[3][4] The reaction proceeds via a nucleophilic attack of the amine's nitrogen atom on the electrophilic carbon of CS₂. In this protocol, the bifunctional nature of 1,2-diaminopropane allows for the formation of a dithiocarbamate group at each amine site.

The overall reaction is as follows:

CH₃CH(NH₂)CH₂(NH₂) + 2 CS₂ + 2 NH₄OH → (NH₄)₂[S₂CNH-CH(CH₃)-CH₂-NHCS₂] + 2 H₂O

The use of ammonium hydroxide as the base directly yields the diammonium salt of the propylenebis(dithiocarbamate) ligand. This water-soluble salt is an important intermediate, often used to subsequently synthesize various metal complexes, such as the zinc-based coordination polymer Propineb, a widely used agricultural fungicide.[5][6] Controlling the reaction temperature is critical, as the formation of the dithiocarbamate intermediate is highly exothermic.

Critical Safety Precautions

This synthesis involves extremely hazardous materials. A thorough risk assessment must be conducted before commencing any work.

• Carbon Disulfide (CS₂): CS₂ is exceptionally hazardous. It is extremely flammable with a very low autoignition temperature (90°C), meaning it can be ignited by hot surfaces like steam lines or standard hot plates.[7][8] Its vapor is heavier than air and can travel to distant ignition sources.[7] It is also highly toxic and can be absorbed through the skin.[8]

  • Handling: All manipulations involving CS₂ must be performed in a certified chemical fume hood with excellent ventilation.[7][9] Ensure all potential ignition sources (sparks, open flames, non-explosion-proof equipment) are strictly excluded from the area.[8][10][11] All equipment must be properly grounded to prevent static discharge.[8][11]

  • Personal Protective Equipment (PPE): Wear appropriate PPE, including chemical-resistant gloves (nitrile is often insufficient; consult a glove compatibility chart for CS₂), a flame-retardant lab coat, and chemical splash goggles.[8][9][10]

• 1,2-Diaminopropane (Propylene diamine): This substance is a flammable and corrosive strong base.[12] It can cause severe skin burns and eye damage.[12] Inhalation may cause respiratory tract irritation.[12]

• Ammonium Hydroxide (NH₄OH): Concentrated solutions are corrosive and release pungent, irritating ammonia gas. Handle only in a well-ventilated fume hood.

Materials and Equipment

Reagents	Grade	Supplier Example
1,2-Diaminopropane (Propylene diamine), ≥99%	Reagent Grade	Sigma-Aldrich
Carbon Disulfide (CS₂), ≥99.9%	ACS Reagent	Fisher Scientific
Ammonium Hydroxide (NH₄OH), 28-30% solution	ACS Reagent	VWR
Ethanol, 200 Proof (Absolute)	Reagent Grade	Decon Labs
Diethyl Ether, Anhydrous	Reagent Grade	Sigma-Aldrich
Deionized Water	High Purity	In-house

Equipment	Specifications
Three-neck round-bottom flask	250 mL, with 24/40 joints
Addition (dropping) funnel	100 mL, pressure-equalizing
Mechanical stirrer with paddle	Glass or PTFE
Thermometer and adapter	-20°C to 100°C range
Ice-water bath	Large enough to accommodate the flask
Buchner funnel and filter flask	Appropriate size for filtration
Vacuum pump / house vacuum	For filtration and drying
Schlenk line or vacuum desiccator	For drying the final product
Standard laboratory glassware	Beakers, graduated cylinders, etc.

Synthesis Workflow Diagram

Caption: Workflow for the synthesis of diammonium propylenebis(dithiocarbamate).

Detailed Experimental Protocol

Causality: This procedure is designed to control the exothermic reaction by cooling and slow addition, ensuring the selective formation of the desired bis(dithiocarbamate) product and maximizing yield and purity.

• Preparation of Amine Solution: In a 250 mL beaker, combine 30 mL of deionized water and 30 mL of concentrated ammonium hydroxide (28-30%). Place the beaker in an ice bath to cool. Once chilled, add 7.41 g (0.10 mol) of 1,2-diaminopropane to the ammonium hydroxide solution with gentle stirring.

• Reaction Setup: Assemble a 250 mL three-neck round-bottom flask equipped with a mechanical stirrer, a thermometer, and a 100 mL pressure-equalizing dropping funnel. Transfer the chilled amine solution into this flask.

• Cooling: Immerse the reaction flask in a large ice-water bath and begin stirring. Allow the internal temperature of the amine solution to stabilize between 0 °C and 5 °C.

• Carbon Disulfide Addition: In a separate beaker, dissolve 15.23 g (0.20 mol) of carbon disulfide in 20 mL of cold absolute ethanol. (CAUTION: Perform this step in a fume hood away from all ignition sources) . Transfer this solution to the dropping funnel.

• Reaction: Add the carbon disulfide solution dropwise to the vigorously stirred, cooled amine solution over a period of approximately 60 minutes. The rate of addition must be carefully controlled to maintain the internal reaction temperature below 10 °C. A pale yellow or white precipitate should begin to form during the addition.

• Stirring and Completion: After the addition is complete, continue to stir the reaction mixture in the ice bath for an additional 2 hours. Afterwards, remove the ice bath and allow the mixture to slowly warm to room temperature while stirring for another 2 hours.

• Isolation of Product: Cool the reaction flask again in an ice bath. To ensure complete precipitation, slowly add 50 mL of cold diethyl ether to the slurry with stirring.

• Purification: Collect the solid product by vacuum filtration using a Buchner funnel. Wash the filter cake sequentially with two 30 mL portions of cold absolute ethanol, followed by two 30 mL portions of cold diethyl ether. This washing step is crucial to remove unreacted starting materials and byproducts.

• Drying: Transfer the white solid to a watch glass and dry under vacuum for at least 4 hours to remove all residual solvents. The final product should be a fine, white powder.

Quantitative Data Summary

Parameter	Value	Molar Equivalent
1,2-Diaminopropane	7.41 g	0.10 mol (1.0 eq)
Carbon Disulfide	15.23 g	0.20 mol (2.0 eq)
Ammonium Hydroxide (28%)	30 mL	Excess
Reaction Temperature	0-10 °C	-
Reaction Time	~5 hours	-
Theoretical Yield	26.24 g	0.10 mol
Expected Appearance	White crystalline powder	-

Characterization and Validation

To confirm the identity and purity of the synthesized diammonium propylenebis(dithiocarbamate), the following characterization techniques are recommended:

• Infrared (IR) Spectroscopy:

  • ν(N-H): ~3200-3400 cm⁻¹ (broad, indicative of N-H and ammonium salt)

  • ν(C-N): ~1450-1500 cm⁻¹ (thioureide band, characteristic of dithiocarbamates)[13]

  • ν(C=S): ~950-1050 cm⁻¹ (characteristic C=S stretch)[13]

• ¹H-NMR Spectroscopy (in D₂O):

  • Multiplet corresponding to the -CH(CH₃)- proton.

  • Multiplet corresponding to the -CH₂- protons.

  • Doublet corresponding to the -CH₃ protons.

  • Broad signals for the -NH protons.

• ¹³C-NMR Spectroscopy (in D₂O):

  • Signal for the -CS₂ (dithiocarbamate) carbon, typically >200 ppm.

  • Signals corresponding to the three distinct carbons of the propylene backbone.

• Elemental Analysis: Calculated for C₅H₁₆N₄S₄: C, 22.89%; H, 6.15%; N, 21.36%; S, 49.60%. The experimental values should be within ±0.4% of the calculated values.

• Decomposition Analysis: The compound is expected to decompose upon heating rather than exhibit a sharp melting point.[5]

Troubleshooting

Problem	Possible Cause	Suggested Solution
Low or No Yield	Reaction temperature was too high, causing CS₂ to evaporate or decompose.	Ensure rigorous temperature control (<10 °C) during CS₂ addition. Check for leaks in the apparatus.
Oily or Gummy Product	Incomplete reaction or presence of impurities.	Extend the reaction time. Ensure efficient washing with cold ethanol and ether to remove soluble impurities.
Product is colored (dark yellow/brown)	Side reactions due to impurities or oxidation.	Use high-purity, fresh reagents. Purge the reaction flask with an inert gas (N₂ or Ar) before starting.

References

• National Research Council. (1995). Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards. National Academies Press. [Link]

• SATHEE. Chemistry Carbon Disulfide. [Link]

• Carnevale, R., & Finotti, E. (2022). Dithiocarbamates: Properties, Methodological Approaches and Challenges to Their Control. Foods, 11(23), 3842. [Link]

• RSC Publishing. Multicomponent synthesis of dithiocarbamates starting from vinyl sulfones/sulfoxides and their use in polymerization reactions. [Link]

• Airgas. (2022). Safety Data Sheet: Carbon Disulfide. [Link]

• International Programme on Chemical Safety. (1993). International Chemical Safety Cards (ICSC): 0022 - CARBON DISULFIDE. [Link]

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• Markina, D.B., & Mukanova, M.S. (2022). SYNTHESIS OF INDOLINE DITHIOCARBAMATE METAL COMPLEXES. [Link]

• Onwudiwe, D. C., & Ajibade, P. A. (2021). The Versatility in the Applications of Dithiocarbamates. Molecules, 26(19), 5991. [Link]

• Kumar, N., et al. (2023). Synthesis of S-Alkyl Dithiocarbamates via Multicomponent Reaction of Cyclic Sulfonium Salts with CS₂ and Amines. The Journal of Organic Chemistry, 88(9), 6120–6125. [Link]

• Al–Obaidy, G. S., et al. (2020). Metal Complexes Derived from Dithiocarbamate Ligand: Formation, Spectral Characterization and Biological activity. Systematic Reviews in Pharmacy, 11(6), 360-366. [Link]

• Google Patents. US3326951A - Propylene-(1, 2)

• Engineered Science Publisher. (2025). Synthesis of Functionally Substituted Dithiocarbamate Derivatives as Potential Plant Growth Regulators. [Link]

• Milner, P. J., et al. (2018). Cooperative adsorption of carbon disulfide in diamine-appended metal–organic frameworks. Chemical Science, 9(45), 8489–8495. [Link]

• International Programme on Chemical Safety. (2000). International Chemical Safety Cards (ICSC): 0942 - PROPYLENEDIAMINE. [Link]

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Application Note &amp; Protocol: A Researcher's Guide to the Synthesis and Characterization of Metal Complexes with Diammonium Propylenebis(dithiocarbamate)

This document provides a comprehensive guide for researchers, scientists, and drug development professionals on the preparation of metal complexes using the bifunctional chelating agent, diammonium propylenebis(dithiocarbamate). This guide emphasizes not only the procedural steps but also the underlying chemical principles and safety considerations essential for successful and reproducible synthesis.

Introduction: The Versatility of Dithiocarbamate Ligands

Dithiocarbamates (DTCs) are a class of monoanionic, bidentate sulfur-containing ligands renowned for their exceptional ability to form stable chelate complexes with a vast array of transition metals.[1][2] The general structure, R₂NCS₂⁻, allows for coordination through its two sulfur atoms, creating a stable four-membered ring with the metal center.[1] This chelating property is the foundation for their widespread use in fields ranging from agriculture as fungicides to materials science as precursors for metal sulfide nanoparticles.[2][3][4]

In the realm of drug development, metal-DTC complexes are of significant interest due to their diverse biological activities, including anticancer, antimicrobial, and antioxidant properties.[3][4][5] The biological function can be finely tuned by modifying the organic substituents (R groups) on the nitrogen atom and by varying the central metal ion.[1]

This guide focuses on propylenebis(dithiocarbamate), a ligand derived from 1,2-diaminopropane. The propylene bridge links two dithiocarbamate moieties, creating a tetradentate ligand capable of forming highly stable, often polymeric or binuclear, metal complexes. We will detail the synthesis of its diammonium salt followed by a general protocol for chelation with various metal ions.

PART I: Synthesis of the Ligand: Diammonium Propylenebis(dithiocarbamate)

The synthesis of dithiocarbamate salts is typically achieved through the reaction of a primary or secondary amine with carbon disulfide in the presence of a base.[6] For diammonium propylenebis(dithiocarbamate), 1,2-diaminopropane is reacted with carbon disulfide, using aqueous ammonia to serve as the base and provide the ammonium counter-ions.

Causality Behind Experimental Choices:

• Low Temperature: The reaction between amines and carbon disulfide is highly exothermic. Performing the initial addition at 0-5 °C is crucial to control the reaction rate, prevent the evaporation of the highly volatile carbon disulfide (boiling point ~46 °C), and minimize the formation of unwanted byproducts.

• Use of Ammonia: Aqueous ammonia provides the basic conditions necessary to deprotonate the dithiocarbamic acid intermediate, forming the dithiocarbamate anion. It also supplies the ammonium cations for the resulting salt.

Safety First: Handling Key Reagents

Reagent	CAS Number	Key Hazards	Handling Precautions
Carbon Disulfide	75-15-0	Extremely Flammable (H225) , Harmful if Inhaled (H332), Causes Skin/Eye Irritation (H315/H319), Suspected of Damaging Fertility (H361fd), Causes Organ Damage on Prolonged Exposure (H372).[7][8][9][10]	Always handle in a certified chemical fume hood. Use non-sparking tools. Ground all equipment to prevent static discharge. Wear appropriate PPE, including nitrile or Viton gloves, safety goggles, and a flame-retardant lab coat.[7][8]
1,2-Diaminopropane	78-90-0	Flammable Liquid, Corrosive, Causes Severe Skin Burns and Eye Damage, Harmful if Swallowed or Inhaled.	Handle in a chemical fume hood. Avoid contact with skin and eyes. Wear chemical-resistant gloves and safety goggles.
Ammonium Hydroxide	1336-21-6	Causes Severe Skin Burns and Eye Damage, May Cause Respiratory Irritation.	Use with adequate ventilation in a fume hood. Avoid inhaling vapors.

Experimental Workflow: Ligand Synthesis

Caption: Workflow for the synthesis of diammonium propylenebis(dithiocarbamate).

Detailed Protocol: Ligand Synthesis

• In a 250 mL two-necked round-bottom flask equipped with a magnetic stirrer and a dropping funnel, combine 1,2-diaminopropane (7.41 g, 0.1 mol) and 25 mL of concentrated ammonium hydroxide (~28%) in 50 mL of ethanol.

• Cool the flask in an ice-salt bath to an internal temperature of 0-5 °C with continuous stirring.

• Add carbon disulfide (15.23 g, 0.2 mol) dropwise to the stirred solution over a period of 60-90 minutes, ensuring the temperature does not exceed 10 °C.

• After the addition is complete, remove the ice bath and allow the mixture to stir at room temperature for an additional 2-3 hours. A white or pale-yellow precipitate will form.

• Collect the solid product by vacuum filtration using a Büchner funnel.

• Wash the precipitate sequentially with two 20 mL portions of cold ethanol and two 20 mL portions of diethyl ether to remove unreacted starting materials and impurities.

• Dry the resulting white powder in a vacuum desiccator over P₂O₅ for 24 hours. The typical yield is 80-90%.

PART II: Preparation of Metal Propylenebis(dithiocarbamate) Complexes

The synthesis of metal-DTC complexes is generally accomplished via a salt metathesis reaction, where the dithiocarbamate salt is reacted with a soluble metal salt.[6] The resulting metal complex is often insoluble in the reaction medium and precipitates, providing a simple route for isolation.[11][12]

Causality Behind Experimental Choices:

• Solvent System: An ethanol/water mixture is commonly used as it effectively dissolves both the ammonium dithiocarbamate ligand and many metal salts (e.g., chlorides or sulfates), facilitating a homogenous reaction.

• Stoichiometry: A 1:1 molar ratio of the propylenebis(dithiocarbamate) ligand to a divalent metal ion (M²⁺) is typically used. Since the ligand is tetradentate, this ratio often leads to the formation of neutral, polymeric, or binuclear complexes of the type [M(S₂CNH(CH₂)CH(CH₃)NHCS₂)]n.

• Reaction Conditions: Most complexation reactions proceed rapidly at room temperature. Gentle heating or refluxing can be employed to increase reaction rates or improve the crystallinity of the product, but it is often unnecessary.[11][13]

General Reaction Scheme

Caption: General metathesis reaction for metal complex formation.

Detailed Protocol: Metal Complex Synthesis (Example with Zn(II))

• In a 250 mL beaker, dissolve the synthesized diammonium propylenebis(dithiocarbamate) (2.60 g, 0.01 mol) in 50 mL of a 1:1 ethanol/water solution. Stir until fully dissolved.

• In a separate 100 mL beaker, prepare a solution of zinc(II) chloride (1.36 g, 0.01 mol) in 30 mL of distilled water.

• Slowly add the zinc(II) chloride solution to the stirring ligand solution at room temperature. An immediate formation of a white precipitate will be observed.

• Continue stirring the reaction mixture for 1-2 hours at room temperature to ensure the reaction goes to completion.

• Collect the precipitate by vacuum filtration.

• Wash the product thoroughly with distilled water (three 20 mL portions) to remove ammonium chloride, followed by a final wash with ethanol (two 20 mL portions).

• Dry the resulting metal complex in a vacuum oven at 60 °C for 12 hours.

This general procedure can be adapted for various divalent metal ions such as Ni(II), Cu(II), Co(II), and Mn(II) by using their respective chloride or sulfate salts. The color of the precipitate will vary depending on the metal used (e.g., green for Ni(II), brown/black for Cu(II)).

PART III: Characterization of Ligand and Metal Complexes

Proper characterization is essential to confirm the identity and purity of the synthesized compounds. A combination of spectroscopic techniques is typically employed.[1][14]

Key Characterization Techniques

Technique	Purpose & Key Observations
FTIR Spectroscopy	Confirms functional groups and coordination. For the ligand, look for N-H stretching (~3200-3400 cm⁻¹) and the characteristic thioureide C-N stretching band (~1450-1500 cm⁻¹). Upon complexation, the most significant change is the appearance of a single, sharp ν(C-S) band around 950-1050 cm⁻¹, which is indicative of symmetric bidentate coordination by the dithiocarbamate groups.[11][15] The C-N band may shift to a higher frequency, reflecting increased double-bond character upon chelation.[16]
UV-Visible Spectroscopy	Studies electronic transitions. In a suitable solvent (like DMSO or DMF), the free ligand typically shows intense absorptions in the UV region (250-350 nm) corresponding to π→π* and n→π* transitions within the NCS₂ chromophore.[13][14] The metal complexes will exhibit these intra-ligand bands, often shifted, along with potential new bands corresponding to ligand-to-metal charge transfer (LMCT) or d-d transitions (for transition metals), which provide information about the coordination geometry.[13]
Elemental Analysis (C,H,N,S)	Determines the empirical formula. The experimentally determined weight percentages of carbon, hydrogen, nitrogen, and sulfur should match the calculated values for the proposed molecular formula of the ligand and its metal complex, confirming stoichiometry and purity.[1][16]
Thermal Analysis (TGA/DSC)	Investigates thermal stability and decomposition. TGA can determine the decomposition pattern of the complexes and indicate the presence of coordinated or lattice solvent molecules.[14] DSC can provide information on melting points or phase transitions.

Representative Quantitative Data

Compound	Key IR Bands (cm⁻¹)	UV-Vis λmax (nm)	Expected Elemental Analysis (%) (Calculated for C₅H₁₄N₄S₄Zn)
(NH₄)₂-pdtc (Ligand)	ν(N-H): ~3300ν(C-N): ~1480ν(C-S): ~1010, 980 (split)	~285, ~320	N/A
[Zn(pdtc)]n (Complex)	ν(N-H): ~3250ν(C-N): ~1505ν(C-S): ~995 (single band)	~270, ~305	C: 19.01, H: 3.19, N: 17.74, S: 40.61, Zn: 20.45
(Note: pdtc = propylenebis(dithiocarbamate). Exact spectral values may vary slightly based on instrumentation and sample preparation.)

References

• The Versatility in the Applications of Dithiocarbamates. Onwudiwe, D. C., & Ajibade, P. A. (2021). PMC. Available at: [Link]

• Dithiocarbamates: Challenges, Control, and Approaches to Excellent Yield, Characterization, and Their Biological Applications. Ude, C. J., et al. (2022). PMC. Available at: [Link]

• Synthesis, Spectroscopic Characterization and Biological Evaluation of Ni(II), Cu(II) and Zn(II) Complexes of Diphenyldithiocarbamate. Kumar, S., et al. (2017). ResearchGate. Available at: [Link]

• Metal Complexes of Dithiocarbamate Derivatives and its Biological Activity: A Mini Review. Asian Journal of Chemistry. (2018). Available at: [Link]

• Review of Transition Metal Dithiocarbamate Complexes: Novel Fluorescent Materials for Biosensor Applications. Andrew, F. P., & Ajibade, P. A. (2022). ETDC. Available at: [Link]

• Metal Complexes Derived from Dithiocarbamate Ligand: Formation, Spectral Characterization and Biological activity. Al–Obaidy, G. S., et al. (2020). Systematic Reviews in Pharmacy. Available at: [Link]

• The Versatility in the Applications of Dithiocarbamates. Encyclopedia.pub. (2022). Available at: [Link]

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• Identification of Metal Dithiocarbamates as a Novel Class of Antileishmanial Agents. Sarkar, S., et al. (2014). PMC. Available at: [Link]

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• Dithiocarbamate synthesis by thiocarbomoylation. Organic Chemistry Portal. (n.d.). Available at: [Link]

• Preparation and characterization of new ligand derived from dithiocarbamate and their metal complexes with biological study. Al-Janabi, A. S. M., et al. (2023). ResearchGate. Available at: [Link]

• Propylene-(1, 2)-bis-dithiocarbamates. Google Patents. (1967).

• Synthesis of Functionally Substituted Dithiocarbamate Derivatives as Potential Plant Growth Regulators. Engineered Science Publisher. (2025). Available at: [Link]

• Synthesis And Characterization A New Ligand Derived From The Dithiocarbamate Compounds For Removing Divalent Hg, Pb, Co, Ni And Zn Ions From Their Aqueous Solutions. Al-Asadi, F. H., et al. (2023). ResearchGate. Available at: [Link]

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Using diammonium propylenebis(dithiocarbamate) as a chelating agent for heavy metals

Application Note: High-Affinity Metal Scavenging using Diammonium Propylenebis(dithiocarbamate)

Abstract

Diammonium propylenebis(dithiocarbamate) (DAPDTC) is a potent, water-soluble bidentate ligand widely utilized for the sequestration of transition metals. While historically associated with agricultural fungicide synthesis (e.g., Propineb), its utility has expanded significantly into pharmaceutical process chemistry as a metal scavenger for removing palladium, copper, and nickel catalysts from Active Pharmaceutical Ingredients (APIs). This guide provides a comprehensive technical overview, including mechanistic insights, detailed experimental protocols for API purification and wastewater remediation, and safety standards.

Chemical Profile & Mechanism of Action

Chemical Identity:

• IUPAC Name: Diammonium N,N'-propylenebis(dithiocarbamate)

• Common Name: DAPDTC, Ammonium Propineb Precursor

• CAS Number: 84332-87-6 (General salt form often referenced under 12071-83-9 for Zinc complex)

• Molecular Formula: C₅H₁₄N₄S₄

• Solubility: Highly soluble in water; insoluble in non-polar organic solvents.

Mechanism of Chelation: Unlike monodentate ligands (e.g., simple thiols), DAPDTC possesses two dithiocarbamate (

) functional groups separated by a propylene bridge. This structure allows for the formation of highly stable, polymeric "inner complex" salts with transition metals. The sulfur atoms act as soft donors, showing exceptional affinity for soft acids like , , , and .

The chelation typically results in a charge-neutral, hydrophobic precipitate that flocculates rapidly, distinguishing it from EDTA complexes which often remain soluble.

Figure 1: Chelation pathway transforming soluble metal impurities into filterable polymeric solids.

Application I: Pharmaceutical API Purification (Metal Scavenging)

Context: In drug development, Palladium (Pd) catalyzed cross-coupling reactions (Suzuki, Heck, Sonogashira) often leave residual metal levels >500 ppm. Regulatory guidelines (ICH Q3D) require <10 ppm in final APIs. DAPDTC serves as a cost-effective alternative to expensive silica-bound scavengers (e.g., Si-TMT).

Comparative Efficacy:

Feature	DAPDTC (This Protocol)	Trimercaptotriazine (TMT)	Silica-Bound Scavengers	EDTA
Cost	Low	Medium	High	Low
Mode	Precipitation	Precipitation	Solid Phase Extraction	Solubilization
Pd Affinity	Very High ( )	High	High	Moderate
Workup	Filtration	Filtration	Filtration	Aqueous Wash
pH Stability	Unstable < pH 4	Stable	Stable	Stable

Experimental Protocol: Pd Removal from Organic Reaction Mixture

Objective: Reduce Pd content from 1000 ppm to <10 ppm in a crude organic reaction mixture.

Materials:

• Crude API solution (in EtOAc, DCM, or Toluene).

• DAPDTC Stock Solution: 10% w/v in deionized water (Freshly prepared).

• Celite 545 or activated charcoal (optional filtration aid).

Step-by-Step Workflow:

• Quantification: Determine the molar amount of residual Pd in the batch (based on catalyst loading or ICP-MS check).

• Dosing: Calculate the required amount of DAPDTC.

  • Standard: 3–5 molar equivalents relative to Pd.

  • Calculation:

    .

• Addition:

  • Maintain the organic API solution at 20–25°C.

  • Add the aqueous DAPDTC stock solution slowly under vigorous agitation.

  • Note: A biphasic system is formed. Vigorous stirring is critical for mass transfer.

• Incubation: Stir vigorously for 30–60 minutes. A colored precipitate (often yellow/brown for Pd) should form at the interface or suspended in the aqueous phase.

• Phase Separation (Option A - Liquid/Liquid):

  • Stop stirring and allow phases to separate.

  • The metal-DTC complex often concentrates in the aqueous phase or at the interface.

  • Wash the organic phase twice with water to remove excess ligand.

• Filtration (Option B - Precipitation):

  • If the complex precipitates heavily, add Celite (10% w/w of API) to the mixture.

  • Stir for 10 minutes.

  • Filter through a pad of Celite/Silica. The Pd-DTC complex remains on the filter.

• Validation: Analyze the filtrate via ICP-MS.

Troubleshooting:

• Colloidal Suspension: If the precipitate is too fine to filter, add a small amount of brine or adjust pH to 7–8 to encourage flocculation.

• Decomposition: Do not use in highly acidic media (pH < 4) as DAPDTC decomposes to release Carbon Disulfide (

  ) and amine salts.

Application II: Environmental Remediation (Wastewater)

Context: Industrial effluents from plating or mining often contain mixed heavy metals (Cu, Ni, Zn). DAPDTC is effective where simple hydroxide precipitation (pH adjustment) fails, particularly for chelated metals (e.g., Cu-EDTA complexes).

Protocol: "Jar Test" for Effluent Treatment

Objective: Determine optimal dosage for removing mixed metals to <0.1 mg/L.

Materials:

• Wastewater sample (1 L).

• pH adjusters (

  , ).[1]

• Flocculant (Anionic Polymer, e.g., Polyacrylamide).

Workflow:

• pH Adjustment: Adjust wastewater pH to 7.0–9.0.

  • Reason: DAPDTC is most stable and effective in neutral/alkaline conditions. Acidic conditions risk toxic

    gas evolution.

• Titration:

  • Add DAPDTC solution (1-2% solution) in increments.

  • Stoichiometry: Theoretically 1:1 molar ratio for divalent metals, but practical dosing is often 1.2–1.5x stoichiometric excess.

• Reaction: Stir rapidly (150 rpm) for 5 minutes. Observe floc formation.

• Flocculation: Add 1–2 ppm of anionic polymer flocculant. Reduce stir speed to 20 rpm (slow mix) for 10 minutes to grow floc size.

• Settling: Allow to settle for 30 minutes.

• Sampling: Draw supernatant and analyze via AAS or ICP-OES.

Figure 2: Industrial workflow for heavy metal removal using DAPDTC.

Safety & Handling (Critical)

Hazard Identification:

• Decomposition: In the presence of strong acids, DAPDTC hydrolyzes to form Carbon Disulfide (

  ) , which is neurotoxic and highly flammable, and propylene diamine.

• Toxicity: Dithiocarbamates are generally toxic to aquatic life (Very Toxic, H400/H410).

• Storage: Store in a cool, dry place away from oxidizers and acids. Hygroscopic.

Personal Protective Equipment (PPE):

• Chemical fume hood (essential due to potential sulfide odors).

• Nitrile gloves.

• Safety goggles.

Disposal: Precipitated metal-DTC complexes are hazardous waste. They must be disposed of as solid toxic waste and never incinerated without scrubbers due to SOx/NOx generation.

References

• Fu, J., & Huang, Y. (2018).[2] Enhanced removal of heavy metal ions from aqueous solution using dithiocarbamate-modified magnetic activated carbon. Journal of Environmental Chemical Engineering. Link[3]

• Gallagher, W. P., et al. (2015).[4] Dithiocarbamates: Reagents for the Removal of Transition Metals from Organic Reaction Media. Organic Process Research & Development, 19(10), 1369–1374. Link

• Biotage Application Note. (2023). Why palladium metal scavengers are not all the same. Link

• PubChem Database. (2025).[5][6] Propylene 1,2-bis(dithiocarbamate) Compound Summary. National Library of Medicine.[5] Link

• Accepta Water Treatment. (2025). Heavy Metal Precipitation Aid for Wastewater & Effluent Streams.[7] Technical Data Sheet. Link

Sources

• 1. go2eti.com [go2eti.com]
• 2. researchgate.net [researchgate.net]
• 3. The Versatility in the Applications of Dithiocarbamates - PMC [pmc.ncbi.nlm.nih.gov]
• 4. semanticscholar.org [semanticscholar.org]
• 5. Propineb (Technical Grade) | C5H8N2S4Zn | CID 3032571 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. Propineb | C5H8N2S4Zn | CID 6100711 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. PRECIPITATION OF HEAVY-METALS | AQUA-Technik GmbH – Wasser- und Abwasserbehandlung [aqua-technik.com]

Application Note: Spectrophotometric Determination of Trace Metals using Propylenebis(dithiocarbamate)

This Application Note is designed as a high-level technical guide for the spectrophotometric determination of trace metals using Propylenebis(dithiocarbamate) (PBDTC).

Unlike the common diethyldithiocarbamate (DDTC), the propylene derivative is a bis-dithiocarbamate. This structural difference allows it to form highly stable, often polymeric or macrocyclic chelates, offering superior sensitivity and stability for specific transition metals.

Introduction & Principle

The Ligand: Propylenebis(dithiocarbamate)

Propylenebis(dithiocarbamate) (PBDTC) is a bidentate/tetradentate sulfur-donor ligand derived from 1,2-diaminopropane (propylenediamine). Unlike monodentate dithiocarbamates, PBDTC contains two dithiocarbamate (

) groups linked by a propylene bridge.

Mechanism of Action:

• Chelation: The sulfur atoms donate electron pairs to the metal cation (

  ).

• Chromophore Formation: The resulting complex exhibits strong Charge Transfer (LMCT) bands in the visible region, typically yellow (Cu), green (Ni), or dark green/blue (Co).

• Stability: The propylene bridge creates a "chelate effect," rendering the complexes thermodynamically more stable than their non-bridged counterparts.

Analytical Challenges & Solutions

• Solubility: Metal-PBDTC complexes often form insoluble polymeric chains (

  ) in water.

• Solution: This protocol utilizes a Surfactant-Mediated approach (using Triton X-100 or SDS) to solubilize the complex within micelles, eliminating the need for toxic organic solvent extraction (Chloroform/MIBK) while enhancing sensitivity (Hyperchromic effect).

Reagent Preparation (Synthesis)

Since PBDTC is unstable as a free acid and not always commercially available as a salt, it must be synthesized in situ or as a stable ammonium salt.

Protocol A: Synthesis of Ammonium Propylenebis(dithiocarbamate) (APBDTC)

Use this stock ligand for all subsequent analyses.

Reagents:

• 1,2-Diaminopropane (Propylenediamine)

• Carbon Disulfide (

  )

• Ammonium Hydroxide (

  , 25%) or Potassium Hydroxide (KOH)

• Ethanol (95%)[1]

Procedure:

• Setup: Place 0.1 mol of 1,2-diaminopropane in a 250 mL reaction flask kept in an ice bath (

  ).

• Alkalinization: Add 20 mL of cold concentrated

  (or stoichiometric KOH dissolved in minimal ethanol).

• Addition: Dropwise add 0.2 mol (excess) of

  with vigorous stirring. Caution: Exothermic reaction.

• Crystallization: Stir for 2 hours. A pale yellow/white precipitate of APBDTC will form.

• Purification: Filter the solid, wash with cold ethanol, and recrystallize from ethanol-water (1:1).

• Storage: Store in a desiccator. Prepare fresh 0.1% (w/v) aqueous solution daily.

Experimental Protocol

Equipment & Conditions

• Instrument: Double-beam UV-Vis Spectrophotometer (1 cm quartz cuvettes).

• pH:

  • Copper (Cu): pH 5.0 – 6.5 (Acetate Buffer)

  • Nickel (Ni): pH 7.0 – 9.0 (Borate Buffer)

• Surfactant: Triton X-100 (5% v/v solution).

Step-by-Step Measurement Workflow

Step 1: Sample Pre-treatment

• Digest biological or pharmaceutical samples with

  to release metal ions.

• Neutralize acid digests to pH ~4.0 before starting.

Step 2: Complexation

• Transfer 10.0 mL of sample (containing 1–50

  metal) into a 25 mL volumetric flask.

• Add 5.0 mL of Buffer Solution (Acetate for Cu, Borate for Ni).

• Add 2.0 mL of 5% Triton X-100 solution. (Crucial: Add surfactant BEFORE ligand to prevent precipitation).

• Add 3.0 mL of 0.1% APBDTC Ligand Solution.

• Dilute to mark with deionized water and mix.

Step 3: Incubation

• Allow the solution to stand for 10 minutes at room temperature to ensure complete color development.

Step 4: Measurement

• Measure Absorbance against a Reagent Blank (containing all reagents except metal).

• Wavelengths (

  ):

  • Cu(II): 435 nm (Yellow-Brown)

  • Ni(II): 380 nm (Yellow-Green) or 320 nm (High Sensitivity)

  • Co(II): 640 nm (Green)

Data Analysis & Validation

Calibration & Calculation

Construct a calibration curve using standard metal solutions (0.5, 1.0, 2.0, 4.0, 8.0 ppm).

Table 1: Analytical Figures of Merit (Typical Values)

Parameter	Copper (Cu)	Nickel (Ni)
	435 nm	380 nm
Beer's Law Range	0.2 – 10.0	0.1 – 8.0
Molar Absorptivity ( )
Sandell's Sensitivity	0.0045	0.0021
Limit of Detection (LOD)	0.05	0.02

Interference Management

• Fe(III): Interferes strongly. Mask with Sodium Fluoride or Sodium Tartrate .

• Zn(II): Forms a colorless complex; does not interfere spectrally but consumes ligand. Add excess ligand.

• EDTA: Do not use EDTA as a masking agent; it is a stronger chelator and will strip the metal from the PBDTC complex.

Visualizations

Diagram 1: Ligand Synthesis & Chelation Logic

This diagram illustrates the chemical pathway from raw materials to the active metal chelate.

Caption: Synthesis of APBDTC and subsequent formation of the chromogenic metal complex.

Diagram 2: Analytical Workflow (Surfactant-Mediated)

This flowchart details the critical order of operations to ensure complex solubility.

Caption: Critical workflow. Surfactant must be added BEFORE ligand to solubilize the hydrophobic complex.

References

• Preparation of Dithiocarbamates: Redemann, C. E., et al. "Ammonium Dithiocarbamate."[1] Organic Syntheses, Coll.[1] Vol. 3, p. 763 (1955).

• General Spectrophotometry of DTCs: Malik, A. K., et al. "Spectrophotometric determination of dithiocarbamates and methods for the analysis of dithiocarbamate-based fungicides." Journal of Environmental Monitoring, 2000.

• Surfactant Mediated Methods: Aydin, A., et al. "Spectrophotometric determination of copper(II) and nickel(II) as complexes with sodium diethyldithiocarbamate in anionic micellar media." Analyst, 1998.

• Propineb Analysis (Related): FAO Specifications and Evaluations for Agricultural Pesticides: Propineb. Food and Agriculture Organization.

Sources

• 1. orgsyn.org [orgsyn.org]

Application Note: Synthesis and Characterization of Propineb from Diammonium Propylenebis(dithiocarbamate)

Target Audience: Researchers, Materials Scientists, and Agrochemical Development Professionals Document Type: Technical Protocol & Application Guide

Introduction and Mechanistic Overview

Propineb is a broad-spectrum, protective fungicide belonging to the dithiocarbamate chemical class[1]. Unlike simple monomeric salts, propineb is a coordination polymer composed of zinc and propylene 1,2-bis(dithiocarbamate)[2]. Its polymeric nature and multi-site mode of action—which involves the inhibition of fungal enzymes through metal chelation and the generation of reactive electrophiles—make it highly effective against a variety of fungal pathogens while maintaining a low risk of resistance development[1][2].

The synthesis of the technical grade active ingredient (TGAI) via the diammonium propylenebis(dithiocarbamate) precursor relies on a highly controlled precipitation and metathesis reaction[3]. In this process, the water-soluble diammonium salt reacts with a soluble zinc salt (such as zinc sulfate). The dithiocarbamate moieties act as bidentate ligands, chelating the zinc ions. Because the ligand is a bis(dithiocarbamate), it bridges multiple zinc centers, driving the spontaneous formation of an insoluble, highly stable polymeric network:

[2][4].

Physicochemical Properties

Understanding the target compound's physical properties is critical for downstream isolation and formulation. Due to its polymeric structure, propineb lacks a true melting point and is virtually insoluble in standard solvents[2][4].

Property	Value	Significance in Synthesis
Appearance	White to yellowish powder[2]	Color shifts (e.g., brown) indicate oxidation or degradation.
Molecular Formula	[2]	Dictates strict stoichiometric control during metathesis.
Monomer MW	289.8 g/mol [2]	Used for calculating theoretical yield.
Solubility	Practically insoluble in water/organics[2]	Enables high-recovery precipitation from aqueous media.
Decomposition Temp.	>150°C[2]	Necessitates low-temperature vacuum drying protocols.

Experimental Workflow and Reaction Logic

The following diagram illustrates the critical pathway for converting the diammonium precursor into the final polymeric zinc complex.

Fig 1: Logical workflow for the synthesis and isolation of polymeric Propineb.

Detailed Synthesis Protocol

This protocol outlines the metathesis of diammonium propylenebis(dithiocarbamate) with zinc sulfate to yield propineb. The procedure is designed as a self-validating system; deviations in pH, temperature, or agitation will immediately manifest as reduced yield or off-color precipitation[5].

Reagents and Equipment

• Diammonium propylenebis(dithiocarbamate) (High purity)

• Zinc sulfate heptahydrate (

  ) or Zinc chloride ( )[3][6]

• Deionized (DI) water (Degassed preferred to prevent premature oxidation)

• Jacketed reaction vessel with overhead mechanical stirring

• pH meter and temperature probe

• Vacuum filtration apparatus (Buchner funnel)

• Vacuum oven

Step-by-Step Methodology

Step 1: Precursor Solution Preparation

• Action: Dissolve a stoichiometric amount of diammonium propylenebis(dithiocarbamate) in DI water to create a 10-15% w/v solution.

• Causality: Complete dissolution is mandatory. Any undissolved particulate will act as an impurity occlusion site during the rapid polymerization phase.

Step 2: Metal Salt Solution Preparation

• Action: In a separate vessel, prepare an aqueous solution of zinc sulfate heptahydrate (equimolar to the dithiocarbamate ligand)[6].

• Causality: Zinc sulfate is preferred over zinc nitrate to avoid introducing strong oxidizing agents that could degrade the sulfur-rich dithiocarbamate backbone.

Step 3: Controlled Precipitation (Metathesis)

• Action: Adjust the mechanical stirring of the dithiocarbamate solution to a vigorous rate. Slowly add the zinc sulfate solution dropwise. Maintain the reaction temperature strictly between 25°C and 40°C[5]. Monitor the pH to ensure it remains between 7.0 and 7.5[5].

• Causality: A white to yellowish precipitate of propineb will form immediately upon contact[6]. Dropwise addition prevents local supersaturation, ensuring uniform polymer chain growth. Vigorous agitation is critical; poor mixing leads to the entrapment of unreacted precursor within the polymer matrix. Temperatures above 40°C promote the decomposition of the dithiocarbamate into toxic and yield-reducing isothiocyanates or carbon disulfide[5].

Step 4: Polymer Maturation

• Action: Once addition is complete, continue vigorous stirring for 1 to 2 hours at room temperature[6].

• Causality: This maturation period allows the coordination bonds to stabilize and ensures the complete consumption of the zinc ions, maximizing the molecular weight of the resulting polymer network[6].

Step 5: Isolation and Purification

• Action: Collect the solid precipitate via vacuum filtration. Wash the filter cake thoroughly with copious amounts of DI water[6].

• Causality: Washing is essential to remove the highly soluble ammonium sulfate (or ammonium chloride) byproduct. Failure to remove these salts will result in a hygroscopic final product that degrades rapidly during storage.

Step 6: Drying

• Action: Transfer the purified filter cake to a vacuum oven. Dry at a temperature not exceeding 40°C until a constant mass is achieved.

• Causality: Propineb is sensitive to moisture and oxygen, and degrades at elevated temperatures[2][5]. Vacuum drying at low heat removes residual water without initiating thermal decomposition.

Troubleshooting and Process Optimization

Reproducibility in coordination polymer synthesis relies heavily on environmental control. The table below outlines common failure modes and their mechanistic solutions.

Observation / Issue	Mechanistic Cause	Process Optimization / Solution
Poor Product Stability	Incomplete polymerization or lack of stabilizing interactions.	Introduce a quaternary ammonium salt catalyst during synthesis to stabilize the propineb product via electrostatic interactions[5].
Low Yield / Gas Evolution	Acidic pH (< 7.0) causing ligand decomposition into and amines.	Strictly maintain pH at 7.0-7.5 during precipitation using mild alkaline buffers if necessary[5].
Discolored Precipitate (Brown/Grey)	Oxidation of the dithiocarbamate or high-temperature degradation.	Ensure reaction temperature remains below 40°C[5]. Use degassed DI water to minimize dissolved oxygen.
Inconsistent Particle Size	Inadequate agitation leading to localized concentration gradients.	Increase mechanical stirring RPM during the zinc addition phase[5].

References

• Propineb Technical Market Insights 2026, Analysis and Forecast to 2031 HDIN Research[Link]

Sources

• 1. Propineb|Fungicide|For Research Use Only [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. Propineb Technical Market Insights 2026, Analysis and Forecast to 2031 [hdinresearch.com]
• 4. Propylene 1,2-bis(dithiocarbamate)|RUO [benchchem.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]

Application Notes and Protocols: Diammonium Propylenebis(dithiocarbamate) in Polymer Chemistry

Target Audience: Researchers, materials scientists, and drug development professionals.

Executive Summary

Diammonium propylenebis(dithiocarbamate) (DAPBDC, CAS 84332-87-6) is a highly versatile, water-soluble organosulfur precursor utilized extensively in macromolecular engineering 1. Unlike its heavy-metal counterparts, the diammonium salt provides exceptional aqueous solubility, enabling homogeneous phase reactions. In polymer chemistry, DAPBDC is primarily leveraged in two distinct domains: the synthesis of metal-coordination polymer networks (e.g., agricultural fungicides like propineb) 2 and the development of difunctional Reversible Addition-Fragmentation chain Transfer (RAFT) agents for controlled radical polymerization 3. This guide provides field-proven, self-validating methodologies for both applications.

Mechanistic Overview & Causality

The utility of dithiocarbamates in polymer chemistry is dictated by their unique electronic structure. The nitrogen lone pair delocalizes into the thiocarbonyl (C=S) bond, significantly reducing its reactivity toward radical addition compared to standard dithioesters 3.

• In RAFT Polymerization: This reduced reactivity makes dithiocarbamate-derived RAFT agents uniquely suited for controlling "less activated" monomers (LAMs) such as vinyl acetate and N-vinylpyrrolidone. Highly reactive LAM propagating radicals require a less reactive C=S bond to prevent irreversible termination and maintain a living polymerization state . The bis-functional nature of DAPBDC allows for the simultaneous growth of polymer chains from two active sites, facilitating the synthesis of telechelic polymers.

• In Coordination Polymers: The dual dithiocarbamate moieties act as powerful bidentate chelators for transition metals (e.g., Zn²⁺). The diammonium salt is chosen specifically because it is highly water-soluble, allowing for instantaneous, homogeneous complexation before the insoluble metal-organic network precipitates 2.

Protocol 1: Synthesis of Zinc-Coordination Polymers (Propineb Analogue)

Causality: This synthesis relies on a rapid, thermodynamically driven precipitation. By utilizing the highly soluble DAPBDC and an aqueous zinc salt, the reaction occurs instantaneously upon mixing. The resulting coordination polymer is practically insoluble in water, driving the equilibrium forward and allowing for near-quantitative recovery [[1.2]]( পত্রিকার).

Workflow for synthesizing zinc propylenebis(dithiocarbamate) coordination polymer.

Step-by-Step Methodology:

• Precursor Dissolution: Dissolve 10.0 g (~40 mmol) of DAPBDC in 200 mL of degassed deionized water in a 500 mL round-bottom flask. (Causality: Degassing the water prevents premature oxidative disulfide coupling of the dithiocarbamate moieties).

• Metal Salt Preparation: Prepare a solution of 11.5 g (40 mmol) of Zinc Sulfate Heptahydrate (ZnSO₄·7H₂O) in 100 mL of deionized water.

• Precipitation: Add the zinc sulfate solution dropwise to the DAPBDC solution over 30 minutes at 25°C under vigorous magnetic stirring. A white-to-yellowish precipitate will form immediately.

• Maturation: Continue stirring for 2 hours. (Causality: Extended stirring ensures complete complexation, uniform particle size distribution, and the formation of a robust polymeric network).

• Self-Validation Step: Extract 1 mL of the supernatant and add a single drop of 0.1 M ZnSO₄. If no new precipitate forms, the DAPBDC has been fully consumed, validating the reaction's completion.

• Recovery & Purification: Filter the precipitate under vacuum. Wash the solid cake sequentially with deionized water (3 × 50 mL) to remove water-soluble byproducts (ammonium sulfate), followed by absolute ethanol (2 × 30 mL) to displace water and facilitate drying.

• Drying: Dry the product in a vacuum oven at 40°C for 24 hours. (Causality: The polymer decomposes before melting at elevated temperatures; thus, low-temperature vacuum drying is mandatory 2).

Protocol 2: Synthesis of Bis-RAFT Agent and Polymerization of Vinyl Acetate

Causality: To utilize DAPBDC in RAFT polymerization, the anionic sulfur must be alkylated to form a stable leaving group (R-group). Benzyl bromide is chosen as the alkylating agent because the resulting benzyl radical is an excellent re-initiating species for vinyl monomers 3.

Reversible Addition-Fragmentation Chain Transfer (RAFT) mechanism using dithiocarbamates.

Phase A: Alkylation to Bis-RAFT Agent

• Dissolve 5.0 g (20 mmol) of DAPBDC in 100 mL of a water/ethanol (1:1 v/v) mixture at 0°C.

• Add 6.8 g (40 mmol) of benzyl bromide dropwise over 15 minutes.

• Stir the mixture at room temperature for 12 hours.

• Self-Validation Step: Monitor the reaction via Thin Layer Chromatography (TLC) using hexane/ethyl acetate (8:2). The complete disappearance of the baseline DAPBDC spot confirms successful alkylation.

• Extract the product with dichloromethane (3 × 50 mL). Wash the organic layer with brine, dry over anhydrous MgSO₄, and concentrate under reduced pressure to yield the bis(benzyl dithiocarbamate) RAFT agent.

Phase B: RAFT Polymerization of Vinyl Acetate (LAM)

• In a 25 mL Schlenk tube, combine Vinyl Acetate (4.3 g, 50 mmol), the synthesized bis-RAFT agent (0.04 g, 0.1 mmol), and Azobisisobutyronitrile (AIBN) (0.003 g, 0.02 mmol) in 5 mL of ethyl acetate. (Causality: A high [RAFT]/[Initiator] ratio of 5:1 is maintained to ensure that the majority of polymer chains are initiated by the RAFT agent's R-group, preserving high end-group fidelity ).

• Degas the mixture via three freeze-pump-thaw cycles. (Causality: Oxygen acts as a potent radical scavenger and will irreversibly terminate the propagating chains).

• Seal the tube and immerse it in a pre-heated oil bath at 60°C for 16 hours.

• Quench the reaction by rapid cooling in liquid nitrogen and exposing the mixture to air.

• Self-Validation Step: Analyze an aliquot via Gel Permeation Chromatography (GPC). A monomodal peak with a dispersity (Đ) < 1.3 validates a controlled, living polymerization.

• Precipitate the polymer into cold hexane, filter, and dry under vacuum to obtain telechelic Poly(vinyl acetate).

Quantitative Data Summary

Below is a summary of the expected quantitative outcomes for the protocols described above, demonstrating the high efficiency of DAPBDC-derived reactions.

Parameter	Zinc Coordination Polymer (Protocol 1)	PVAc via Bis-RAFT Agent (Protocol 2)
Precursor Conversion	> 98%	> 95% (Alkylation step)
Reaction Yield	92 - 95% (Isolated solid)	70 - 75% (Polymer conversion)
Target Molecular Weight (Mₙ)	N/A (Insoluble Network)	~ 30,000 g/mol
Dispersity (Đ)	N/A	1.15 - 1.25
End-Group Fidelity	N/A	> 90%

References

• Benchchem. Propineb: A Coordination Polymer of Propylene 1,2-bis(dithiocarbamate) - A Technical Guide.2

• Carnegie Mellon University / ACS. Living Radical Polymerization with Reversible Addition-Fragmentation Chain Transfer (RAFT Polymerization) Using Dithiocarbamates.3

• Sigma-Aldrich. Universal (Switchable) RAFT Agents for Well-Defined Block Copolymers.

• National Institutes of Health (NIH). Dithiocarbamates: Properties, Methodological Approaches and Challenges to Their Control.1

Sources

• 1. Dithiocarbamates: Properties, Methodological Approaches and Challenges to Their Control - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. polymer.chem.cmu.edu [polymer.chem.cmu.edu]

Methods for crystallizing diammonium propylenebis(dithiocarbamate) complexes

Part 1: Introduction & Strategic Overview

1.1 The Challenge of Dithiocarbamate Crystallography Diammonium propylenebis(dithiocarbamate) is a critical ligand precursor used to synthesize biologically active metal complexes, most notably zinc-based polymers (e.g., Propineb analogs) and transition metal chelates with antifungal and antitumor properties.[1]

However, crystallizing these complexes presents a specific "solubility paradox":

• The Ligand: The diammonium salt is highly water-soluble and hygroscopic, making it difficult to isolate in a stable crystalline form without decomposition.

• The Complexes: Upon reaction with divalent metals (Zn²⁺, Ni²⁺, Cu²⁺), the ligand typically forms insoluble coordination polymers due to its ditopic nature (two binding sites separated by a propylene bridge).[1] These precipitate instantly as amorphous powders, unsuitable for Single Crystal X-Ray Diffraction (SC-XRD).[1]

1.2 The Solution: Controlled De-polymerization & Slow Diffusion To obtain high-quality crystals, we must move beyond standard precipitation.[1] This guide details a Self-Validating Protocol that utilizes Lewis-base adduct formation and interface diffusion to control the kinetics of complexation. By introducing competing ligands (like pyridine or DMSO) or controlling ion migration, we can slow the polymerization rate or force the formation of discrete, crystallizable monomers.[1]

Part 2: Safety & Materials

CRITICAL SAFETY WARNING:

• Carbon Disulfide (

  ): Extremely flammable (flash point -30°C) and neurotoxic.[1] All operations involving must be performed in a functioning fume hood. Use glass syringes for transfer; can swell rubber/plastic.

• Reaction Exotherm: The dithiocarbamate formation is exothermic. Temperature control is vital to prevent decomposition into thioureas or isothiocyanates.

Reagents:

• 1,2-Diaminopropane (Propylenediamine) -

  [1]

• Carbon Disulfide (

  ) - Anhydrous[1]

• Ammonium Hydroxide (

  )[1]

• Metal Salts:

  , , [1]

• Solvents: Ethanol (absolute), Methanol, DMSO, Pyridine, Diethyl Ether.[1]

Part 3: Experimental Protocols

Protocol A: Synthesis of the Ligand Precursor

Target: Diammonium propylenebis(dithiocarbamate)

This step generates the water-soluble salt. We avoid sodium hydroxide to prevent sodium contamination in future crystallizations, using the volatile ammonium counter-ion instead.

Mechanism:

Step-by-Step:

• Setup: Equip a 250 mL three-neck round-bottom flask with a reflux condenser, a pressure-equalizing dropping funnel, and a thermometer. Place in an ice-salt bath (

  ).

• Charge: Add 1,2-diaminopropane (0.1 mol, 7.4 g) and Ammonium Hydroxide (0.25 mol, ~17 mL) . Stir to cool.

• Addition: Add Carbon Disulfide (0.22 mol, 13.2 mL) dropwise over 45 minutes.

  • Control Point: Maintain internal temperature

    . If it rises, pause addition. The solution will turn yellow/orange.

• Maturation: Once addition is complete, stir for 2 hours at room temperature to ensure complete conversion.

• Isolation (Crucial for Purity):

  • The salt is likely dissolved. Pour the reaction mixture into 200 mL of ice-cold Acetone or Ethanol .

  • A yellow/white precipitate will form.

  • Filter rapidly under vacuum (Schlenk line preferred to avoid moisture absorption).[1]

  • Wash with cold Diethyl Ether.

  • Storage: Store in a desiccator at

    . Do not store for >1 week; prepare fresh for best crystallization results.

Protocol B: Crystallization of Metal Complexes

Target: Single Crystals of [M(propylenebis-dtc)] suitable for XRD

Direct mixing yields powder. We will use Method B1 (Layering) for polymeric structures and Method B2 (Adduct Formation) for discrete molecules.[1]

Method B1: Liquid-Liquid Interface Diffusion (The H-Tube Method) Best for: Zn(II), Cd(II), Pb(II) polymeric structures.[1]

• Solution A (Bottom Layer): Dissolve 1 mmol Metal Salt (

  ) in 5 mL DMSO or DMF . (These dense solvents stabilize the metal).

• Buffer Layer: Carefully layer 2 mL of a 1:1 mixture of DMSO:Methanol on top of Solution A. This slows the mixing.

• Solution B (Top Layer): Dissolve 1 mmol Ligand Salt (from Protocol A) in 5 mL Methanol or Water/MeOH .

• Execution: Carefully layer Solution B on top of the buffer layer.

• Incubation: Seal the tube with Parafilm. Leave undisturbed in a vibration-free dark cabinet at room temperature.

• Result: Over 3-14 days, crystals will grow at the interface as the metal and ligand slowly meet.

Method B2: Lewis Base Adduct Recrystallization Best for: Ni(II), Cu(II), or breaking Zn polymers into monomers. Concept:[1] Use a strong donor (Pyridine,

, or 1,10-phenanthroline) to block coordination sites, preventing polymerization and forcing the formation of discrete crystals.[1]

• Synthesis: Mix Metal Salt and Ligand Salt in water/ethanol (1:1). Collect the amorphous precipitate by filtration.

• Dissolution: Suspend the precipitate in Pyridine (or add 2 equivalents of

  in ).

  • Observation: The solid should dissolve as the adduct forms. Heating to

    may be required.

• Crystallization: Filter the clear solution to remove any undissolved polymer.

• Vapor Diffusion: Place the Pyridine solution in a small vial. Place this vial inside a larger jar containing Diethyl Ether or Hexane (Anti-solvent). Cap the large jar.

• Result: As ether diffuses into the pyridine, the solubility decreases, yielding high-quality block crystals of the adduct (e.g.,

  ).[1]

Part 4: Visualization of Workflows

Figure 1: Reaction and Crystallization Logic Flow

Caption: Decision tree for selecting the appropriate crystallization method based on the desired structural outcome (Polymer vs. Discrete Complex).

Part 5: Characterization & Data Interpretation

5.1 Infrared Spectroscopy (FT-IR) Before XRD, validate the complex formation using IR.[1]

• Thioureide Band (

  ): Look for a strong shift to .[1] This indicates the partial double bond character of the C-N bond, confirming dithiocarbamate formation.

• CSS Bands (

  ): A single broad band around suggests symmetrical bidentate binding.[1] Splitting of this band suggests monodentate or asymmetric bridging.

5.2 Troubleshooting Table

Observation	Diagnosis	Corrective Action
Oiling Out	Ligand/Complex is too soluble or impure.	Use a colder temperature ( ) or switch anti-solvent (e.g., change Ether to Pentane).
Immediate Precipitation	Mixing is too fast.	Increase the volume of the "Buffer Layer" in the diffusion tube. Lower concentration to 0.05 M.
Black Precipitate	Metal Sulfide formation ( ).[1]	Decomposition occurred. Ensure pH is neutral/basic. Avoid acidic conditions which release .
No Crystals (Clear)	Solution too dilute.[1]	Allow evaporation of the solvent (poke holes in Parafilm).

Part 6: References

• Review of Dithiocarbamate Synthesis: Azizi, N., et al. "A highly efficient synthesis of dithiocarbamates in green reaction media."[2][3][4] RSC Advances, 2012.[1][2]

• Structural Chemistry of Zn-DTCs: Usman, A., et al.[1] "The structural chemistry of zinc(II) and nickel(II) dithiocarbamate complexes." Scientific Reports, 2020.[1] [1]

• Propineb & Polymer Structure: European Union Reference Laboratories. "Propineb: Residue definition and analysis." EURL-SRM, 2009.[1]

• Adduct Crystallization Strategy: Hogarth, G. "Transition Metal Dithiocarbamates: 1978–2003."[1] Progress in Inorganic Chemistry, Vol 53.

• General Synthesis Protocol: "Synthesis of Dithiocarbamates by Markovnikov Addition." Organic Chemistry Portal.

Sources

• 1. rsc.org [rsc.org]
• 2. scispace.com [scispace.com]
• 3. Dithiocarbamate synthesis by amination [organic-chemistry.org]
• 4. researchgate.net [researchgate.net]

Application Note: Preparation of Dithiocarbamate-Functionalized Surfaces Using Diammonium Salt Precursors

Executive Summary & Mechanistic Background

Functionalizing metallic surfaces with organic ligands is a foundational technique in nanomaterials chemistry, biosensor development, and targeted drug delivery. While alkanethiols have historically dominated this space, Dithiocarbamates (DTCs) offer a robust alternative. The DTC moiety (N–C–S₂) features a resonant structure and π-conjugation that induces strong coupling between metal states and discrete molecular levels, significantly reducing contact resistance at the metal-molecule interface[1]. Furthermore, DTCs possess an interatomic S–S spacing that is nearly perfectly commensurate with the Au(111) surface lattice, promoting highly ordered epitaxial bidentate adsorption[1].

There are two primary methods for generating DTC self-assembled monolayers (SAMs): in situ generation (mixing an amine, CS₂, and the substrate simultaneously) and the salt precursor method (pre-synthesizing a diammonium salt for on-demand use)[2].

The Packing Density Paradox

Recent comparative studies reveal that the preparation method fundamentally dictates the structural fate of the monolayer. While the in situ method yields packing densities comparable to alkanethiols, the diammonium salt precursor method results in a packing density that is approximately 20% lower[2].

Causality: When using the pre-synthesized diammonium salt, the deposition solution contains bulky dialkylammonium counterions. During the initial stages of SAM formation, these counterions competitively adsorb to the gold substrate or sterically hinder the incoming DTC anions[3]. This alters the Au–S–C binding angle and molecule-molecule interactions, locking the monolayer into a lower-density configuration[2].

Strategic Advantage: Paradoxically, for certain aromatic SAMs, this lower-density structure makes the monolayer completely resistant to exchange by alkanethiols, whereas the higher-density in situ structure remains susceptible to displacement[2]. Additionally, the salt precursor method provides superior control over reagent purity and allows for long-term, stable storage of the precursor—a critical requirement for standardized drug development assays.

Comparative Data: In Situ vs. Salt Precursor Methods

To guide experimental design, the following table summarizes the quantitative and qualitative differences between the two functionalization strategies based on recent spectroscopic and thermodynamic analyses.

Parameter	In Situ Generation Method	Diammonium Salt Precursor Method
Precursor Stability	Low (Requires immediate handling of volatile CS₂)	High (Stable solid salt, indefinite storage)
Packing Density	High (Comparable to alkanethiols)[2]	~20% Lower (Steric hindrance by counterions)[2]
Thermal Stability	High (Desorption energy ~1.5 eV)[2]	Moderate (Slightly weakened Au-S bond strength)[2]
Chemical Stability	Susceptible to alkanethiol displacement	Highly resistant (specifically for aromatic SAMs)[2]
Workflow Complexity	Single-pot, but requires fume hood for toxic CS₂	Two-step; coating phase is highly standardized and safe

Experimental Protocol

This self-validating protocol details the synthesis of the diammonium DTC salt and the subsequent functionalization of a gold substrate.

Phase 1: Synthesis of the Diammonium DTC Salt Precursor

Mechanistic Rationale: A precise 2:1 molar ratio of secondary amine to CS₂ is strictly required. One equivalent of the amine acts as a nucleophile, attacking the electrophilic carbon of CS₂ to form an unstable dithiocarbamic acid. The second equivalent acts as a base, deprotonating the acid to yield the stable dialkylammonium dialkyldithiocarbamate salt.

• Preparation: Dissolve 20 mmol of the target secondary amine (e.g., phenylpiperidine) in 20 mL of anhydrous ethanol in a round-bottom flask.

• Thermal Control: Submerge the flask in an ice bath (0 °C). Causality: The condensation reaction is highly exothermic; cooling prevents the volatilization of CS₂ and suppresses the formation of thiourea side-products.

• Addition: Add 10 mmol of carbon disulfide (CS₂) dropwise under continuous magnetic stirring.

• Precipitation: Allow the mixture to stir for 2 hours while slowly warming to room temperature. A white or pale yellow precipitate of the diammonium salt will form.

• Purification: Filter the precipitate under vacuum, wash copiously with cold diethyl ether to remove any unreacted starting materials, and dry under a vacuum. The salt can now be stored indefinitely in a desiccator.

Phase 2: Substrate Preparation (Au(111))

• Cleaning: Immerse the gold substrate in a freshly prepared Piranha solution (3:1 v/v concentrated H₂SO₄ to 30% H₂O₂) for 10 minutes. Caution: Piranha is highly reactive. This step oxidatively strips all organic contaminants.

• Rinsing: Rinse copiously with ultra-pure water (18.2 MΩ·cm) followed by absolute ethanol.

• Drying: Dry under a gentle stream of high-purity nitrogen (N₂).

• Annealing (Optional): Flame-anneal the substrate using a butane torch to reconstruct the Au(111) terraces, providing an optimal epitaxial template for bidentate DTC binding[1].

Phase 3: Monolayer Assembly

• Solution Preparation: Prepare a 1 mM solution of the synthesized diammonium DTC salt in absolute ethanol. Causality: A 1 mM concentration provides sufficient thermodynamic driving force for chemisorption kinetics without causing excessive multilayer physisorption.

• Immersion: Submerge the freshly cleaned Au(111) substrate into the salt solution.

• Incubation: Incubate in the dark at room temperature for 18–24 hours. Causality: While initial adsorption occurs within minutes, extended incubation is required to allow the bulky counterions to reach a dynamic equilibrium, achieving the final thermodynamically stable crystalline packing phase.

• Final Wash: Remove the substrate, rinse sequentially with ethanol and ultra-pure water to remove physisorbed dialkylammonium counterions, and dry under N₂.

Phase 4: Validation & Quality Control

To ensure the protocol acts as a self-validating system, verify the SAM integrity:

• X-ray Photoelectron Spectroscopy (XPS): Analyze the S 2p and N 1s regions. A successful bidentate chemisorption will display an S:N atomic ratio of 2:1 [4]. The S 2p peak must shift to binding energies characteristic of Au-S bonds (~162 eV), distinguishing it from unbound thiocarbonyl groups.

• Contact Angle Goniometry: Measure the static water contact angle. The surface should exhibit a reproducible shift in hydrophobicity corresponding to the terminal group of the chosen secondary amine.

Workflow Visualization

Caption: Workflow for the synthesis and deposition of diammonium dithiocarbamate salt precursors.

References

1.[3] Zhao, J. et al. Assembly of dithiocarbamate-anchored monolayers on gold surfaces in aqueous solutions. Purdue e-Pubs. URL: 2.[1] Wróbel, M., et al. Dithiocarbamate-Based Self-Assembled Monolayers – The Preparation Method Has a Crucial Impact on Structure and Stability. PubMed Central (PMC). URL: 3.[2] Wróbel, M., Niemiec, M., Kozieł, K., & Cyganik, P. (2025). Dithiocarbamate-Based Self-Assembled Monolayers – The Preparation Method Has a Crucial Impact on Structure and Stability. The Journal of Physical Chemistry Letters. ACS Publications. URL: 4.[4] Dithiocarbamate ligands formed on Au surfaces. ResearchGate. URL:

Sources

• 1. Dithiocarbamate-Based Self-Assembled Monolayers – The Preparation Method Has a Crucial Impact on Structure and Stability - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. "Assembly of dithiocarbamate-anchored monolayers on gold surfaces in aq" by Heng Zhu, Donna M. Coleman et al. [docs.lib.purdue.edu]
• 4. researchgate.net [researchgate.net]

Technical Application Note: Laboratory Handling and Storage of Dithiocarbamate Salts

Executive Summary: The Stability Paradox

Dithiocarbamate (DTC) salts—most notably Sodium Diethyldithiocarbamate (Na-DDTC) and Ammonium Pyrrolidine Dithiocarbamate (PDTC) —are indispensable tools in modern research. They serve as potent NF-

B inhibitors, nitric oxide (NO) spin traps, and high-affinity metal chelators. However, their utility is frequently compromised by a fundamental chemical paradox: the very electron-rich sulfur centers that make them effective nucleophiles also render them highly susceptible to oxidative dimerization and acid-catalyzed hydrolysis.

This guide moves beyond standard safety data sheets (SDS) to provide a mechanistic understanding of DTC instability. It establishes a rigorous protocol for storage, handling, and purification to ensure that the "inhibitor" you add to your cell culture is not actually a mixture of decomposition byproducts like carbon disulfide (

) and colloidal sulfur.

The Chemistry of Instability

To handle DTCs effectively, one must understand the two primary degradation pathways: Acid Hydrolysis and Oxidative Dimerization .

Acid-Catalyzed Decomposition

Dithiocarbamates are stable only in alkaline environments. In neutral or acidic media (pH < 7.0), the nitrogen atom becomes protonated. This destabilizes the

bond, leading to the release of carbon disulfide ( ) and the corresponding amine. This reaction is irreversible and entropy-driven.

Oxidative Dimerization

In the presence of atmospheric oxygen or biological oxidants, DTCs dimerize to form thiuram disulfides (e.g., Disulfiram). This reaction alters the biological activity of the compound; for instance, while the monomer chelates metals, the dimer does not.

Mechanistic Visualization

The following diagram illustrates the competing pathways that degrade DTC salts in the laboratory environment.

Figure 1: Degradation pathways of dithiocarbamate salts. Acidic conditions drive irreversible hydrolysis to toxic

, while oxidation leads to dimerization.

Storage Protocols: Preserving Integrity

The common practice of storing a 5-year-old bottle of Na-DDTC at room temperature is a primary source of experimental irreproducibility. Follow this tiered storage strategy.

Solid State Storage

Solid DTC salts are hygroscopic. Moisture absorption creates a localized aqueous environment on the crystal surface, initiating hydrolysis and releasing acidic byproducts that autocatalyze further decomposition.

• Temperature: Store at +2°C to +8°C . While some suppliers list room temperature, refrigeration significantly slows oxidative dimerization.

• Atmosphere: Store under an inert atmosphere (Argon or Nitrogen) if possible. If not, tape the cap with Parafilm immediately after use.

• Desiccation: Essential. Store the primary container inside a secondary desiccator jar containing active silica gel or

  .

Aqueous Solution Storage

Rule of Thumb: DTC solutions should be prepared fresh daily. If storage is unavoidable, strictly adhere to the pH-stability relationship.

Table 1: Estimated Stability of Na-DDTC in Solution at 25°C

pH Environment	Half-Life ( )	Observation
pH 4.0 (Acidic)	< 30 seconds	Rapid bubbling ( evolution), turbidity.
pH 7.0 (Neutral)	~ 1 - 2 hours	Slow degradation; not suitable for overnight experiments.
pH 9.0 (Alkaline)	> 1 week	Stable. Solutions remain clear.
pH 11.0 (High Base)	> 2 weeks	Highly stable.

Data synthesized from decomposition kinetics studies [1, 2].

Experimental Protocols

Protocol A: Preparation of Stable Stock Solutions

Objective: To create a stock solution for biological assays (e.g., NF-

B inhibition) without inducing immediate decomposition.

• Solvent Selection: Use sterile, deionized water.

• pH Adjustment (Critical):

  • Do not dissolve directly in phosphate-buffered saline (PBS) at pH 7.4 if the solution will stand for >1 hour.

  • Instead, prepare the stock in 0.1 mM NaOH or a high-pH buffer (e.g., Carbonate buffer, pH 9-10).

  • Note: The high pH stock can be diluted into the culture medium immediately prior to use. The buffering capacity of the medium will neutralize the small volume of base, but the DTC will only be exposed to neutral pH for the duration of the experiment.

• Deoxygenation: Sparge the water with Nitrogen or Argon gas for 15 minutes prior to dissolving the salt to prevent dimer formation.

Protocol B: Purification via Recrystallization

Objective: To restore the purity of oxidized or yellowed Na-DDTC or PDTC salts. Signs of degradation: Strong sulfur odor (

), yellow discoloration (thiuram disulfide), or poor solubility.

Reagents:

• Ethanol (Absolute)

• Diethyl Ether (Peroxide-free)

• Nitrogen gas

Procedure:

• Dissolution: Dissolve 5.0 g of the crude salt in the minimum amount (~30-40 mL) of warm ethanol (40-50°C). Do not boil.

• Filtration: If insoluble particles remain (colloidal sulfur), filter rapidly through a warm glass funnel.

• Crystallization:

  • Cool the filtrate to room temperature.[1]

  • Slowly add diethyl ether (approx. 30-50 mL) to induce precipitation.

  • Place in an ice bath (+4°C) for 1 hour.

• Collection: Filter the white, pearly crystals using a Buchner funnel under vacuum.

• Washing: Wash the filter cake twice with cold diethyl ether to remove residual oxidized dimers (which are often more soluble in ether).

• Drying: Dry immediately in a vacuum desiccator. Do not oven dry, as heat accelerates decomposition [3].

Safety & Hazard Management

The decomposition product, Carbon Disulfide (

) , presents a stealth hazard.

• Toxicity:

  is a potent neurotoxin. Chronic exposure affects the central nervous system.[2]

• Flammability:

  has an exceptionally low auto-ignition temperature (90°C). Contact with a hot plate surface or a hot light bulb can ignite vapors.

• Control:

  • Always handle solid DTCs and concentrated solutions in a fume hood .

  • Treat all liquid waste with bleach (sodium hypochlorite) to oxidize residual DTCs and sulfides to sulfates before disposal, preventing

    evolution in waste drums.

Quality Control Workflow

Implement this self-validating workflow to ensure experimental integrity.

Figure 2: Quality Control Decision Tree. Visual inspection and solubility checks are rapid "Go/No-Go" gates before using DTC salts in sensitive assays.

References

• Hull, L. A., et al. (1967). "The Acid-Catalyzed Hydrolysis of Dithiocarbamates." The Journal of Organic Chemistry, 32(8), 2678-2682.

• Aspila, K. I., et al. (1969). "Decomposition of Dithiocarbamates." Talanta, 16(7), 1099-1102.

• Thorn, G. D., & Ludwig, R. A. (1962). The Dithiocarbamates and Related Compounds. Elsevier Monograph.

• National Center for Biotechnology Information. (2023). PubChem Compound Summary for CID 8806, Sodium diethyldithiocarbamate.

• Sigma-Aldrich. (2023). Safety Data Sheet: Sodium diethyldithiocarbamate trihydrate.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. atsdr.cdc.gov [atsdr.cdc.gov]

Application Note: Reaction Mechanism &amp; Synthesis Protocols for Carbon Disulfide with Propylenediamine

Executive Summary

The reaction between propylenediamine (PDA) and carbon disulfide (

) is a cornerstone transformation in the synthesis of sulfur-nitrogen ligands. Depending on the reaction conditions—specifically temperature, stoichiometry, and pH—this system yields two distinct classes of compounds critical to drug development:

• Bis-dithiocarbamates (Kinetic Product): Open-chain ligands used as precursors for metallodrugs (e.g., gold/platinum anticancer complexes) and fungicides (e.g., Propineb).

• Cyclic Thioureas (Thermodynamic Product): Heterocyclic cores (imidazolidine-2-thiones or pyrimidine-2-thiones) utilized as chiral auxiliaries and kinase inhibitor scaffolds.

This guide clarifies the regioselectivity between 1,2-diaminopropane and 1,3-diaminopropane and provides validated protocols for synthesizing both ligand classes.

Mechanistic Insight

The reaction is governed by the nucleophilicity of the primary amine towards the electrophilic carbon of

. The pathway bifurcates based on the stability of the intermediate dithiocarbamic acid.

Reaction Pathways

• Path A (Basic/Cold): In the presence of a base (NaOH/KOH), the zwitterionic intermediate is deprotonated to form a stable dithiocarbamate salt.

• Path B (Neutral/Heat): Without a base, or under reflux, the intermediate eliminates

  (or + amine salts) to cyclize.

Isomer Specificity

• 1,2-Diaminopropane: Forms 5-membered rings (Imidazolidine-2-thiones). Used in the fungicide Propineb.[1][2]

• 1,3-Diaminopropane: Forms 6-membered rings (Tetrahydropyrimidine-2(1H)-thiones). Preferred for forming stable 6-membered chelate rings with metals.

Visualized Mechanism (DOT)

Figure 1: Bifurcation of the reaction pathway based on thermal and pH conditions.

Experimental Protocols

Safety Pre-requisites (CRITICAL)

• Carbon Disulfide (

  ): Neurotoxic and extremely flammable (Flash point: -30°C). Use only in a functioning fume hood. Avoid all static sparks.

• Waste Disposal: Quench all glassware and waste streams with dilute bleach (sodium hypochlorite) to oxidize residual sulfide/dithiocarbamate to sulfate before disposal.

Protocol A: Synthesis of Sodium 1,3-Propylenebis(dithiocarbamate)

Objective: Synthesis of the open-chain ligand for metal complexation. Precursor: 1,3-Diaminopropane (Trimethylenediamine).[3]

Reagents:

• 1,3-Diaminopropane (7.4 g, 0.1 mol)

• Carbon Disulfide (16.0 g, 0.21 mol) [Excess ensures complete conversion]

• Sodium Hydroxide (8.0 g, 0.2 mol) dissolved in 20 mL water

• Solvent: Ethanol (50 mL)

Step-by-Step Methodology:

• Setup: Equip a 250 mL 3-neck round-bottom flask with a mechanical stirrer, a pressure-equalizing dropping funnel, and a thermometer. Place the flask in an ice-salt bath to maintain internal temperature between 0–5°C.

• Amine Solvation: Add the 1,3-diaminopropane and ethanol to the flask. Stir for 5 minutes to cool.

• Base Addition: Add the cold NaOH solution dropwise. The mixture may become slightly turbid.

• CS2 Addition (The Critical Step):

  • Add

    dropwise via the funnel over 45–60 minutes.

  • Control: Do not allow the temperature to exceed 10°C. Higher temperatures promote polymer formation or decomposition to thiourea.

  • Observation: A yellow/white precipitate will begin to form immediately.

• Maturation: Once addition is complete, stir the thick slurry for 2 hours at 0°C, then allow it to warm to room temperature over 1 hour.

• Workup:

  • Filter the solid under vacuum.

  • Wash the cake 3x with cold ethanol (removes unreacted amine/CS2).

  • Wash 1x with diethyl ether (facilitates drying).

  • Dry in a vacuum desiccator over

    .

Yield Expectation: 85–92% (White to pale yellow powder).

Protocol B: Synthesis of Cyclic Thiourea (Tetrahydropyrimidine-2(1H)-thione)

Objective: Synthesis of the heterocyclic core. Precursor: 1,3-Diaminopropane.[3][4]

Reagents:

• 1,3-Diaminopropane (0.1 mol)

• Carbon Disulfide (0.1 mol)

• Solvent: Ethanol (95%) or Water/Ethanol (1:1)

• Catalyst (Optional): 0.5 mol% Iodine (

  ) can accelerate elimination.

Step-by-Step Methodology:

• Setup: 250 mL round-bottom flask with a reflux condenser and a gas outlet trap (bubbled into bleach solution to neutralize evolved

  ).

• Mixing: Dissolve the amine in ethanol. Add

  slowly at room temperature (exothermic).

• Reflux: Heat the mixture to reflux (

  ) for 6–8 hours.

  • Mechanism:[5][6][7][8] The initial dithiocarbamate salt decomposes, releasing

    and cyclizing.

• Monitoring: Reaction is complete when

  evolution ceases (lead acetate paper test at outlet stops turning black).

• Crystallization: Concentrate the solution by rotary evaporation to 50% volume. Cool to 4°C overnight.

• Purification: Recrystallize the crude solid from hot ethanol.

Analytical Validation

To validate the synthesis, compare the spectral fingerprints against these standard values.

Table 1: Spectroscopic Markers

Feature	Bis-Dithiocarbamate (Protocol A)	Cyclic Thiourea (Protocol B)	Mechanistic Significance
FTIR:	3200–3400 cm⁻¹ (Broad, strong)	3100–3300 cm⁻¹ (Sharp)	H-bonding network differences.
FTIR:	960–1000 cm⁻¹ (Single bond character)	1100–1200 cm⁻¹ (Double bond character)	Confirming thione formation vs. dithiocarbamate.
FTIR:	1450–1500 cm⁻¹ (Thioureide band)	1500–1550 cm⁻¹	Higher bond order in cyclic thiourea.[9]
¹H NMR ( -N)	3.5–3.8 ppm (Downfield shift)	3.2–3.4 ppm	Diagnostic of adjacent functional group.
Solubility	Water soluble (Ionic salt)	Organic soluble (Neutral molecule)	Quick phase test for product identity.

Visual Workflow for Validation (DOT)

Figure 2: Rapid decision tree for product characterization.

Applications in Drug Development[10]

• Metallo-Drugs: The bis-dithiocarbamate ligand (Protocol A) is a "soft" donor ligand. It effectively chelates soft metals like

  , , and . These complexes are currently investigated for:

  • Anticancer activity:[9][10] Inhibiting the proteasome pathway (similar to disulfiram).

  • Radiopharmaceuticals: Technetium-99m labeling using the

    coordination core.

• Propineb Analogs: Using 1,2-diaminopropane in Protocol A, followed by reaction with

  , yields Propineb analogs. While primarily fungicidal, these zinc-dithiocarbamate motifs are being repurposed as inhibitors of carbonic anhydrase.

References

• BenchChem. Spectroscopic Analysis of Dithiocarbamate Compounds: An In-depth Technical Guide. (2025).[1][2][9][10][11] Retrieved from

• Nomura, R., et al. "Highly efficient synthesis of cyclic ureas from CO2 and diamines by a pure CeO2 catalyst." Green Chemistry, 15, 1567-1577 (2013). Retrieved from

• National Institutes of Health (NIH). Dithiocarbamates: Properties, Methodological Approaches and Challenges. (2024).[11] Retrieved from

• Stanford University. Laboratory Chemical Safety Summary: Carbon Disulfide. Retrieved from

• Safaei-Ghomi, J., et al. "The reaction of carbon disulphide with α-haloketones and primary amines." Journal of Chemical Sciences, 125, 1087–1092 (2013).[7] Retrieved from

Sources

• 1. benchchem.com [benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. 1,3-Diaminopropane - Wikipedia [en.wikipedia.org]
• 4. 1,3-Diaminopropane synthesis - chemicalbook [chemicalbook.com]
• 5. researchgate.net [researchgate.net]
• 6. scispace.com [scispace.com]
• 7. ias.ac.in [ias.ac.in]
• 8. US3326951A - Propylene-(1, 2)-bis-dithiocarbamates - Google Patents [patents.google.com]
• 9. pdf.benchchem.com [pdf.benchchem.com]
• 10. tnsroindia.org.in [tnsroindia.org.in]
• 11. dcfinechemicals.com [dcfinechemicals.com]

Technical Notes & Optimization

Improving yield in the synthesis of diammonium propylenebis(dithiocarbamate)

The following guide is structured as a specialized Technical Support Center resource. It is designed for researchers and process chemists optimizing the synthesis of Diammonium Propylenebis(dithiocarbamate) , a critical intermediate in the production of fungicides like Propineb.

Topic: Improving Yield in the Synthesis of Diammonium Propylenebis(dithiocarbamate) Ticket ID: #DTC-YIELD-OPT-001 Support Tier: Level 3 (Senior Application Scientist)

Executive Summary & Chemical Logic

User Query: "How do I improve the yield of diammonium propylenebis(dithiocarbamate)?"

Scientist’s Analysis: The synthesis involves the nucleophilic attack of 1,2-propylenediamine on carbon disulfide (CS₂) in the presence of ammonia (NH₃) .

The Yield Paradox: While the reaction is theoretically straightforward, yield loss occurs primarily through three mechanisms:

• Thermal Decomposition: The reaction is highly exothermic. Elevated temperatures (>35°C) favor the elimination of H₂S to form Propylenethiourea (a stable, unwanted byproduct).

• Oxidation: Dithiocarbamates are air-sensitive and readily oxidize to Thiuram Disulfides (dimers), especially in the presence of trace metals or light.

• Equilibrium Reversal: The formation of the dithiocarbamate salt is reversible. Insufficient base (ammonia) or acidic pH shifts the equilibrium back to the amine and CS₂ (which then volatilizes).

Troubleshooting Guide (Q&A)

Direct answers to specific failure modes.

Q1: My reaction mixture turns yellow/orange instead of remaining pale. What is happening?

Diagnosis: Oxidative degradation or heavy metal contamination. Root Cause: Dithiocarbamates are strong ligands. If your water or reagents contain trace iron or copper, they form colored complexes immediately. Alternatively, exposure to air causes oxidation to thiuram disulfides, which are often yellow/orange. Corrective Action:

• Chelation: Add 0.1% EDTA to your reaction water to sequester trace metals.

• Inerting: You must purge the headspace with Nitrogen (N₂) or Argon.

• Self-Validation: If the color deepens upon stopping stirring (air exposure), it is oxidation. If it is colored immediately upon mixing, it is metal contamination.

Q2: I see a white, insoluble precipitate forming during the reaction that is NOT my product.

Diagnosis: Formation of Propylenethiourea (PTU). Root Cause: The reaction temperature spiked. The dithiocarbamate intermediate is unstable above 35-40°C and decomposes by releasing H₂S to form the cyclic thiourea, which is water-insoluble and thermodynamically a "dead end." Corrective Action:

• Cryogenic Control: Pre-cool the amine/ammonia solution to 0–5°C before adding CS₂.

• Addition Rate: Add CS₂ dropwise. The rate should be limited by your ability to keep the bulk temperature below 10°C.

• Causality: High Temp

  Loss of Ammonia Lower pH Decomposition.

Q3: My isolated yield is low (<70%), even though the reaction looked clear.

Diagnosis: Solubility loss or Equilibrium shift. Root Cause: Diammonium propylenebis(dithiocarbamate) is highly water-soluble. If you are trying to isolate it by filtration without an anti-solvent, you are losing it in the filtrate. Also, drying the salt heats it, causing it to revert to the amine and CS₂ (ammonia is lost). Corrective Action:

• Isolation Strategy: Do not evaporate to dryness. Use Acetone or Cold Ethanol as an anti-solvent to precipitate the salt from the aqueous solution.

• Ammonia Excess: Use a 10-20% molar excess of ammonia. This forces the equilibrium to the right (Le Chatelier's principle) and compensates for ammonia volatility.

Optimized Experimental Protocol

Designed for self-validation and reproducibility.

Reagents:

• 1,2-Propylenediamine (PDA): 1.0 eq

• Carbon Disulfide (CS₂): 2.1 eq (Slight excess)

• Ammonia (25-28% aq): 2.2 - 2.5 eq

• Solvent: Deionized Water (degassed)

• Anti-solvent: Acetone (reagent grade, cold)

Workflow:

• Setup & Inerting:

  • Equip a 3-neck flask with a mechanical stirrer, internal thermometer, and dropping funnel.

  • Critical: Flush the system with N₂ for 15 mins.

  • Charge PDA and Ammonia solution into the flask.

  • Add EDTA (0.1 wt%) if water quality is suspect.

• Thermal Conditioning:

  • Cool the mixture to 0–5°C using an ice/salt bath.

  • Checkpoint: Ensure the internal temperature is stable before proceeding.

• Controlled Addition (The "Yield Step"):

  • Add CS₂ dropwise.[1]

  • Rule: Stop addition if Temp > 10°C. Resume only when T < 5°C.

  • Observation: The biphasic mixture (CS₂ is immiscible) will slowly become homogenous as the water-soluble dithiocarbamate forms.

• Maturation:

  • Once addition is complete, allow the reaction to warm to Room Temperature (20–25°C).

  • Stir for 2–3 hours.

  • Validation: The solution should be clear to pale yellow. Turbidity indicates thiourea formation.

• Isolation (Salting Out):

  • Cool the solution back to 5°C.

  • Slowly add cold Acetone (ratio 1:1 to 1:2 v/v relative to water).

  • The diammonium salt will precipitate as a white/cream solid.

  • Filter under N₂ atmosphere. Wash with cold acetone.

  • Drying: Dry in a vacuum desiccator over KOH (to absorb water/CO₂) at room temperature. Do not heat.

Reaction Logic & Pathway Visualization

The following diagram maps the critical pathways. The "Green" path is the desired synthesis. The "Red" paths are yield-killing side reactions triggered by specific errors.

Caption: Reaction pathway analysis. Green arrows indicate the optimized route; dashed red arrows indicate failure modes due to heat, oxidation, or pH drift.

Data Summary: Critical Parameters

Parameter	Optimal Range	Consequence of Deviation
Reaction Temp	0°C – 10°C (Addition)20°C – 30°C (Aging)	>35°C: Irreversible decomposition to Propylenethiourea (Yield loss).
Stoichiometry	1.0 : 2.1 : 2.2(Amine : CS₂ : NH₃)	Low NH₃: Product reverts to reactants.Low CS₂: Incomplete conversion (mono-dithiocarbamate).
pH	9.0 – 10.5	<7.0: Rapid decomposition to amine salts and CS₂ gas.
Atmosphere	Nitrogen / Argon	Air: Oxidation to colored disulfides (low purity).
Solvent	Water (with Acetone ppt)	Ethanol only: Slower reaction rate.No Anti-solvent: Poor isolation yield.

References

• National Institutes of Health (NIH). (2019). Dithiocarbamates: Challenges, Control, and Approaches to Excellent Yield. Bioinorganic Chemistry and Applications.[2][3][4] Retrieved from [Link]

• Google Patents. (1958). US2844623A - Diammonium ethylene bisdithiocarbamate. (Analogous chemistry for propylene derivative).

• Royal Society of Chemistry. (2025).[5] Addressing misconceptions in dithiocarbamate chemistry. Dalton Transactions. Retrieved from [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. scispace.com [scispace.com]
• 4. Dithiocarbamates: Properties, Methodological Approaches and Challenges to Their Control - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]

Technical Support Center: Stabilizing Diammonium Propylenebis(dithiocarbamate) Solutions

Core Directive & Technical Overview

Diammonium propylenebis(dithiocarbamate) (DAP-DTC) is a critical ligand precursor, often used in the synthesis of metallopolymers like Propineb or as a heavy metal chelator. However, it possesses a "dual-trigger" instability profile:

• Oxidative Degradation: In the presence of oxygen and trace metals, it dimerizes to form thiuram disulfides (insoluble precipitates).

• Acid Hydrolysis: At neutral to acidic pH, it rapidly decomposes into carbon disulfide (

  ) and propylenediamine.

This guide provides a self-validating system to maintain solution integrity. The Golden Rule: DAP-DTC solutions must remain Cold, Alkaline, Anoxic, and Dark.

The Degradation Landscape (Visualized)

Understanding the enemy is the first step to containment. The diagram below details the two primary failure modes.

Figure 1: Dual degradation pathways of DAP-DTC. The left branch (Red) represents acid-catalyzed hydrolysis releasing toxic CS₂. The right branch (Yellow) represents oxidative dimerization leading to precipitation.

Troubleshooting Hub & FAQs

This section addresses specific phenomena observed during experimentation.

Issue 1: My clear solution turned turbid and yellow within hours.

Diagnosis: Oxidative Dimerization. The yellow turbidity is likely the formation of thiuram disulfide, an insoluble oxidation product. This reaction is autocatalytic in the presence of light and trace transition metals (Fe, Cu).

• Immediate Action: Filter the solution (0.22 µm PTFE) to remove the precipitate if the assay allows, but the concentration is now compromised.

• Corrective Protocol:

  • Degas all solvents with

    or Argon for 30 minutes prior to dissolution.

  • Add a reducing agent stabilizer if compatible with your downstream application (e.g., 0.1% Sodium Ascorbate).

  • Chelation: Add 1 mM EDTA to sequester trace metals that catalyze oxidation.

Issue 2: The solution smells strongly of rotten eggs.

Diagnosis: Acid Hydrolysis (

/ Release). You have likely experienced a pH drift below 7.0. DAP-DTC is thermodynamically unstable in acidic media. The "rotten egg" smell is a mix of Hydrogen Sulfide ( ) and Carbon Disulfide ( ).

• Safety Warning:

  is neurotoxic. Move work to a fume hood immediately.

• Corrective Protocol:

  • Check the pH.[1][2][3] If pH < 8.0, the sample is degrading.[4]

  • Buffer Strategy: Do not use water alone. Prepare the solution in 0.1 M Carbonate-Bicarbonate Buffer (pH 9.6) or 0.1 M NaOH .

  • Ammonia Loss: Since this is an ammonium salt, ammonia volatility can lower the pH over time. Store in gas-tight vials with minimal headspace.

Issue 3: High variability in HPLC/UV-Vis assay results.

Diagnosis: In-situ Degradation during Analysis. DTCs can degrade during the analytical run if the mobile phase or diluent is not optimized.

• Corrective Protocol:

  • Injector Wash: Ensure the autosampler needle wash is alkaline (e.g., 10% Methanol in 0.01 M NaOH).

  • Mobile Phase: Avoid acidic mobile phases. Use a high pH mobile phase (e.g., Ammonium Acetate pH 8.0) or perform pre-column derivatization (e.g., methylation) to stabilize the analyte before injection.

Standard Operating Procedures (SOPs)

SOP-01: Preparation of Stable Stock Solutions

Objective: Prepare a 10 mM DAP-DTC solution with >98% integrity for 24 hours.

Materials:

• DAP-DTC Solid (Store at -20°C, desiccated).

• Solvent: 10 mM NaOH or 50 mM Carbonate Buffer (pH 9-10).

• Gas: High-purity Nitrogen or Argon.

• Vial: Amber glass with PTFE-lined septum.

Protocol:

• Solvent Conditioning: Sparge the alkaline buffer with Nitrogen for 15 minutes to remove dissolved oxygen.

• Weighing: Weigh the DAP-DTC solid quickly. The solid is hygroscopic; moisture absorption initiates hydrolysis.

• Dissolution: Add the solid to the deoxygenated buffer under a blanket of Nitrogen.

• Mixing: Vortex gently. Do not sonicate excessively (heat promotes degradation).

• Storage: Flood the vial headspace with Nitrogen, cap tightly, and store at 4°C.

SOP-02: Storage & Handling Matrix

Parameter	Recommendation	Rationale
pH Range	9.0 – 11.0	Prevents protonation of the nitrogen, blocking the pathway to release [1, 5].
Temperature	2°C – 8°C	Arrhenius kinetics: Degradation rate doubles for every 10°C rise.
Light	Amber / Foil	UV light catalyzes the photolysis of the C-S bond [2].
Headspace	Inert Gas ( )	Removes oxygen to prevent disulfide formation.
Container	Glass / PTFE	Avoid metals (Steel/Aluminum) which catalyze oxidation.

Quantitative Stability Data

The following data summarizes the half-life (

) of generic dithiocarbamate ligands in aqueous solution, illustrating the critical dependence on pH [1, 5].

pH Condition	Estimated Half-Life ( )	Status
pH 4.0	< 30 seconds	Critical Failure (Rapid evolution)
pH 6.0	~ 15 minutes	Unstable (Not suitable for analysis)
pH 7.0	2 – 6 hours	Marginal (Immediate use only)
pH 9.0	> 24 hours	Stable (Standard working range)
pH 11.0	> 1 week	Highly Stable (Long-term storage)

References

• National Institutes of Health (NIH). (2022). Dithiocarbamates: Properties, Methodological Approaches and Challenges to Their Control. Retrieved from [Link]

• Coresta. (2010). Dithiocarbamates: Stability and Analysis Guidelines. Retrieved from [Link][4]

• MDPI. (2022). The Versatility in the Applications of Dithiocarbamates. Retrieved from [Link]

• Arab Journal of Chemistry. (2013). Dithiocarbamates as hazardous remediation agent: A critical review on stability. Retrieved from [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. coresta.org [coresta.org]
• 4. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Troubleshooting Dithiocarbamate Solubility in Non-Polar Solvents

Welcome to the Technical Support Center for Dithiocarbamate (DTC) Chemistry. DTCs are versatile ligands widely used in coordination chemistry, agricultural formulations, and heavy metal remediation. However, a pervasive challenge in drug development and analytical extraction is their inherently poor solubility in non-polar organic solvents. This guide provides mechanistic insights and field-validated protocols to help you overcome these solubility barriers.

Mechanistic Background: The Causality of Insolubility

Why do DTCs resist solvation in non-polar media? Most commercially available or freshly synthesized free DTC ligands exist as alkali metal (e.g., sodium) or ammonium salts. These ionic lattices possess high lattice energies that far exceed the weak solvation energies provided by non-polar solvents like hexane, toluene, or even dichloromethane[1]. Furthermore, many DTCs exhibit a polymeric nature in the solid state, heavily stabilized by intermolecular hydrogen bonding and dipole-dipole interactions[1].

To force these molecules into a non-polar phase, one must disrupt the ionic lattice by neutralizing the charge. This is typically achieved through transition metal complexation, covalent esterification, or the synthetic introduction of bulky, lipophilic alkyl chains[2].

FAQ & Troubleshooting Guide

Q1: My sodium diethyldithiocarbamate (NaDDC) precipitates immediately when added to toluene. How can I solubilize it for a non-polar reaction?

• Causality: NaDDC is an ionic salt. Toluene lacks the dielectric constant required to separate the Na⁺ and DDC⁻ ions[1].

• Solution: If your downstream application permits, convert the ionic salt into a neutral dithiocarbamate ester. Alkylation of the sulfur atom (S-alkylation) yields a neutral molecule (R₂N-C(=S)-S-R') that is highly soluble in organic solvents[2]. Alternatively, if you must use the salt form in a biphasic reaction, utilize a phase-transfer catalyst (PTC) like tetrabutylammonium bromide (TBAB) to shuttle the DDC anion into the organic phase.

Q2: I need to extract trace transition metals from an aqueous stream into chloroform using a DTC ligand, but the extraction efficiency is low. What is going wrong?

• Causality: While transition metal-DTC complexes (e.g., with Cu(II), Ni(II), Pb(II)) are generally highly soluble in non-polar solvents like chloroform, the extraction efficiency is strictly pH-dependent. If the aqueous phase is too acidic, the DTC ligand will protonate to form dithiocarbamic acid, which rapidly decomposes into carbon disulfide and the corresponding amine, destroying your chelator[2].

• Solution: Buffer the aqueous phase to an optimal alkaline pH (typically pH 8–10) prior to extraction. At this pH, the ligand remains stable and forms a neutral, highly lipophilic coordination complex (e.g., M(DTC)₂) that readily partitions into the organic phase[3].

Q3: We are synthesizing a novel DTC ligand for a lipophilic drug formulation, but it remains insoluble in lipidic vehicles. How can we rationally redesign the ligand?

• Causality: Short-chain dialkyl groups (like dimethyl or diethyl) do not provide sufficient van der Waals interactions to overcome the polarity of the NCS₂ core.

• Solution: Synthesize lipophilic derivatives by using secondary amines with long alkyl chains (e.g., didecylamine or dihexylamine) during the initial reaction with carbon disulfide[4]. The extended hydrocarbon tails act as a massive non-polar shield, drastically increasing the partition coefficient (LogP) in non-polar solvents[4][5].

Data Presentation: Solubility and Extraction Profiles

Table 1: Comparative Solubility of Dithiocarbamate Derivatives

DTC Derivative Type	Structural Characteristic	Solubility in Water	Solubility in Non-Polar Solvents (Hexane, Toluene)
Alkali Salts (e.g., NaDDC)	Ionic (Na⁺ / CS₂⁻)	High	Insoluble
Heavy Metal Complexes	Neutral Coordination (M-S bonds)	Sparingly Soluble	High (e.g., Chloroform, CCl₄)
DTC Esters	Covalent S-Alkylation	Low	Very High
Long-Chain Dialkyl DTCs	Extended Lipophilic Tails	Insoluble	Very High

Table 2: Optimal pH for Liquid-Liquid Extraction of Metal-DTC Complexes into Chloroform

Metal Ion	Preferred DTC Ligand	Optimal Aqueous pH	Extraction Efficiency
Cu(II)	N-methyl-N-phenyl DTC	8.0 - 10.0	> 98%
Ni(II)	N-methyl-N-phenyl DTC	9.0 - 10.0	> 98%
Pb(II)	Diethyldithiocarbamate	6.0 - 9.0	> 95%

Validated Experimental Methodologies

Protocol 1: Synthesis of a Highly Lipophilic Dithiocarbamate Ligand

This self-validating protocol ensures the generation of a non-polar soluble ligand by utilizing long-chain secondary amines.

• Preparation: In a round-bottom flask purged with inert gas (N₂), dissolve 10 mmol of a long-chain secondary amine (e.g., didecylamine) in 20 mL of anhydrous ethanol.

• Base Addition: Add 10 mmol of sodium hydroxide (NaOH) dissolved in a minimal amount of water. Stir at 0–5 °C in an ice bath.

• CS₂ Addition: Dropwise, add 12 mmol of carbon disulfide (CS₂) over 15 minutes.

  • Self-Validation Check: The solution will transition from colorless to a pale yellow, indicating the formation of the dithiocarbamate core[2].

• Isolation: Evaporate the ethanol under reduced pressure. To isolate the purely lipophilic fraction, partition the residue between water and dichloromethane (DCM). The long alkyl chains will force the product into the DCM layer.

• Purification: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate via rotary evaporation to yield the lipophilic DTC salt.

Protocol 2: Liquid-Liquid Extraction of Metal-DTC Complexes into Chloroform

Used for analytical separation or purification of metals using DTCs.

• Aqueous Preparation: Prepare 50 mL of an aqueous solution containing the target transition metal (e.g., Cu(II) at 1.5 × 10⁻³ M).

• pH Adjustment: Add a borate buffer to adjust the aqueous phase to pH 10.

  • Crucial Step: This prevents the acid-catalyzed degradation of the DTC ligand[3].

• Ligand Addition: Add a slight molar excess of the synthesized lipophilic DTC ligand (dissolved in a miscible carrier like methanol or directly in the organic phase).

• Phase Mixing: Transfer to a separatory funnel and add 50 mL of chloroform. Shake vigorously for 3 minutes, venting periodically.

• Separation: Allow the phases to separate.

  • Self-Validation Check: The organic (bottom) layer should become intensely colored (e.g., reddish-brown for Cu, greenish for Ni), confirming successful complexation and phase transfer[6].

• Collection: Drain the organic phase for downstream analysis or solvent evaporation.

Visualization: Decision Workflow for Solubilizing DTCs

Decision tree for overcoming dithiocarbamate solubility issues in non-polar solvents.

References

• Dithiocarbamates: Properties, Methodological Approaches and Challenges to Their Control Source: nih.gov URL:[Link]

• Dithiocarbamates as hazardous remediation agent: A critical review on progress in environmental chemistry Source: arabjchem.org URL:[Link]

• Mixed Ligand Complexes of N-Methyl-N-phenyl Dithiocarbamate: Synthesis, Characterisation, Antifungal Activity, and Solvent Extraction Studies Source: nih.gov URL:[Link]

• Spectral and Physical Studying of Dithiocarbamate Mixed Ligand Complexes Source: ijsir.com URL:[Link]

• Regioselective Synthesis of Lipophilic Dithiocarbamate Derivatives of Cellulose to Prepare a Novel Solvent Extraction Reagent Source: oup.com URL:[Link]

• Dithiocarbamate - Wikipedia Source: wikipedia.org URL:[Link]

Sources

• 1. Dithiocarbamates: Properties, Methodological Approaches and Challenges to Their Control - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Dithiocarbamate - Wikipedia [en.wikipedia.org]
• 3. Mixed Ligand Complexes of N-Methyl-N-phenyl Dithiocarbamate: Synthesis, Characterisation, Antifungal Activity, and Solvent Extraction Studies of the Ligand - PMC [pmc.ncbi.nlm.nih.gov]
• 4. academic.oup.com [academic.oup.com]
• 5. academic.oup.com [academic.oup.com]
• 6. ijsir.com [ijsir.com]

Technical Support Center: Dithiocarbamate Stability &amp; pH Control

Ticket ID: DTC-STAB-001 Subject: Controlling pH levels for optimal dithiocarbamate stability Assigned Specialist: Senior Application Scientist Status: Open

Executive Summary: The "Acid Trap"

Welcome to the Dithiocarbamate (DTC) Stability Hub. If you are observing inconsistent IC50 values, disappearing HPLC peaks, or unexpected precipitation, the culprit is likely acid-catalyzed hydrolysis .

Dithiocarbamates (

) are chemically schizophrenic:

• In Base (pH > 9): They are robust, stable anions.

• In Acid (pH < 6): They are fleeting intermediates that decompose rapidly into carbon disulfide (

  ) and amines.

The Golden Rule: Never allow free dithiocarbamate ligands to encounter a proton source without a stabilization strategy.

The Mechanism of Failure

To troubleshoot effectively, you must understand how the molecule breaks. The decomposition is not random; it is driven by protonation of the sulfur or nitrogen, leading to cleavage.

Visualization: Acid-Catalyzed Decomposition Pathway

The following diagram illustrates the critical failure points. Note that Step 2 is irreversible in open systems where

can escape.

Figure 1: The acid-catalyzed decomposition pathway of dithiocarbamates.[1][2] The reaction is driven to the right by low pH and the volatility of Carbon Disulfide (

).

Stability Data & Thresholds

The half-life (

) of a dithiocarbamate is strictly pH-dependent. The data below synthesizes kinetic studies for a typical dialkyl dithiocarbamate (e.g., Dimethyldithiocarbamate) at 25°C.

pH Environment	Estimated Half-Life ( )	Status	Recommendation
pH 2.0 (Stomach Acid)	< 30 seconds	Critical	Impossible to maintain free ligand. Must be complexed.
pH 4.0 (HPLC Mobile Phase)	~ 5 - 15 minutes	Unstable	Do not use acidic mobile phases (e.g., 0.1% Formic Acid).
pH 7.4 (PBS/Media)	0.5 - 12 hours*	Variable	Danger Zone. Requires immediate use or stabilization.
pH 9.0 (Borate Buffer)	> 5 days	Stable	Minimum threshold for short-term storage.
pH 12.0 (NaOH)	> 30 days	Optimal	Ideal for stock solutions.

*Note: Stability at pH 7 varies significantly by substituent. Pyrrolidine dithiocarbamate (PDTC) is more stable than Diethyldithiocarbamate (DEDTC).

Troubleshooting Guide (Scenario-Based)

Scenario A: "My sample turned cloudy/milky after 10 minutes."

Diagnosis:

Liberation. At neutral or acidic pH, the DTC decomposed.[3] is water-insoluble and forms a colloidal emulsion (cloudiness).

• Fix: Check the pH of your final solution. If you diluted a pH 12 stock into a pH 5 buffer, you triggered the decomposition.

• Prevention: Ensure the final working concentration maintains a pH > 7.5, or use a "stabilized extraction" (see Protocol B).

Scenario B: "I lost my signal on LC-MS."

Diagnosis: On-Column Hydrolysis. Standard Reverse Phase chromatography often uses acidic modifiers (Formic acid, TFA). This destroys DTCs on the column.

• Fix: Switch to High pH LC-MS . Use Ammonium Bicarbonate (pH 8-10) or Ammonium Hydroxide as your modifier.

• Alternative: Derivatize the DTC with Methyl Iodide (

  ) before injection to form the stable methyl ester.

Scenario C: "My biological assay results are inconsistent."

Diagnosis: Metal Scavenging. DTCs are potent chelators.[4] If your media contains trace Copper or Zinc, the DTC will complex with them, changing its biological activity and solubility.

• Fix: Use metal-stripped media (Chelex-treated) if studying the free ligand. Conversely, if the complex is the drug, synthesize and purify the metal-DTC complex beforehand rather than relying on in-situ formation.

Experimental Protocols

Protocol A: Preparation of Ultra-Stable Stock Solutions

Use this for generating standard curves or long-term storage.

• Solvent: Prepare 10 mM NaOH (pH ~12) or 50 mM Carbonate Buffer (pH 10.5) . Do not use water or PBS.

• Dissolution: Dissolve the DTC salt (e.g., Sodium Diethyldithiocarbamate) in the alkaline solvent.

• Filtration: Filter through a 0.22 µm PTFE (hydrophilic) membrane to remove any pre-existing insoluble metal complexes.

• Storage: Store at 4°C in the dark.

  • Why? Light can catalyze oxidative degradation to thiurams (disulfides).

Protocol B: Kinetic Stability Assay (Self-Validating)

Use this to determine if your specific experimental buffer is compatible.

• Setup: Prepare your target buffer (e.g., cell culture media, pH 7.4).

• Baseline: Take a UV-Vis spectrum of the buffer (Blank).

• Spike: Add DTC stock to the buffer (Final conc: 50 µM).

• Monitor: Immediately track Absorbance at 280 nm (N-C=S bond) and 250 nm .

  • Validation: A decrease in the 280 nm peak accompanied by the appearance of a peak at 206 nm (CS2) confirms decomposition.

• Calculate: Plot

  vs. Time. The slope is .

Decision Tree: Buffer Selection

Use this logic flow to select the correct buffer system for your experiment.

Figure 2: Decision matrix for buffer selection. Green nodes indicate stable conditions; Red nodes indicate high-risk conditions requiring control data.

Frequently Asked Questions (FAQs)

Q: Can I freeze my DTC samples to stop degradation? A: Proceed with caution. While freezing generally slows kinetics, some matrices show accelerated degradation upon freeze-thaw cycles due to "concentration effects" where pH shifts locally as water crystallizes. It is safer to store stock solutions at 4°C in high pH buffers than to freeze neutral solutions.

Q: Why does the literature say to use EDTA? A: To prevent oxidation, not hydrolysis. Trace metal ions (Cu2+, Fe3+) catalyze the oxidation of DTCs into Thiurams (disulfides). EDTA sequesters these metals, preventing oxidation. However, EDTA does not stop acid hydrolysis. You need both EDTA (for oxidation) and High pH (for hydrolysis).

Q: I am using PBS (pH 7.4). Is that okay? A: Only for short durations (< 1 hour). At pH 7.4, the half-life of many DTCs is short. If your assay runs overnight, the cells are likely exposed to decomposition products (Amine + CS2) rather than the drug.

References

• Joris, S. J., Aspila, K. I., & Chakrabarti, C. L. (1970). Decomposition of monoalkyl and dialkyl dithiocarbamates. Analytical Chemistry. Link

• Hoyle, W., & West, T. S. (1959). The stability of dithiocarbamates in acid solution. Journal of the Chemical Society. Link

• Weiss, J., et al. (2023). Dithiocarbamates: Properties, Methodological Approaches and Challenges. Molecules. Link

• Vertex AI Search Result 1.15 . Stability of dithiocarbamates during the preparation and extraction of food samples. Link

• EPA Archive . The Grouping of a Series of Dithiocarbamate Pesticides Based on a Common Mechanism of Toxicity. Link

Sources

• 1. Mechanisms of Acid Decomposition of Dithiocarbamates. 2. Efficiency of the Intramolecular General Acid Catalysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Mechanisms of acid decomposition of dithiocarbamates. 5. Piperidyl dithiocarbamate and analogues - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. archive.epa.gov [archive.epa.gov]
• 4. researchgate.net [researchgate.net]

Addressing hygroscopic nature of diammonium propylenebis(dithiocarbamate) in storage

Technical Support Center: Diammonium Propylenebis(dithiocarbamate) Subject: Stabilization, Storage, and Handling of Hygroscopic Reagents Document ID: DAPD-STG-001 Version: 2.4 (Current)

Executive Summary

Diammonium propylenebis(dithiocarbamate) (DAPD) is a critical ligand precursor and chelating agent, often utilized as a soluble intermediate in the synthesis of polymeric fungicides (e.g., Propineb) or in heavy metal sequestration studies. Unlike its stable zinc-complexed counterparts, the diammonium salt is highly hygroscopic and chemically labile.

Exposure to atmospheric moisture triggers a rapid hydrolytic cascade, releasing toxic carbon disulfide (

) and propylene diamine, compromising experimental stoichiometry and laboratory safety. This guide provides a rigorous, self-validating framework for maintaining DAPD integrity.

Module 1: The Science of Instability

Why does DAPD degrade?

To handle DAPD effectively, one must understand its decomposition mechanism. The compound exists in a delicate equilibrium. In the presence of water (even atmospheric humidity), the dithiocarbamate moiety undergoes acid-catalyzed hydrolysis. This is not merely "clumping"; it is a chemical severance of the molecule.

The Hydrolytic Cascade:

• Protonation: Moisture allows the protonation of the sulfur or nitrogen atoms.

• Cleavage: The

  bond weakens and breaks.

• Release: The molecule reverts to its precursors: an amine (propylene diamine) and carbon disulfide (

  ).

Visualizing the Pathway The following diagram illustrates the degradation logic you must prevent:

Caption: Figure 1. The hydrolytic degradation pathway of Diammonium Propylenebis(dithiocarbamate). Note that moisture acts as the initiator for the release of toxic

.

Module 2: Storage & Handling Protocols

Do not rely on standard refrigeration alone. The cold environment of a standard fridge often has high humidity, which accelerates degradation if the seal is imperfect.

Protocol A: The "Gold Standard" (Long-term Storage)

Recommended for storage > 1 week.

• Primary Containment: Store DAPD in an amber glass vial (UV protection) with a PTFE-lined screw cap.

• Atmosphere: Purge the vial with dry Argon or Nitrogen before sealing.

• Secondary Containment: Place the vial inside a vacuum desiccator or a secondary jar containing activated silica gel or

  .

• Temperature: Store at -20°C .

• Thawing: CRITICAL STEP. Allow the container to reach room temperature before opening. Opening a cold vial condenses atmospheric moisture directly onto the reagent, ruining it instantly.

Protocol B: The "Working Bench" (Short-term Use)

Recommended for active experiments.

• Handling: Weigh out DAPD rapidly. Do not leave the stock bottle open.

• Environment: If possible, handle inside a glove bag or glove box.

• Solvent Choice: If preparing a stock solution, use degassed, anhydrous water or buffers at pH > 8. Never dissolve in acidic media, as this catalyzes instantaneous decomposition.

Comparative Storage Data

Storage Method	Estimated Shelf Life	Risk Factor	Notes
Ambient Air (25°C)	< 48 Hours	Critical	Rapid yellowing, release.
Standard Fridge (4°C)	1-2 Weeks	High	Moisture ingress is the main failure mode.
Desiccator + Freezer (-20°C)	6-12 Months	Low	Must warm to RT before opening.
Inert Gas (Ar) + Freezer	> 1 Year	Minimal	Industry standard for reference materials.

Module 3: Troubleshooting & FAQs

Q1: My DAPD sample has turned from white/off-white to a bright yellow or orange. Is it usable?

• Status: Compromised.

• Diagnosis: The color change indicates oxidative degradation into thiuram disulfides or the formation of polymeric byproducts.

• Action: Do not use for quantitative work. The stoichiometry of the dithiocarbamate group is lost. Discard as hazardous waste (

  generator).

Q2: Upon opening the container, I smell rotten eggs or a garlic-like odor.

• Status: Hazardous.

• Diagnosis: The "rotten egg" smell is Hydrogen Sulfide (

  ), and the garlic/ethereal odor is Carbon Disulfide ( ). Both are decomposition products.

• Action: Immediately close the container. Move it to a fume hood. The reagent has hydrolyzed significantly.

Q3: The powder has clumped into a sticky mass.

• Status: Salvageable (Conditional).

• Diagnosis: Hygroscopic "caking." The crystal lattice has absorbed water, but chemical hydrolysis may not be total yet.

• Action: If high precision is not required (e.g., qualitative chelation tests), you may dry it under high vacuum (Schlenk line) for 4 hours. If the color remains white, it may be used. If it turns yellow during drying, discard.

Q4: Can I store DAPD in aqueous solution?

• Status: No.

• Reasoning: Dithiocarbamates are unstable in water over time (half-life varies from hours to days depending on pH).

• Workaround: If you must store it as a liquid, ensure the pH is alkaline (pH 9-10) . High pH stabilizes the dithiocarbamate anion against acid hydrolysis.

Module 4: Decision Tree for Sample Integrity

Use this workflow to determine if your reagent is safe for experimentation.

Caption: Figure 2. Quality Control Decision Tree for assessing DAPD viability prior to experimental use.

References

• World Health Organization (WHO). (1988). Dithiocarbamate Pesticides, Ethylenethiourea, and Propylenethiourea: A General Introduction. Environmental Health Criteria 78. Geneva: WHO. Link

• U.S. Environmental Protection Agency (EPA). (2001). The Grouping of a Series of Dithiocarbamate Pesticides Based on a Common Mechanism of Toxicity.[1] Office of Pesticide Programs. Link

• Humeres, E., Debacher, N. A., & Sierra, M. M. (1999). Mechanisms of Acid Decomposition of Dithiocarbamates. The Journal of Organic Chemistry, 64(6), 1807–1813.[2] Link

• Campanale, C., et al. (2023).[3] Dithiocarbamates: Properties, Methodological Approaches and Challenges to Their Control. Toxics, 11(10), 851.[3] Link

• National Oceanic and Atmospheric Administration (NOAA). CAMEO Chemicals: Dithiocarbamate Esters and Salts.Link

Sources

• 1. mdpi.com [mdpi.com]
• 2. Mechanisms of Acid Decomposition of Dithiocarbamates. 2. Efficiency of the Intramolecular General Acid Catalysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Dithiocarbamates: Properties, Methodological Approaches and Challenges to Their Control - PubMed [pubmed.ncbi.nlm.nih.gov]

Optimizing reaction temperature for dithiocarbamate complexation

Welcome to the Technical Support Center for Dithiocarbamate (DTC) Synthesis and Complexation. As a Senior Application Scientist, I have designed this guide to help researchers, scientists, and drug development professionals navigate the thermodynamic and kinetic challenges of synthesizing metal-dithiocarbamate complexes.

Dithiocarbamates are highly versatile chelating agents, but their synthesis is notoriously sensitive to temperature fluctuations. Failure to control thermal parameters inevitably leads to ligand degradation, poor yields, or the formation of intractable metal sulfides. This guide provides the mechanistic causality behind temperature optimization, self-validating protocols, and targeted troubleshooting for your workflows.

Part 1: The Mechanistic Role of Temperature in DTC Complexation

The synthesis of a metal-dithiocarbamate complex is a two-stage process: the formation of the DTC ligand salt, followed by metal chelation. Each stage has diametrically opposed thermal requirements governed by the volatility of the reagents and the thermal lability of the product.

1. Ligand Formation (Thermodynamic Control via Cooling) The generation of the DTC ligand involves the reaction of a primary or secondary amine with carbon disulfide (

) under alkaline conditions[1]. This nucleophilic addition is highly exothermic. Because has a boiling point of 46.3 °C and a high vapor pressure, the localized heat of reaction will cause the to rapidly volatilize if the temperature is not strictly suppressed. Therefore, the reaction must be locked between 0 °C and 4 °C using an ice bath[2].

2. Metal Complexation (Kinetic Control at Ambient Conditions) Once the stable sodium or potassium DTC salt is formed, the addition of the transition metal salt (e.g., Cu, Ni, Mn, Ru) initiates complexation. This step must be performed at room temperature (20 °C – 25 °C) [2]. Applying heat (such as refluxing) to speed up this reaction is a critical error. Dithiocarbamate complexes are thermally labile; elevated temperatures trigger oxidative degradation, splitting off

and hydrogen sulfide ( ), and metabolizing the ligand into thiourea derivatives like ethylene thiourea (ETU) or propylene thiourea (PTU)[1]. In the presence of transition metals, this thermal degradation ultimately yields insoluble black metal sulfides[3].

Part 2: Self-Validating Experimental Protocol

This step-by-step methodology incorporates self-validating checkpoints to ensure the integrity of your complexation reaction.

Phase A: Synthesis of the Sodium Dithiocarbamate Ligand

• Preparation: Dissolve 0.05 mol of your target amine in 30 mL of absolute ethanol in a clean beaker[2].

• Thermal Equilibration: Submerge the beaker in an ice-water bath. Allow the solution to equilibrate to 0–4 °C for 10 minutes.

• Alkalinization: Slowly add 5 mL of 10N Sodium Hydroxide (NaOH) solution. Maintain stirring.

• Addition (Critical Step): Add 0.05 mol of pure carbon disulfide dropwise over 15 minutes[2].

  • Self-Validation Checkpoint: If you detect a strong, pungent, ether-like odor filling the fume hood, your addition rate is too fast, the exotherm has exceeded 10 °C, and

    is boiling off. Add ice to the bath and slow the drop rate.

• Maturation: Stir mechanically for 30 minutes at 0–4 °C until the sodium salt of the dithiocarbamate precipitates out[2]. Filter, dry, and recrystallize from ethanol.

Phase B: Metal Complexation

• Dissolution: Dissolve 0.01 mol of the synthesized sodium DTC ligand in aqueous solution[2].

• Metal Addition: Under constant stirring at room temperature (20–25 °C), slowly add an aqueous solution of 0.05 mol of the target metal chloride (e.g.,

  , , )[2].

• Complexation: Stir the reaction mixture at room temperature for exactly 2 hours[4].

  • Self-Validation Checkpoint: The solution should immediately begin forming a brightly colored precipitate (e.g., yellow for Copper, gray for Manganese, bright green for Nickel)[2][3]. If the solution turns black or dark brown and smells of rotten eggs (

    ), thermal degradation has occurred.

• Isolation: Filter the colored precipitates, wash thoroughly with distilled water, followed by methanol, and dry over calcium chloride in a desiccator[4]. Store air- and moisture-sensitive complexes in a refrigerator[5].

Part 3: Troubleshooting Guides & FAQs

Q: My complexation reaction yielded a black/brown sludge instead of the expected brightly colored precipitate, and it smells strongly of rotten eggs. What happened? A: You have experienced catastrophic thermal degradation. Dithiocarbamates are thermally labile. If the reaction temperature exceeds 35–40 °C during complexation, the DTC moiety decomposes into carbon disulfide and hydrogen sulfide (the source of the rotten egg smell)[1]. The transition metal then reacts with the liberated sulfur to form insoluble metal sulfides (the black sludge)[3]. Solution: Strictly maintain the complexation bath at 20–25 °C and never use a heating mantle.

Q: The yield of my sodium dithiocarbamate ligand is extremely low (< 20%), despite running the reaction for the full 30 minutes. How do I fix this? A: This is a classic symptom of

volatilization. The reaction between the amine, base, and is highly exothermic. If you did not use an ice bath, or if you added the too quickly, the localized heat spiked above 46.3 °C, causing the to evaporate before it could undergo nucleophilic attack. Solution: Ensure the reaction vessel is fully submerged in an ice bath (0–4 °C) and add dropwise.

Q: Can I use reflux to drive the metal complexation to completion faster? A: Absolutely not. While refluxing is a common technique in coordination chemistry, it is highly destructive to dithiocarbamates. Refluxing will induce oxidative degradation, breaking down the ligand into thiourea, methyl isothiocyanate (MITC), and breakdown products like ETU[1]. Complexation is rapid and thermodynamically favorable at room temperature; 2 hours of stirring is sufficient[4].

Q: How should I store the final synthesized complexes? A: Dried, stable dithiocarbamate complexes can be stored in a desiccator at room temperature. However, if your specific complex is an air- and moisture-sensitive derivative (such as certain ammonium dithiocarbamates), it must be stored in a refrigerator to prevent gradual ambient degradation[5].

Part 4: Quantitative Data Summary

The following table summarizes the critical temperature thresholds and their mechanistic impacts on the synthesis workflow.

Reaction Stage	Target Temperature	Time Duration	Mechanistic Purpose	Risk of Thermal Deviation (Too High)
Ligand Synthesis	0 °C to 4 °C	30 mins	Suppress exotherm; keep in liquid phase.	volatilization; catastrophic yield loss.
Metal Complexation	20 °C to 25 °C	2 hours	Allow kinetic chelation of metal ions.	Ligand degradation; formation of metal sulfides.
Drying / Isolation	20 °C to 25 °C	24 - 48 hours	Remove residual solvents safely.	Thermal decomposition of the complex.
Storage (Sensitive)	2 °C to 8 °C	Indefinite	Prevent ambient moisture/air oxidation.	Gradual breakdown into thioureas (ETU/PTU).

Part 5: Workflow & Degradation Pathway Visualization

The following diagram maps the logical flow of temperature dependencies during DTC synthesis, highlighting the critical failure points caused by thermal mismanagement.

Workflow of temperature-dependent dithiocarbamate synthesis and complexation pathways.

References

• [5] Dithiocarbamates: Challenges, Control, and Approaches to Excellent Yield, Characterization, and Their Biological Applications. National Center for Biotechnology Information (PMC). Available at:[Link]

• [4] Synthesis, characterization and biological evaluation of novel dithiocarbamate metal complexes. Journal of Chemical and Pharmaceutical Research. Available at:[Link]

• [2] Synthesis, characterization and biological evaluation of novel dithiocarbamate metal complexes. Der Pharma Chemica. Available at:[Link]

• [1] Dithiocarbamates: Properties, Methodological Approaches and Challenges to Their Control. National Center for Biotechnology Information (PMC). Available at:[Link]

• [3] Synthesis, Structure, Characterization, and Decomposition of Nickel Dithiocarbamates. NASA Technical Reports Server. Available at:[Link]

Sources

• 1. Dithiocarbamates: Properties, Methodological Approaches and Challenges to Their Control - PMC [pmc.ncbi.nlm.nih.gov]
• 2. derpharmachemica.com [derpharmachemica.com]
• 3. ntrs.nasa.gov [ntrs.nasa.gov]
• 4. jocpr.com [jocpr.com]
• 5. Dithiocarbamates: Challenges, Control, and Approaches to Excellent Yield, Characterization, and Their Biological Applications - PMC [pmc.ncbi.nlm.nih.gov]

Removing unreacted carbon disulfide from dithiocarbamate preparations

Welcome to the Technical Support Center for Dithiocarbamate Synthesis & Purification .

As a Senior Application Scientist, I have designed this portal to address one of the most persistent challenges in dithiocarbamate preparation: the efficient and safe removal of unreacted carbon disulfide (

). Because is highly volatile, toxic, and often used in stoichiometric excess to drive amination reactions to completion, its residual presence can ruin downstream applications, cause products to "oil out," and pose severe laboratory safety risks.

This guide bypasses generic advice, providing you with causality-driven, self-validating protocols to ensure high-purity isolation of your dithiocarbamate products.

Phase 1: Diagnostic Matrix & Physicochemical Causality

To successfully isolate a dithiocarbamate, you must exploit the stark physicochemical differences between the unreacted

and your target product. is highly lipophilic and volatile, whereas dithiocarbamate salts are highly polar and non-volatile.

Table 1: Comparative Physicochemical Data for Purification Strategy

Property	Carbon Disulfide ( )	Typical DTC Salt (e.g., Na-DTC)	Organic DTC Ester / Complex
Boiling / Melting Point	B.P. 46.2 °C	M.P. > 200 °C (Decomposes)	M.P. Varies (Often low-melting solid)
Aqueous Solubility	0.2 g/100 mL (20 °C)	Highly Soluble	Low to Insoluble
Diethyl Ether Solubility	Miscible	Insoluble	Highly Soluble
UV Absorbance Max	~318 nm	~250 nm, ~280 nm	~250 nm, ~280 nm
Stability Profile	Highly volatile, auto-ignites	Acid-labile (pH > 10 required)	Thermally labile (> 40 °C)

Phase 2: Decision Matrix & Experimental Workflows

Select your purification pathway based on the physical state of your crude reaction mixture.

Workflow for carbon disulfide removal based on the crude mixture's physical state.

Phase 3: Step-by-Step Resolution Protocols

Every protocol below is designed as a self-validating system , ensuring that you can empirically verify the success of the

removal before proceeding to the next synthetic step.

Protocol A: Cold Solvent Trituration (For Solid Precipitates)

When the dithiocarbamate precipitates directly out of the reaction mixture (common for sodium/potassium salts), solvent washing is the most efficient purification route.

• Isolation: Isolate the crude solid product from the reaction mixture via Büchner funnel suction filtration[1].

• Cold Wash: Wash the solid on the filter paper with 3 to 4 volumes of ice-cold diethyl ether (

  ) or cold ethanol[1][2].

  • Causality: Unreacted amines and

    are highly miscible in ether, whereas the polar dithiocarbamate salt is completely insoluble. Using cold solvent prevents the partial dissolution of the product and suppresses the volatility of the during handling.

• Desiccation: Transfer the washed solid to a vacuum desiccator to remove residual ether[1].

  • Self-Validation: The product is completely free of

    when constant mass is achieved on an analytical balance and the distinct "sweet/pungent" odor of is entirely absent.

Protocol B: Liquid-Liquid Partitioning (For Aqueous DTC Salts)

If your reaction was performed in water or a biphasic system, the dithiocarbamate will reside in the aqueous layer, while

can be forced into an organic phase.

• pH Verification: Ensure the aqueous layer is strongly alkaline (pH > 10)[1].

  • Causality: Dithiocarbamates are synthesized via the nucleophilic addition of an amine to

    under basic conditions. If the pH drops below 9, the reaction reverses, releasing toxic gas and destroying your product yield.

• Extraction: Combine the aqueous solution with a non-polar organic solvent (e.g., hexane or diethyl ether) in a separatory funnel[1].

• Agitation & Venting: Stopper the funnel and shake vigorously, periodically venting to release pressure[1].

  • Causality:

    has a high vapor pressure (353 hPa at 20 °C); agitation will cause rapid pressure buildup that can blow the stopper out if not vented.

• Separation: Drain the lower aqueous layer (containing the purified DTC salt). Discard the upper organic layer as hazardous sulfur/solvent waste.

  • Self-Validation: Perform a quick UV-Vis scan of a diluted aliquot of the final aqueous layer. The absence of an absorption peak at ~318 nm confirms the complete removal of

    .

Protocol C: Thermal Concentration (For Organic-Soluble DTC Esters)

For dithiocarbamate esters or metal complexes synthesized in organic solvents, reduced pressure distillation is required[3].

• Cold Trap Setup: Equip your rotary evaporator with a dry ice/acetone cold trap (-78 °C).

  • Causality: Standard chiller coils (-10 °C) are insufficient to trap

    under vacuum. Failing to use a dry ice trap will result in bypassing the condenser, degrading your vacuum pump oil, and venting toxic gas into the lab.

• Evaporation: Remove the solvent and excess

  under reduced pressure at a water bath temperature strictly below 40 °C[1].

  • Causality: Dithiocarbamates are thermally labile. Elevated temperatures drive thermal decomposition back into isothiocyanates, amines, and

    .

• Recrystallization: Dissolve the resulting crude dithiocarbamate in a minimal amount of hot solvent, allow it to cool slowly to room temperature, and then place it in an ice bath[1].

  • Self-Validation: Analyze the resulting crystals via

    NMR or TLC. Residual will appear as a distinct peak in NMR around 192 ppm if not fully removed.

Phase 4: Deep-Dive Troubleshooting FAQs

Q1: My dithiocarbamate product is "oiling out" instead of crystallizing during the final

removal step. How do I fix this? A: "Oiling out" occurs when the product separates as a liquid phase rather than forming a crystalline solid. This is almost always caused by residual or unreacted amine acting as a plasticizer/anti-solvent. Resolution: Re-dissolve the oil in a minimal amount of hot solvent to decrease saturation[1]. Ensure all residual is stripped via a brief high-vacuum cycle, and allow the solution to cool very slowly to room temperature before applying an ice bath[1].

Q2: My product is turning black/brown during rotary evaporation of the

. What is happening? A: This indicates severe thermal degradation. Dithiocarbamates are highly heat-sensitive. If you are applying temperatures above 40–50 °C to drive off the , you are thermally degrading the compound. Resolution: Minimize exposure to heat during the purification process[1]. Lower the water bath temperature to 30 °C and decrease the pressure (increase vacuum) to remove gently.

Q3: Can I use an acid wash to quench the unreacted

and amines? A: Absolutely not. Acidifying the mixture will destroy your dithiocarbamate product. DTCs are stable only in neutral to alkaline conditions (pH > 10)[1]. Acidification will protonate the dithiocarbamate, causing rapid decomposition back into the starting amine and carbon disulfide, ruining your yield and creating a massive inhalation hazard.

Q4: I have synthesized an air-sensitive metal-dithiocarbamate complex. How do I remove

without oxidizing the metal center? A: Perform all manipulations, including the cold ether wash and vacuum desiccation, under an inert atmosphere (e.g., nitrogen or argon) using Schlenk line techniques[1]. When applying vacuum to remove , ensure the vacuum is backfilled with Argon, as vapors mixed with ambient oxygen are highly auto-ignitable.

References

• CN104844491A - A kind of synthetic method of dithiocarbamate Source: Google Patents URL

• Synthesis of new dithiocarbamate-based organosilanes for grafting on silica Source: Academia.edu URL:[Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. (PDF) Synthesis of new dithiocarbamate-based organosilanes for grafting on silica [academia.edu]
• 3. CN104844491A - A kind of synthetic method of dithiocarbamate - Google Patents [patents.google.com]

Technical Support Center: Stability &amp; Analysis of Diammonium Propylenebis(dithiocarbamate)

Status: Operational Ticket Focus: Stabilization, Method Development, and Troubleshooting Target Analyte: Diammonium [propylene-1,2-bis(dithiocarbamate)] (Soluble salt/precursor of Propineb)

The Core Challenge: Why Your Analyte Disappears

Diammonium propylenebis(dithiocarbamate) is thermodynamically unstable in aqueous solution. Unlike stable organic molecules, it exists in a fragile equilibrium. If you treat it like a standard pharmaceutical intermediate, your recovery rates will plummet.

The Degradation Mechanism

Understanding the enemy is the first step to stabilization. The molecule degrades via two primary pathways, both catalyzed by environmental factors common in standard HPLC setups.

• Acid-Catalyzed Hydrolysis: In neutral or acidic pH (

  ), the dithiocarbamate (DTC) moiety protonates and collapses, releasing Carbon Disulfide ( ) and forming Propylene Thiourea (PTU).

• Oxidative Polymerization: In the presence of oxygen and trace metals (Fe, Cu), the sulfur atoms oxidize to form thiuram disulfides or insoluble polymers.

Visualizing the Instability Pathway

The following diagram maps the degradation routes vs. the stabilization strategy.

Caption: Figure 1. Degradation pathways of propylenebis(dithiocarbamate) showing acid hydrolysis and metal-catalyzed oxidation versus the stabilization route via methylation.

Stabilization Protocol: The "Alkaline-EDTA Shield"

To analyze this compound without derivatization (free ion analysis), you must create an artificial environment that halts the kinetics of degradation. This system is self-validating: if the pH drops, recovery drops immediately.

Reagent Preparation

Component	Concentration	Function
Solvent Base	Deionized Water (degassed)	Oxygen removal prevents disulfide formation.
pH Buffer	0.01M - 0.1M NaOH	Maintains pH > 10.0. Critical: DTCs are stable only in alkaline media.[1]
Chelator	10-20 mM EDTA	Sequesters trace metals that catalyze oxidation.
Antioxidant	0.1% L-Cysteine or Sodium Sulfite	Scavenges dissolved oxygen; prevents dimerization.

Sample Preparation Workflow

• Extraction/Dissolution: Dissolve the salt directly into the Alkaline-EDTA Shield buffer.

• Temperature Control: Maintain all solutions at 4°C.

  • Note: Do not freeze aqueous solutions if possible; freeze-thaw cycles can induce local pH changes or precipitation.

• Filtration: Use PTFE or Nylon filters (0.22 µm). Avoid cellulose acetate, which may bind the cationic counter-ions or introduce acidity.

The "Gold Standard" Method: Derivatization

For long-term analysis or complex matrices (e.g., plasma, plant tissue), measuring the free salt is risky. The industry standard (CIPAC/EPA methods) involves "locking" the molecule by converting it into a stable ester.

Methylation Protocol (The "Lock")

This reaction converts the unstable dithio-anion into a stable S-methyl ester, which can be analyzed by standard Reverse Phase HPLC without high-pH mobile phases.

Step-by-Step Procedure:

• Solubilize: Dissolve sample in alkaline EDTA buffer (pH 10-11).

• React: Add excess Methyl Iodide (MeI) or Dimethyl Sulfate.

  • Ratio: Molar excess of 2:1 (Methylating agent : DTC).

• Incubate: Shake at room temperature for 15–30 minutes.

• Extract: The resulting methyl ester is less polar. Extract into Isooctane or Acetonitrile .

• Analyze: Inject the organic layer into HPLC-UV (272 nm).

Caption: Figure 2. Derivatization workflow converting unstable DTC salts into stable S-methyl derivatives for robust chromatographic analysis.

Troubleshooting Guide (FAQs)

Scenario A: "My peak area decreases over the course of the run."

• Diagnosis: On-column degradation.

• The Cause: Standard silica C18 columns have residual silanols (acidic). If your mobile phase is neutral (pH 7), the DTC degrades inside the column.

• The Fix:

  • Mobile Phase: Use 10mM Ammonium Hydroxide or Carbonate (pH 9.5 - 10.0) in the aqueous phase.[2][3]

  • Column Choice: You must use a high-pH stable column (e.g., Agilent Extent C18, Waters XBridge, or Phenomenex Gemini NX). Standard silica dissolves at pH > 8.

Scenario B: "I see a 'ghost' peak appearing early in the chromatogram."

• Diagnosis: Propylene Thiourea (PTU) formation.[3][4][5]

• The Cause: Acid hydrolysis occurred during sample prep or storage.

• The Fix: Check the pH of your sample diluent. If it is below pH 9.0, add NaOH immediately. Ensure samples are kept at 4°C.

Scenario C: "The baseline is noisy/drifting at 280nm."

• Diagnosis: Carbon Disulfide (

  ) evolution or metal complexation.

• The Cause: If the DTC decomposes, it releases

  gas, which creates baseline noise. Alternatively, iron leaching from the HPLC system (frits/tubing) is complexing with the analyte.

• The Fix:

  • Add 1mM EDTA to the Mobile Phase A .

  • Passivate the HPLC system with 30% Phosphoric acid (if compatible) or use a PEEK-lined system.

Scenario D: "Recovery is low, but no degradation peaks are visible."

• Diagnosis: Adsorption or Precipitation.

• The Cause: The diammonium salt can form insoluble complexes with zinc or copper residues in glassware.

• The Fix: Acid wash all glassware (10% HCl) then rinse thoroughly with Deionized water. Always include EDTA in the sample solvent to scavenge background metals.

Quantitative Data Summary

Condition	Half-Life ( )	Observation
pH 4.0 (Acidic)	< 30 minutes	Rapid evolution of ; formation of PTU.
pH 7.0 (Neutral)	~ 1 day	Slow hydrolysis; unreliable for overnight runs.
pH 10.0 (Alkaline)	> 5 days	Stable for standard analytical windows.
+ EDTA (Chelated)	Extended	Prevents metal-catalyzed oxidation.
Frozen (-20°C)	Variable	Warning: Freezing crude aqueous samples can sometimes accelerate degradation due to cryo-concentration of protons.

References

• CIPAC MT 177 . Propineb: Determination of active ingredient content. Collaborative International Pesticides Analytical Council.[6]

• Crnogorac, G., & Šovljanski, R. (1996). Mechanism of acidic decomposition of propylenebis(dithiocarbamates). Journal of Agricultural and Food Chemistry.

• BenchChem. (2025).[7] High-Performance Liquid Chromatography (HPLC) Methods for the Analysis of Dithiocarbamates.

• US EPA Method 630. The Determination of Dithiocarbamates in Municipal and Industrial Wastewater.

• Perz, R., & Schwack, W. (2002). High-performance liquid chromatography of dithiocarbamate fungicides. Journal of Chromatography A.

Sources

• 1. userpage.fu-berlin.de [userpage.fu-berlin.de]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. fao.org [fao.org]
• 4. Dithiocarbamates: Properties, Methodological Approaches and Challenges to Their Control - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. CIPAC-Methods [laus.group]
• 7. pdf.benchchem.com [pdf.benchchem.com]

Reference Data & Comparative Studies

FTIR Spectral Analysis of Diammonium Propylenebis(dithiocarbamate): A Technical Comparison Guide

Topic: FTIR Spectral Analysis of Diammonium Propylenebis(dithiocarbamate) Functional Groups Content Type: Publish Comparison Guide Audience: Researchers, Scientists, and Drug Development Professionals

Executive Summary

Diammonium propylenebis(dithiocarbamate) is a critical intermediate in the synthesis of coordination polymers like Propineb , a widely used zinc-based fungicide. As a dithiocarbamate salt, its spectral fingerprint provides essential data regarding the integrity of the

functional group, the degree of protonation, and the purity of the synthesized ligand prior to metal complexation.

This guide provides an in-depth spectral analysis of diammonium propylenebis(dithiocarbamate), distinguishing it from its amine precursors and its metal-coordinated derivatives. It focuses on the vibrational modes of the dithiocarbamate moiety (

) and establishes self-validating protocols for identifying decomposition products such as isothiocyanates.

Chemical Identity & Structural Context[1][2][3][4][5][6][7][8][9][10]

Diammonium propylenebis(dithiocarbamate) is formed via the nucleophilic attack of 1,2-propylenediamine on carbon disulfide (

) in the presence of ammonia. Unlike its polymeric zinc derivative (Propineb), this compound exists as a water-soluble ionic salt.

Key Structural Features:

• Backbone: 1,2-propylene chain (chiral center at C2).

• Functional Group: Bis-dithiocarbamate anions (

  ).

• Counterion: Two ammonium cations (

  ).

Synthesis & Transformation Pathway

The following diagram illustrates the formation of the diammonium salt and its subsequent conversion to the zinc coordination polymer (Propineb) or decomposition to isothiocyanate.

Figure 1: Synthesis and transformation pathway of diammonium propylenebis(dithiocarbamate).

Experimental Protocol: FTIR Acquisition

To ensure spectral fidelity, particularly for ionic dithiocarbamate salts which can be hygroscopic and thermally unstable, the following protocol is recommended.

Sample Preparation[1][2][3][4][5][6]

• Preferred Method: KBr Pellet [2]

  • Rationale: Dithiocarbamate salts can react with the Zinc Selenide (ZnSe) or Diamond crystals of ATR accessories under high pressure or prolonged contact. KBr pellets provide a neutral matrix and allow for better transmission of weak far-IR bands.

  • Protocol: Mix 1–2 mg of dry sample with 200 mg of spectroscopic grade KBr. Grind gently to avoid heat generation (which may induce decomposition). Press at 8–10 tons for 2 minutes.

• Alternative: ATR (Attenuated Total Reflectance)

  • Rationale: Rapid screening.

  • Caution: Ensure the crystal is cleaned immediately with methanol to prevent sulfur contamination.

Acquisition Parameters

• Range: 4000–400 cm⁻¹ (Mid-IR).

• Resolution: 4 cm⁻¹.

• Scans: 32–64 scans to improve Signal-to-Noise ratio.

• Atmospheric Correction: Essential to remove water vapor interference, as the

  bands overlap with stretching regions.

Spectral Analysis & Assignment

The FTIR spectrum of diammonium propylenebis(dithiocarbamate) is dominated by the vibrational modes of the ammonium ion and the

group. The "Thioureide" band is the most diagnostic feature for confirming the formation of the dithiocarbamate linkage.

Table 1: Characteristic FTIR Bands

Frequency (cm⁻¹)	Functional Group	Assignment ( )	Structural Significance
3100–3400	(Amine/Ammonium)	stretch	Broad, strong band. Overlap of secondary amine ( ) and ammonium counterion ( ).
2800–2980	(Aliphatic)	asym/sym	Methyl and methylene groups of the propylene backbone.
2000–2200	Impurity Check		Critical: Appearance of a sharp peak here indicates decomposition to isothiocyanate.
1450–1550	(Thioureide)	stretch	Diagnostic: Indicates partial double bond character between N and C. Higher frequency implies stronger delocalization.
950–1050	(Dithiocarbamate)	asym/sym	Diagnostic: Often appears as a split band or a single broad peak. Position shifts significantly upon metal coordination.
~1380			Bending vibration of the methyl group on the propylene chain.

Vibrational Mode Visualization

The following diagram details the atomic displacements responsible for the two critical diagnostic bands.

Figure 2: Atomic displacements for the primary diagnostic bands of the dithiocarbamate functional group.

Comparative Analysis: Benchmarking Performance

To validate the quality of diammonium propylenebis(dithiocarbamate), one must compare its spectrum against its precursor (to ensure conversion) and its metal-complex derivatives (to ensure no premature precipitation).

Scenario A: Monitoring Synthesis (Precursor vs. Product)

The conversion of 1,2-propylenediamine to the dithiocarbamate salt is confirmed by the following spectral changes:

Feature	1,2-Propylenediamine (Precursor)	Diammonium Propylenebis(dithiocarbamate)
N-H Region	Sharp Doublet (~3300/3380 cm⁻¹) typical of primary amines ( ).	Broad, single envelope (~3200 cm⁻¹) due to secondary amine and ammonium salt.
1450–1550 cm⁻¹	Weak bending vibrations.	Strong, broad Thioureide band. (Confirmation of formation).
CS₂ Region	Absent.	Strong bands at 950–1050 cm⁻¹.

Scenario B: Salt vs. Coordination Polymer (Propineb)

Distinguishing the free salt from the zinc-coordinated polymer is vital for process control.

• Shift: In the zinc complex (Propineb), the thioureide band typically shifts to a higher wavenumber (e.g., >1500 cm⁻¹) compared to the ammonium salt. This is due to the stabilization of the resonance structure upon metal chelation.
• Splitting: The salt form often shows a split or broader band due to the inequality of the sulfur atoms (one anionic, one double-bonded resonance form). In the bidentate zinc complex, these become more equivalent, often merging into a single sharp band around 1020 cm⁻¹.

• Far-IR (

  ): The ammonium salt is transparent below 500 cm⁻¹ (except for lattice modes), whereas Propineb exhibits distinct Zn-S stretching vibrations in the 350–400 cm⁻¹ region.

Critical Quality Attributes & Troubleshooting

Decomposition Indicators

Dithiocarbamate salts are unstable in acidic environments and at high temperatures.

• The "Must-Watch" Peak: 2050–2150 cm⁻¹ .

• Mechanism: Loss of

  leads to the formation of isothiocyanates ( ).

• Action: If a sharp peak appears in this region, the batch has degraded and will not effectively chelate zinc, leading to low-potency Propineb.

Hygroscopicity

• Observation: Excessive broadening in the 3000–3500 cm⁻¹ region and a growing band at 1640 cm⁻¹ (

  bend).

• Impact: Water acts as a competitive ligand or solvent that promotes hydrolysis.

• Protocol: Dry samples in a vacuum desiccator over

  before IR analysis.

References

• BenchChem. (2025).[7] Spectroscopic Analysis of Dithiocarbamate Compounds: An In-depth Technical Guide. Retrieved from

• Asian Journal of Research in Chemistry. (2013). Synthesis and Characterization of new Dithiocarbamate Complexes. Retrieved from

• ResearchGate. (2025).[8] Selected infrared frequencies of zinc dithiocarbamates and phosphates. Retrieved from

• Systematic Reviews in Pharmacy. (2020). Metal Complexes Derived from Dithiocarbamate Ligand: Formation, Spectral Characterization and Biological activity. Retrieved from

• Biotech Asia. (2025). Comparative study on the IR spectra of some transition metal dithiocarbamates. Retrieved from

• Organic Chemistry Portal. (2007). Isothiocyanates from Tosyl Chloride Mediated Decomposition of in Situ Generated Dithiocarbamic Acid Salts. Retrieved from

Sources

• 1. Comparative study on the IR spectra of some transition metal dithiocarbamates – Biosciences Biotechnology Research Asia [biotech-asia.org]
• 2. ajrconline.org [ajrconline.org]
• 3. academic.oup.com [academic.oup.com]
• 4. Synthesis, Theoretical Calculation, and Biological Studies of Mono- and Diphenyltin(IV) Complexes of N-Methyl-N-hydroxyethyldithiocarbamate - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Isothiocyanates from Tosyl Chloride Mediated Decomposition of in Situ Generated Dithiocarbamic Acid Salts [organic-chemistry.org]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. researchgate.net [researchgate.net]

1H and 13C NMR characterization of diammonium propylenebis(dithiocarbamate)

Publish Comparison Guide: H and C NMR Characterization of Diammonium Propylenebis(dithiocarbamate)

Executive Summary & Strategic Context

Diammonium propylenebis(dithiocarbamate) is a critical organosulfur ligand, primarily known as the water-soluble precursor to the polymeric zinc fungicide Propineb .[1] In drug development, its significance extends beyond agrochemicals; the propylenebis(dithiocarbamate) anion (PBDC) is investigated for its metal-chelating properties, potential inhibition of aldehyde dehydrogenase (ALDH), and use as a linker in coordination chemistry for radiopharmaceuticals.[1]

This guide provides a technical breakdown of its Nuclear Magnetic Resonance (NMR) characterization. Unlike rigid templates, we focus here on the diagnostic signals that validate synthesis success and purity. We compare this C3-bridged ligand against its C2-bridged analog (ethylenebis(dithiocarbamate) or EBDC) to highlight stability and structural differences critical for formulation scientists.[1]

Chemical Structure & Synthesis Logic[1]

Understanding the NMR spectrum requires visualizing the symmetry of the molecule. The synthesis involves the nucleophilic attack of 1,3-diaminopropane on carbon disulfide in an alkaline medium (ammonium hydroxide).

Synthesis Pathway & Atom Mapping[1]

Figure 1: Synthesis pathway and structural symmetry of the target compound.

H and C NMR Characterization

The following data represents characteristic chemical shifts observed in polar deuterated solvents (

or DMSO- ). The molecule's symmetry results in a simplified spectrum compared to asymmetric dithiocarbamates.

H NMR Spectroscopy

Solvent:

(Preferred for ionic salts) or DMSO- Reference: TMS ( 0.[1]00) or HDO residual peak.

Position	Proton Type	Chemical Shift ( , ppm)	Multiplicity	Integration	Diagnostic Insight
1, 3		3.65 – 3.85	Triplet (t)	4H	Primary Confirmation: Significant downfield shift from the diamine precursor ( ppm) due to the electron-withdrawing dithiocarbamate group ( ).[1]
2		1.90 – 2.10	Quintet (m)	2H	Linker Integrity: Shifts downfield from ppm in the diamine.[1] Confirms the intact propylene bridge.
NH		Variable	Broad Singlet	2H	Typically not visible in due to rapid deuterium exchange. In DMSO- , appears at 8.0–9.5 ppm.[1][2]
	Ammonium	~7.0 - 7.3	Broad Triplet	8H	Visible in DMSO- ( triplet due to coupling); exchanges/disappears in .

Technical Note: The triplet at

3.6-3.8 ppm is the "fingerprint" of successful dithiocarbamate formation. If this peak remains at 2.7 ppm, the reaction failed or hydrolyzed back to the amine.

C NMR Spectroscopy

Solvent:

/ DMSO- [1]

Position	Carbon Type	Chemical Shift ( , ppm)	Diagnostic Insight
	Thiocarbonyl	210.0 – 215.0	CRITICAL SIGNAL: The most deshielded carbon.[1] Its presence confirms the moiety.[1] Absence or shift to ppm suggests decomposition to thiourea derivatives.
1, 3		50.0 – 55.0	Downfield shift relative to diamine ( ppm).[1] Indicates functionalization of the nitrogen.[3]
2		28.0 – 30.0	Central methylene bridge.[1] Remains relatively shielded.

Comparative Analysis: Propylene- vs. Ethylene-Bridged Ligands[1][4]

In drug design and chelation therapy, the choice between a C3 (propylene) and C2 (ethylene) linker is pivotal.[1] The table below compares Diammonium Propylenebis(dithiocarbamate) (PBDC) with Diammonium Ethylenebis(dithiocarbamate) (EBDC).

Feature	Propylene-Bridged (PBDC)	Ethylene-Bridged (EBDC)	Implication for Development
Linker Length	3 Carbons ( )	2 Carbons ( )	C3 is more lipophilic; affects membrane permeability.[1]
Stability (Aq)	Moderate	Low	EBDC degrades faster to Ethylenethiourea (ETU).[1] PBDC degrades to Propylenethiourea (PTU).[1][4]
Primary Metabolite	PTU (Propylenethiourea)	ETU (Ethylenethiourea)	Both are toxic, but regulatory limits differ.[1] PTU is often considered slightly less potent as a thyroid toxin than ETU.
Metal Complex	Forms Propineb (Zn polymer)	Forms Zineb/Mancozeb	Propineb structure is more disordered/amorphous due to the flexible C3 linker.
NMR Distinction	Central signal present ( )	No central (only singlet/multiplet for )	Easy to distinguish mixtures via H NMR.[1]

Degradation Pathway Visualization

The instability of these compounds in acidic media leads to specific cyclic thioureas.

Figure 2: Degradation pathway to PTU, monitored via loss of the 212 ppm signal and appearance of the 178 ppm thiourea signal.

Experimental Protocol: Self-Validating Workflow

To ensure high-quality data, follow this protocol. Dithiocarbamates are sensitive to oxidation (forming thiuram disulfides) and acid hydrolysis.[1]

Step 1: Sample Preparation[1]

• Solvent: Use

  (Deuterium Oxide) with .

  • Why? Acidic

    (often caused by dissolved ) accelerates decomposition.[1]

  • Tip: Add a micro-drop of

    or to the NMR tube to stabilize the dithiocarbamate anion.

• Concentration: 10-20 mg in 0.6 mL solvent.

• Temperature: Run at 298 K (

  ). Avoid heating, which promotes degradation.[1]

Step 2: Acquisition Parameters[1]

• H NMR: 16 scans, 1-second relaxation delay.
• C NMR: 512-1024 scans.[1] The quaternary thiocarbonyl carbon ( 212) has a long relaxation time ( ) and no NOE enhancement.

  • Optimization: Use a pulse delay (

    ) of 2-3 seconds to ensure the thiocarbonyl peak is quantitative.

Step 3: Validation Criteria (The "Go/No-Go" Check)[1]

• Check

  210-215 ppm: Is the peak present?

  • Yes: Dithiocarbamate group intact.

  • No: Decomposition occurred.[5]

• Check

  170-180 ppm: Is there a peak here?

  • Yes: Contamination with Propylenethiourea (PTU).[1][6][4] Reject sample.

• Check

  2.7 ppm ( H): Is there a triplet here?

  • Yes: Unreacted diamine precursor present.

References

• European Union Reference Laboratories (EURL). (2021). Analytical Observations Report: Propineb and 1,2-Diaminopropane. Retrieved from [Link][1]

• University of Jyväskylä. (2011). Synthesis of Both Ionic Species of Ammonium Dithiocarbamate Derived Cholic Acid Moieties. Molecules, 16, 6310.[1] Retrieved from [Link][1]

• Royal Society of Chemistry. (2020). Therapeutic potential of dithiocarbamate supported gold compounds. RSC Advances. Retrieved from [Link][1]

• Food and Agriculture Organization (FAO). (2004). Propineb: Residues and Toxicology Evaluation. Retrieved from [Link][1]

• Babij, N. R., et al. (2016).[1] NMR Chemical Shifts of Trace Impurities: Industrially Preferred Solvents. J. Org. Chem. Retrieved from [Link]

Sources

• 1. guidechem.com [guidechem.com]
• 2. rsc.org [rsc.org]
• 3. homepages.abdn.ac.uk [homepages.abdn.ac.uk]
• 4. fao.org [fao.org]
• 5. userpage.fu-berlin.de [userpage.fu-berlin.de]
• 6. pdf.benchchem.com [pdf.benchchem.com]

Technical Analysis: Crystal Structure &amp; Performance of Propylenebis(dithiocarbamate) Complexes

The following guide provides an in-depth technical analysis of propylenebis(dithiocarbamate) complexes, focusing on their crystallographic parameters, structural-functional relationships, and performance relative to ethylene-bridged alternatives.

Executive Summary

Propylenebis(dithiocarbamate) (PBDTC) complexes, most notably the zinc coordination polymer Propineb , represent a critical class of dithiocarbamate fungicides. Unlike their ethylene-bridged counterparts (e.g., Zineb, Mancozeb), the PBDTC ligand incorporates a 1,2-propylene linker.[1] This seemingly minor structural deviation—the addition of a methyl group on the alkylene bridge—introduces chirality and steric bulk that fundamentally alters the crystal packing, solubility profile, and hydrolytic stability of the resulting metal complexes.[1]

This guide dissects the X-ray diffraction (XRD) data of PBDTC complexes to explain their superior stability and distinct biological activity profiles.[2]

Structural Characterization & Crystallography[3][4][5][6][7][8][9][10][11][12][13]

The Polymeric Challenge

Commercial Propineb [Zn(C5H8N2S4)]n exists as an insoluble coordination polymer.[2] Obtaining single crystals of the pure homoleptic polymer is synthetically prohibitive due to rapid precipitation.[2] Consequently, structural insights are derived from:

• Powder X-ray Diffraction (PXRD): Used to characterize the bulk crystallinity and phase purity of the polymer.[2]

• Single-Crystal XRD of Model Complexes: Soluble analogs are synthesized using auxiliary ligands (e.g., pyridine, phosphines) or alternative metals (Ni, Co) to break the polymeric chain into discrete molecular units for detailed bond analysis.

Coordination Geometry (Model Systems)

In discrete model complexes, the PBDTC ligand typically adopts an anisobidentate or bridging coordination mode.

• Zinc Centers: In the polymeric form, Zn(II) centers are tetrahedrally coordinated, bridging two different ligand chains. In soluble adducts (e.g., with pyridine), the geometry shifts to distorted octahedral or square pyramidal.

• Nickel Analogs: Nickel(II) complexes of PBDTC often crystallize as square-planar monomers or dimers, providing the most precise bond metric data.[2]

Key Crystallographic Parameters

The following table summarizes bond metrics derived from high-resolution single-crystal XRD of Nickel(II) and Zinc(II) dithiocarbamate analogs, which serve as the structural standard for this class.

Parameter	Bond / Angle	Typical Value (Å / °)	Structural Significance
Metal-Sulfur	Zn–S	2.33 – 2.45 Å	Indicates strong covalent character; longer than Ni-S due to Zn's larger ionic radius.
Ni–S	2.18 – 2.22 Å	Shorter bond correlates with higher stability of the Ni-complex square planar geometry.
Thioureide	C–N	1.32 – 1.35 Å	Partial Double Bond Character. Shorter than a single C-N bond (1.47 Å), indicating significant electron delocalization (N–C=S resonance).
Dithio	C–S	1.70 – 1.74 Å	Intermediate between C=S (1.60 Å) and C-S (1.82 Å), confirming delocalization of the negative charge across the S-C-S core.[2]
Bite Angle	S–M–S	76° – 79°	The "bite" of the dithiocarbamate ligand is relatively small, imposing steric strain on the metal center.[2]

Comparative Analysis: Propylene vs. Ethylene Linker[1][2]

The core differentiator between Propineb (Propylene-linked) and Zineb/Mancozeb (Ethylene-linked) is the linker structure.[2]

Structural Logic

• Ethylene Linker (-CH₂CH₂-): Highly flexible, allowing the polymer chains to pack tightly. This often results in lower solubility and faster degradation rates in aqueous environments.

• Propylene Linker (-CH(CH₃)CH₂-):

  • Chirality: The presence of a chiral center (*) creates a more disordered crystal lattice in the bulk polymer compared to the highly crystalline ethylene analogs.[2]

  • Steric Bulk: The methyl group hinders the approach of water molecules to the metal center, granting Propineb enhanced hydrolytic stability (longer half-life on the leaf surface).

  • Inductive Effect: The electron-donating methyl group slightly increases the electron density on the nitrogen, strengthening the thioureide (C-N) bond via resonance.

Performance Matrix

Feature	Propylenebis(dithiocarbamate) (Propineb)	Ethylenebis(dithiocarbamate) (Mancozeb)	Mechanism (Based on Structure)
Hydrolytic Stability	High (Half-life ~5-7 days)	Moderate (Half-life ~1-3 days)	Methyl group steric hindrance protects the Zn-S core from hydrolysis.
Crystal Packing	Amorphous / Semicrystalline	Highly Crystalline	Asymmetry of the propylene linker disrupts perfect lattice formation.
Bioactivity	Fast initial release, sustained action	Rapid burst release	Lattice disorder allows faster initial ion release; sterics sustain it.[2]
Degradation Product	Propylenethiourea (PTU)	Ethylenethiourea (ETU)	PTU is structurally distinct and has a different toxicological profile than ETU.[2]

Visualizing the Coordination

The following diagram illustrates the difference between the polymeric structure (Propineb) and a discrete model complex used for XRD determination.

Figure 1: Structural comparison between the infinite coordination polymer network of Propineb and the discrete molecular complexes used for crystallographic characterization.

Experimental Protocol: Synthesis of Model Crystals

To obtain crystals suitable for XRD analysis, researchers cannot simply use the commercial polymer.[1] The following protocol describes the synthesis of a soluble Nickel(II) analog , which serves as a crystallographic surrogate for determining bond parameters.

Reagents

• 1,2-Diaminopropane (Propylenediamine)[1]

• Carbon Disulfide (CS₂)[2]

• Nickel(II) Acetate Tetrahydrate[2]

• Triphenylphosphine (PPh₃) - Auxiliary ligand to prevent polymerization[2]

• Ethanol (Solvent)[2]

Step-by-Step Workflow

• Ligand Formation (In Situ):

  • In a round-bottom flask, dissolve 10 mmol of 1,2-diaminopropane in 20 mL of cold ethanol (0°C).

  • Add 20 mmol of NaOH (aq) followed by dropwise addition of 20 mmol CS₂.[2]

  • Reaction:H₂N-CH(CH₃)CH₂-NH₂ + 2CS₂ + 2NaOH → ¯S₂CN-CH(CH₃)CH₂-NCS₂¯ + 2Na⁺ + 2H₂O

  • Stir for 1 hour at 0°C until a clear yellow solution forms.

• Complexation:

  • Add 20 mmol of Triphenylphosphine (PPh₃) to the ligand solution.[2]

  • Slowly add a solution of Nickel(II) Acetate (10 mmol in 15 mL ethanol).

  • Observation: The solution will turn deep red/brown as the monomeric complex forms.[2]

• Crystallization:

  • Filter the solution to remove any insoluble impurities.[2]

  • Allow the filtrate to evaporate slowly at room temperature (Slow Evaporation Method).[2]

  • Result: Red block-shaped crystals of [Ni(propylenebis-dtc)(PPh₃)] suitable for SC-XRD will form within 3-5 days.

• Validation (Self-Check):

  • IR Spectroscopy: Check for the characteristic "Thioureide" band (ngcontent-ng-c2977031039="" _nghost-ng-c1310870263="" class="inline ng-star-inserted">

    ) at ~1480-1500 cm⁻¹.[2] If absent, the dithiocarbamate ligand has decomposed.

  • Melting Point: Discrete complexes have sharp melting points; polymers decompose.[2]

References

• Heard, P. J. (2005). Main Group Dithiocarbamate Complexes. In Progress in Inorganic Chemistry, Wiley.[1] Retrieved from [Link][2]

• Jian, F., et al. (2002). Synthesis, Crystal Structure and Stability Studies of Dithiocarbamate Complexes of Some Transition Elements. Journal of Coordination Chemistry. Retrieved from [Link][2]

• Onwudiwe, D. C., & Ajibade, P. A. (2011).[3] Synthesis, Characterization and Thermal Studies of Zn(II), Cd(II) and Hg(II) Complexes of N-Methyl-N-Phenyldithiocarbamate. Int. J. Mol.[2] Sci.. Retrieved from [Link][2][4]

• PubChem. (2025).[2] Propineb (Compound CID 6100711).[2] National Library of Medicine.[2] Retrieved from [Link][2]

Sources

• 1. Synthesis and characterization of metal dithiocarbamate derivatives of (S)-1-phenyl-1,2,3,4-tetrahydroisoquinoline - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. xray.uky.edu [xray.uky.edu]

Comparing chelating efficiency of diammonium propylenebis(dithiocarbamate) vs EDTA

Executive Summary: The Phase-Separation Distinction

In the landscape of chelation chemistry, Diammonium Propylenebis(dithiocarbamate) (DAPDTC) and Ethylenediaminetetraacetic Acid (EDTA) represent two fundamentally opposing functional philosophies.

While EDTA is the industry standard for sequestration (keeping metal ions soluble and masked), DAPDTC—a soluble salt of the ligand found in Propineb—acts as a precipitant. It functions by forming insoluble, often polymeric complexes with transition metals, effectively removing them from the aqueous phase.

The Verdict:

• Choose DAPDTC for heavy metal removal (wastewater treatment), scavenging soft metals (Hg, Cd, Pb) to sub-ppm levels, and applications requiring phase separation.

• Choose EDTA for analytical titrations, preventing precipitation in formulations, delivering micronutrients in agriculture, and biological chelation therapies where solubility is required for renal excretion.

Mechanistic Comparison: HSAB Theory & Binding Modes

The divergence in performance stems from the Hard and Soft Acids and Bases (HSAB) theory.

Chemical Basis[1][2][3][4]

• EDTA (Hard Base): Utilizes four carboxylate oxygen atoms and two amine nitrogen atoms.[1] It prefers "Hard Acids" like Calcium (

  ), Magnesium ( ), and Iron ( ). The resulting complex is a water-soluble, cage-like structure.

• DAPDTC (Soft Base): Utilizes sulfur donor atoms from two dithiocarbamate groups linked by a propylene backbone. Sulfur is a large, polarizable "Soft Base." It exhibits extreme affinity for "Soft Acids" like Mercury (

  ), Lead ( ), and Cadmium ( ). Crucially, the bis-functional nature of the propylene backbone allows it to cross-link metal ions, forming insoluble polymeric chains.

Visualization of Binding Topologies

Figure 1: Mechanistic divergence. EDTA encapsulates metals to maintain solubility, while DAPDTC cross-links metals to induce precipitation.

Quantitative Performance Analysis

The following data contrasts the stability and removal efficiencies. Note that while EDTA has high stability constants (

), high stability does not equal removal if the complex remains dissolved.

Table 1: Comparative Efficiency by Metal Type

Parameter	EDTA (Disodium Salt)	DAPDTC (Diammonium Salt)
Primary Function	Solubilization / Sequestration	Precipitation / Scavenging
Binding Site	2 Nitrogen, 4 Oxygen (Hard)	4 Sulfur (Soft)
Pb(II) Removal	Low (Soluble complex forms)	> 99.9% (Precipitates at pH 3-10)
Cu(II) Affinity	High (log K ~ 18.8)	Very High (Forms insoluble brown ppt)
Ca/Mg Interference	High (Binds Ca/Mg competitively)	Negligible (Ignores Hard ions)
Optimal pH	pH > 4 (requires deprotonation)	pH 3 - 10 (Stable in wider range)
Residual Metal	Typically ppm range (dissolved)	Typically < 0.1 ppm (settled)

Key Insight: The "Calcium Problem"

In wastewater or biological fluids containing high Calcium (

), EDTA is inefficient because it consumes itself binding the calcium. DAPDTC is superior here because sulfur donors have almost zero affinity for calcium, allowing it to selectively target heavy metals (Pb, Cd, Hg) even in hard water [1, 5].

Experimental Protocols

As a scientist, you must validate these claims. Below are self-validating protocols for comparing these agents.

Protocol A: Heavy Metal Removal (The Jar Test)

Objective: Determine the efficiency of removing Copper (

) from a simulated effluent.

• Preparation: Prepare a 50 ppm

  stock solution ( in DI water).

• Control: Take 100 mL of stock; measure initial Cu via ICP-OES.

• EDTA Arm (Sequestration Check):

  • Add stoichiometric excess (1.1 eq) of

    .

  • Adjust pH to 7.0.

  • Observe: Solution turns deep blue (Cu-EDTA complex), remains clear.

  • Filter (0.45 µm). Analyze filtrate. Result: Cu remains in filtrate (High ppm).

• DAPDTC Arm (Removal Check):

  • Add stoichiometric equivalent (1.0 eq) of DAPDTC (1% w/v solution).

  • Reaction: Immediate formation of brown/black floc.

  • Agitate for 10 mins (slow mix) to promote floc growth.

  • Filter (0.45 µm). Analyze filtrate. Result: Filtrate is clear/colorless. Cu < 0.1 ppm.

Protocol B: Stability Constant Determination (Potentiometric Titration)

Objective: Compare binding strength (log K). Note: This applies only to the soluble fraction before precipitation for DAPDTC.

• Setup: Calibrate pH meter with buffers 4.0 and 7.0.

• Titration: Titrate 50 mL of 2mM Ligand + 2mM Metal ion with 0.1M NaOH.

• Analysis: Plot pH vs. Volume NaOH.

  • EDTA: Shows sharp inflection points corresponding to proton release upon chelation.

  • DAPDTC: Will show proton release, but data analysis is complicated by precipitation. Modification: Use solvent fraction (e.g., 50% Dioxane/Water) to maintain solubility for log K measurement [2].

Experimental Workflow Diagram

Figure 2: Experimental validation workflow comparing sequestration (EDTA) vs. removal (DAPDTC).

Operational Constraints & Safety

pH Stability[1][5]

• EDTA: Stable across a wide pH range, though binding efficiency drops below pH 4 as carboxyl groups protonate.

• DAPDTC: Dithiocarbamates are acid-labile. Below pH 3, they can decompose into carbon disulfide (

  ) and the corresponding amine. Critical Safety Warning: Always use DAPDTC in neutral to alkaline conditions to prevent the release of toxic/flammable gas [4].

Toxicity[4][6][7]

• EDTA: Generally low acute toxicity; used in food and medicine (calcium disodium EDTA).

• DAPDTC: Moderate toxicity. As a dithiocarbamate, it has biological activity (fungicidal).[2] Residuals in discharged water must be monitored, although it usually co-precipitates with the metal.

Conclusion

The choice between DAPDTC and EDTA is not a matter of "strength" but of desired physical state :

• Use DAPDTC when your goal is Separation . If you need to take a metal out of water (effluent treatment, purification), the polymeric precipitation mechanism of propylenebis(dithiocarbamate) is vastly superior to EDTA.

• Use EDTA when your goal is Stabilization . If you need to keep a metal in water (hydroponics, cleaning solutions, titrations) without it precipitating, EDTA is the correct choice.

References

• Wing, R. E., & Rayford, W. E. (1982). Heavy Metal Removal Using Dithiocarbamates.[3][4][5][6][7] Plating and Surface Finishing.[3][4]

• Asian Journal of Chemistry. (2023). Stability Constants of Metal Complexes of Dithiocarbamates. Asian Journal of Chemistry.

• MDPI. (2022). The Versatility in the Applications of Dithiocarbamates.[8][7][9] Molecules.

• National Institutes of Health (NIH). (2021). Dithiocarbamates: Properties and Challenges. International Journal of Environmental Research and Public Health.

• Dober. (2026). Chelation in Agriculture: EDTA vs. Polymer-Based Chelating Agents. Dober Agronomy Guide.

Sources

• 1. par.nsf.gov [par.nsf.gov]
• 2. Dithiocarbamates: Properties, Methodological Approaches and Challenges to Their Control - PMC [pmc.ncbi.nlm.nih.gov]
• 3. p2infohouse.org [p2infohouse.org]
• 4. scribd.com [scribd.com]
• 5. researchgate.net [researchgate.net]
• 6. The Versatility in the Applications of Dithiocarbamates | Encyclopedia MDPI [encyclopedia.pub]
• 7. The Versatility in the Applications of Dithiocarbamates [mdpi.com]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. etdci.org [etdci.org]

HPLC method development for detecting diammonium propylenebis(dithiocarbamate)

This guide outlines the development of a specific, stability-indicating HPLC method for Diammonium Propylenebis(dithiocarbamate) (DAPD), the soluble salt form of the fungicide Propineb .

This guide compares the Pre-Column Methylation HPLC Method (the recommended approach) against the traditional CS₂ Evolution Method , demonstrating why the former is the superior choice for modern drug development and residue analysis.

A Comparative Technical Guide for Analytical Scientists

Executive Summary: The Analytical Challenge

Diammonium propylenebis(dithiocarbamate) (DAPD) is the water-soluble ionic precursor and degradation product of Propineb (Polymeric zinc propylenebis(dithiocarbamate)).

The Core Problem: Direct HPLC analysis of DAPD is virtually impossible due to:

• Extreme Polarity: It is an ionic salt, leading to zero retention on standard C18 phases.

• Instability: In acidic media (pH < 5), it rapidly decomposes into Carbon Disulfide (CS₂) and Propylenediamine (PDA).

• Lack of Chromophores: While it has UV absorption, the background noise from matrix interferences often masks the signal.

The Solution: This guide advocates for a Pre-Column Derivatization HPLC Method that converts the unstable ionic salt into a stable, neutral dimethyl ester . This method is compared below against the industry-standard CS₂ evolution method.

Comparative Analysis: Derivatization HPLC vs. CS₂ Evolution

The following table contrasts the proposed HPLC methodology with the traditional spectrophotometric/GC approach.

Feature	Method A: CS₂ Evolution (Traditional)	Method B: Methylation HPLC (Recommended)
Principle	Acid hydrolysis releases CS₂ gas, measured via Headspace GC or Colorimetry.	Alkaline methylation converts DTC to a stable dimethyl ester, separated by RP-HPLC.
Specificity	Low: Cannot distinguish Propineb (propylene-bis) from Mancozeb (ethylene-bis) or natural sulfur.	High: Uniquely identifies the propylene backbone, distinguishing it from other DTCs.
False Positives	High Risk: Brassica crops (cabbage, broccoli) release natural CS₂, causing false fails.	Eliminated: Natural sulfur compounds do not form the specific propylene-bis derivative.
Sensitivity (LOQ)	Moderate (0.05 – 0.1 mg/kg as CS₂)	High (0.003 – 0.01 mg/kg)
Stability	Destructive analysis (analyte is destroyed).	Derivative is stable for >24 hours in autosamplers.

The "Self-Validating" Protocol: Pre-Column Methylation HPLC

Note: This protocol is designed to be self-validating. If the derivatization fails, the internal standard (if used) or the peak shape will immediately indicate the error, unlike CS₂ methods where leaks lead to silent failures.

Phase 1: Solubilization & Stabilization

DAPD is often present as an insoluble zinc complex (Propineb). We must first break the metal complex and release the diammonium anion.

• Reagent Preparation: Prepare a Solubilization Buffer containing 0.1M EDTA and 0.1M NaOH (pH ~11).

  • Causality: EDTA chelates the Zinc (Zn²⁺), releasing the propylenebis(dithiocarbamate) anion. High pH prevents acid hydrolysis (decomposition to CS₂).

• Extraction: Weigh 5g sample. Add 50mL Solubilization Buffer. Sonicate for 10 mins.

Phase 2: Derivatization (The Critical Step)

We convert the ionic DAPD into Propylenebis(dithiocarbamate) dimethyl ester .

• Reaction: To 1 mL of the supernatant, add 20 µL Methyl Iodide (MeI) .

• Incubation: Vortex and let stand at room temperature for 30 minutes.

  • Mechanism: A nucleophilic substitution (

    ) occurs. The sulfur attacks the methyl group of MeI, capping the reactive ends.

• Quench/Extraction: Add 1 mL Dichloromethane (DCM) or Ethyl Acetate. Vortex. The neutral ester partitions into the organic layer.

• Dry: Evaporate the organic layer and reconstitute in Acetonitrile (ACN).

Phase 3: HPLC Conditions

• Column: C18 (e.g., Agilent ZORBAX Eclipse Plus, 100 x 2.1 mm, 1.8 µm).[1]

• Mobile Phase A: Water + 0.1% Formic Acid.[2]

• Mobile Phase B: Acetonitrile.[2]

• Gradient: 0-2 min (10% B), 2-8 min (Linear to 90% B), 8-10 min (Hold 90% B).

• Detection: UV at 272 nm (max absorption of the N-C=S chromophore) or MS/MS (MRM mode).

Visualizing the Mechanism

The following diagram illustrates the chemical pathway and the analytical workflow, highlighting the critical "Fork in the Road" where the method succeeds or fails.

Caption: Figure 1. Reaction pathway comparison. The traditional acid path destroys the molecule, while the alkaline methylation path stabilizes it for specific HPLC detection.

Performance Data & Validation

The following data represents typical validation results for the Methylation HPLC-UV method compared to CS₂ evolution.

Parameter	Methylation HPLC Method	CS₂ Evolution Method
Linearity (R²)	> 0.999 (0.05 - 5.0 µg/mL)	~0.98 (Variable due to leaks)
Recovery (%)	86% - 110%	60% - 130% (Matrix dependent)
LOD (Limit of Detection)	0.01 mg/kg	0.05 mg/kg
Precision (RSD %)	< 5.0%	10 - 15%

Key Insight: The recovery of the HPLC method is significantly tighter because the internal standard (e.g., methylated internal standard) corrects for extraction losses, which is impossible in the gas-phase CS₂ method.

References

• BenchChem. (2025).[2][3] HPLC Analysis of Propylene 1,2-bis(dithiocarbamate) (Propineb) in Agricultural Samples. Retrieved from

• Tuzimski, T., & Sherma, J. (2015). High Performance Liquid Chromatography in Pesticide Residue Analysis. CRC Press.
• Crnogorac, G., & Schwack, W. (2009). Residue analysis of dithiocarbamate fungicides. Trends in Analytical Chemistry.

• European Commission Reference Laboratories (EURL). (2021). Analytical Observations Report on Propineb and PDA. Retrieved from

• Lopez-Fernandez, O., et al. (2012). Determination of dithiocarbamates in food using HPLC-UV. Food Chemistry.

Sources

• 1. tandfonline.com [tandfonline.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. benchchem.com [benchchem.com]

Advanced Mass Spectrometry Profiling: Propylenebis(dithiocarbamate) vs. EBDC Analogs

Executive Summary

Propylenebis(dithiocarbamate) (PBDC) , primarily encountered as the zinc coordination polymer Propineb , presents unique analytical challenges compared to its ethylene-bridged analogs (EBDCs like Mancozeb or Maneb). Due to the polymeric and insoluble nature of the parent complex, direct mass spectrometry is effectively impossible without degradation or derivatization.

This guide details the specific fragmentation patterns of the analytically viable derivatives of PBDC: the methylated form (PBDC-dimethyl ) and its primary metabolite, Propylenethiourea (PTU) . We compare these profiles against EBDC standards to demonstrate how the propylene backbone (

) dictates unique mass shifts (+14 Da) and fragmentation pathways essential for specific identification in complex matrices.

Mechanistic Insight: The Propylene Effect

The core structural differentiator is the 1,2-propylene backbone in PBDC versus the ethylene backbone in EBDCs. In Mass Spectrometry (MS), this methyl substituent on the alkyl bridge exerts a profound electronic effect, stabilizing secondary carbocation fragments that are absent in EBDC spectra.

The Derivatization Necessity

Direct ESI-MS of Propineb yields messy metal-cluster spectra. The industry-standard protocol involves methylation (using Methyl Iodide or Dimethyl Sulfate) to "cap" the reactive dithiocarbamate groups, creating a neutral, stable, and volatile species: Dimethyl propylenebisdithiocarbamate (PBDC-dimethyl) .

Fragmentation Pathways

Upon Electrospray Ionization (ESI+), PBDC-dimethyl (

) follows a distinct breakdown pathway compared to EBDC-dimethyl ( ):

• Primary Cleavage: Loss of a methyldithiocarbamate moiety.

• Cyclization: The propylene backbone facilitates the formation of a stable, positively charged 5-membered thione ring (protonated PTU,

  ).

• Secondary Fragmentation: The

  ion further fragments into (loss of ), a transition characteristic of the propyl-substituted ring.

Comparative Profiling: PBDC vs. EBDC

The following data compares the fragmentation performance of PBDC derivatives against the industry-standard EBDC (Mancozeb/Maneb) derivatives.

Table 1: Methylated Derivative Profiling (LC-MS/MS ESI+)

Targeting the intact ligand after methylation.

Feature	PBDC-dimethyl (Propineb)	EBDC-dimethyl (Mancozeb)	Mechanistic Difference
Precursor Ion	m/z 299	m/z 285	+14 Da due to Methyl group on backbone.
Quantifier Ion	m/z 117	m/z 103	Cyclic thione formation. PBDC forms PTU ( ); EBDC forms ETU ( ).
Qualifier Ion	m/z 58	m/z 44	Backbone fragment ( vs ).
Retention Time (C18)	~4.5 min	~4.1 min	Propylene methyl group increases lipophilicity ( ), increasing RT.
Specificity	High	Moderate	m/z 299 is unique to Propineb; m/z 285 is shared by Maneb, Zineb, and Mancozeb.

Table 2: Metabolite/Degradant Profiling

Targeting the specific cyclic thiourea markers.

Feature	Propylenethiourea (PTU)	Ethylenethiourea (ETU)
Origin	Specific marker for Propineb	Common marker for all EBDCs
Precursor Ion	m/z 117	m/z 103
Quantifier Transition	117 58	103 44
Collision Energy (eV)	~18 eV	~15 eV
Limit of Quant (LOQ)	0.5 µg/kg	0.5 µg/kg

Visualization of Fragmentation Logic

The following diagram illustrates the parallel fragmentation pathways, highlighting the mass shifts that allow for discrimination between Propineb and Mancozeb.

Caption: Comparative fragmentation pathways of PBDC-dimethyl vs. EBDC-dimethyl. The persistent +14 Da shift confirms the presence of the propylene backbone.

Experimental Protocol: The "Methylation-QuEChERS" Workflow

This protocol is designed to be self-validating : the detection of the methylated derivative (m/z 299) and the specific fragment (m/z 117) confirms the presence of Propineb, distinguishing it from interfering EBDCs.

Step 1: De-complexation & Methylation

Rationale: Propineb is insoluble. EDTA strips the Zinc, releasing the anionic ligand. Methyl Iodide locks the ligand into a stable, non-polar form for LC-MS.

• Extraction: Weigh 10g sample into a centrifuge tube. Add 10 mL Cysteine-EDTA solution (pH 9.5).

  • Recipe: 5% L-cysteine + 5% EDTA-Na2 in water, adjusted to pH 9.5 with NaOH.

• Reaction: Add 40 mL Dichloromethane (DCM) and 100 µL Methyl Iodide (MeI) .

• Incubation: Shake vigorously for 30 minutes at room temperature. The methylation occurs at the interface.

• Phase Separation: Centrifuge at 3500 rpm for 5 min. Collect the organic (DCM) layer.

Step 2: Solvent Exchange

• Evaporate DCM to dryness under Nitrogen stream (gentle heat, <40°C).

• Reconstitute in 1 mL Acetonitrile/Water (20:80 v/v) .

• Filter through 0.22 µm PTFE filter.

Step 3: LC-MS/MS Acquisition[1]

• Column: C18 (e.g., Acquity BEH C18), 2.1 x 100 mm, 1.7 µm.

• Mobile Phase:

  • A: Water + 0.1% Formic Acid + 5mM Ammonium Formate.

  • B: Methanol + 0.1% Formic Acid.

• Gradient: 5% B to 95% B over 8 minutes.

• Ionization: ESI Positive Mode.

• Source Parameters:

  • Capillary Voltage: 3.0 kV

  • Source Temp: 400°C

  • Desolvation Gas: 800 L/hr

Workflow Visualization

Caption: Optimized sample preparation workflow converting polymeric Propineb into the MS-compatible PBDC-dimethyl derivative.

References

• European Union Reference Laboratories (EURL) for Residues of Pesticides.

  • Source: EURL-SRM (Single Residue Methods)

• Crnogorac, G., et al. (2008).Analysis of dithiocarbamates in berries and leafy vegetables by ultra-high performance liquid chromatography coupled with tandem mass spectrometry.

  • Source: Analytical Methods (RSC)

• Tölgyesi, L., et al. (2010). Determination of Propylenethiourea, the Main Metabolite of Propineb, in Tomato by HILIC-MS.[1]

  • Source: Chrom

• Blasco, C., et al. (2004). Determination of dithiocarbamates and metabolites in plants by liquid chromatography-mass spectrometry.[2]

  • Source: Journal of Chromatography A[2]

Sources

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]

Comparative stability of ammonium vs sodium salts of propylenebis(dithiocarbamate)

[1]

Executive Summary

Verdict: The Sodium salt (Disodium propylene-1,2-bis(dithiocarbamate)) exhibits superior long-term storage stability and thermal resistance compared to the Ammonium salt .[1]

• Sodium Salt: Best for aqueous storage under high pH (>10) and applications requiring a stable, non-volatile counter-ion.[1] It is prone to hygroscopicity in solid form.[1]

• Ammonium Salt: Best for in situ synthesis of metal complexes (e.g., Propineb) where residual fixed alkali metals (Na⁺) are undesirable.[1] It suffers from lower thermal stability due to the volatility of ammonia, leading to rapid self-degradation upon heating or drying.

Chemical Fundamentals & Structural Context

Propylenebis(dithiocarbamate) (PBDC) is the ligand precursor for Propineb , a widely used zinc-based fungicide.[1] Understanding the stability of its soluble salts is critical for optimizing the synthesis of these metal complexes and for environmental fate modeling.

While direct data on the propylene analog is specialized, its behavior is chemically homologous to the ethylene analogs: Nabam (Sodium salt) and Amobam (Ammonium salt).[1] This guide synthesizes specific PBDC data with validated mechanistic insights from the ethylene-bis(dithiocarbamate) (EBDC) class.[1]

Chemical Structures[1][2][3]

• Ligand Core: N,N'-propylene-1,2-bis(dithiocarbamate) anion.[1]

• Sodium Salt:

  (Analogous to Nabam).[1]

• Ammonium Salt:

  (Analogous to Amobam).[1]

Mechanistic Stability Analysis

The stability of dithiocarbamates is governed by three primary vectors: pH sensitivity , Oxidative susceptibility , and the Counter-ion effect .

The Counter-Ion Effect (Ammonium vs. Sodium)

The cation plays a decisive role in the decomposition pathway.

• Sodium (Na⁺): Acts as a spectator ion.[1] It does not hydrolyze or evaporate.[1] In solution, it maintains the ionic strength and supports the high pH required to stabilize the dithiocarbamate anion (

  ).

• Ammonium (NH₄⁺): Acts as a proton source and a volatile component.[1]

  • Equilibrium Shift:

    .

  • Protonation: The released proton (

    ) attacks the dithiocarbamate sulfur, forming the unstable dithiocarbamic acid ( ).[1]

  • Decomposition: The acid rapidly degrades into Carbon Disulfide (

    ) and the free amine.[1]

Decomposition Pathways

Both salts degrade via acid hydrolysis and oxidation, but the ammonium salt has a unique thermal degradation route.

Figure 1: Decomposition pathways of dithiocarbamate salts. The ammonium salt accelerates the "Acid" pathway via ammonia loss.

Comparative Performance Data

The following data compares the physicochemical profiles of the two salts.

Table 1: Physical Properties & Stability Profile[1]

Feature	Sodium Salt (Na-PBDC)	Ammonium Salt ( -PBDC)
Physical State	White/Yellowish solid (often hydrated)	Crystalline solid or solution
Water Solubility	Very High (>200 g/L)	High
Hygroscopicity	High (Absorbs moisture rapidly)	Moderate
Aqueous pH Stability	Stable at pH > 10.[1]	Stable at pH > 9 (requires excess ).[1]
Thermal Decomposition	> 250°C (Anhydrous)	~185°C (Decomposes w/ gas evolution)
Storage Shelf-Life	Months (if dry/sealed)	Days/Weeks (Solid state is unstable)
Primary Degradants	Ethylenethiourea (ETU) analog, Sulfides	, , , Propylene Thiourea (PTU)

Table 2: Hydrolytic Stability (Half-life Estimation)

Based on EBDC analog kinetics at 25°C.

pH Condition	Sodium Salt Stability	Ammonium Salt Stability
Acidic (pH 4.0)	< 10 Minutes (Rapid loss)	< 5 Minutes (Accelerated)
Neutral (pH 7.0)	~24 - 48 Hours	~12 - 24 Hours
Alkaline (pH 10.0)	> 30 Days	> 7 Days (Ammonia loss risk)

Critical Insight: The ammonium salt is often synthesized in situ because isolating it as a dry solid is difficult without decomposition.[1] The sodium salt can be isolated but must be kept strictly anhydrous to prevent hydrolysis.[1]

Experimental Protocols

These protocols are designed for comparative assessment. Ensure all work is performed in a fume hood due to neurotoxic

evolution.

Synthesis of Salts (In Situ)

Objective: Generate fresh solutions for stability testing.

• Reagents: 1,2-Diaminopropane (0.1 mol), Carbon Disulfide (

  , 0.22 mol), Base (NaOH for Sodium salt; for Ammonium salt).[1]

• Setup: 3-neck flask, ice bath (<10°C), dropping funnel, mechanical stirrer.

• Procedure:

  • Dissolve amine in water (or ethanol for solid isolation).[1]

  • Crucial Step: Maintain temperature < 10°C . Exothermic reaction promotes degradation.[1]

  • Add

    dropwise over 30 minutes.[1][2]

  • Add Base:

    • Sodium Salt: Add 40% NaOH solution slowly to maintain pH ~10-11.[1]

    • Ammonium Salt:[1][2] Add concentrated

      .[1]

  • Stir for 2 hours.

  • Result: A yellow/orange solution of the dithiocarbamate salt.[1]

Stability Assay: CS₂ Evolution Method

This method quantifies decomposition by measuring the released Carbon Disulfide (

).[1]

Principle:

[1]

Figure 2: CS2 evolution assay workflow.[1] Nitrogen gas sweeps evolved CS2 into a trapping reagent (Viles reagent) for colorimetric quantification.[1]

Protocol Steps:

• Preparation: Prepare 10 mM solutions of both salts in buffered media (pH 5, 7, 9).

• Incubation: Place in a sealed vessel with a nitrogen inlet and outlet.

• Purging: Continuously purge the headspace with

  gas (100 mL/min).

• Trapping: Lead the outlet gas into a trap containing Viles Reagent (0.05% Copper(II) acetate in diethylamine/ethanol).[1]

• Measurement: The trap turns yellow/brown upon reaction with

  (formation of copper diethyldithiocarbamate).[1] Measure Absorbance at 435 nm or 380 nm .

• Calculation: Compare the rate of Absorbance increase. Faster increase = Lower Stability.[1]

Conclusion & Recommendations

For drug development and research applications involving Propylenebis(dithiocarbamate):

• Use the Sodium Salt if you need a stable reference standard or a storable starting material.[1] It must be stored in a desiccator or as a high-pH frozen solution.[1]

• Use the Ammonium Salt only if the presence of sodium interferes with downstream metal complexation (e.g., if strictly ash-free decomposition is required).[1] Prepare it fresh and use immediately.

• Buffer Control: Never allow the pH of aqueous solutions to drop below 9.0 during handling.

References

• World Health Organization (WHO). (1988).[1] Dithiocarbamate Pesticides, Ethylenethiourea, and Propylenethiourea: A General Introduction (Environmental Health Criteria 78). International Programme on Chemical Safety.[1] Link

• Bontoyan, W. R., & Looker, J. B. (1973).[1] "Degradation of commercial ethylene bisdithiocarbamate formulations to ethylenethiourea under elevated temperature and humidity." Journal of Agricultural and Food Chemistry, 21(3), 338-341. Link[1]

• Wang, G. J., et al. (1993).[1][3][4] "The thermal behaviour of the ethylenebisdithiocarbamates Maneb, Zineb and Mancozeb." Thermochimica Acta, 220, 213-227.[1][4] Link

• PubChem. (2025).[1] Amobam (Diammonium ethylenebis(dithiocarbamate)) Compound Summary. National Library of Medicine.[1] Link

• EPA. (2005).[1] Reregistration Eligibility Decision (RED) for Mancozeb.[1] United States Environmental Protection Agency.[1] Link

Sources

• 1. Amobam | C4H14N4S4 | CID 44558527 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. echemi.com [echemi.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. semanticscholar.org [semanticscholar.org]

Thermal gravimetric analysis (TGA) of dithiocarbamate decomposition

An In-Depth Technical Guide to the Thermal Gravimetric Analysis (TGA) of Dithiocarbamate Decomposition

Executive Summary

Dithiocarbamates (DTCs) represent a critical class of organosulfur compounds with diverse applications ranging from agriculture (fungicides like Ziram, Maneb) to pharmaceuticals (Disulfiram for alcohol aversion therapy, Pyrrolidine dithiocarbamate for NF-

B inhibition). Their thermal stability is a defining characteristic that dictates shelf-life, formulation viability, and decomposition toxicity.

This guide evaluates the performance of Thermogravimetric Analysis (TGA) as the primary method for characterizing DTC decomposition.[1] We compare its efficacy against Differential Scanning Calorimetry (DSC) and Hyphenated Techniques (TGA-MS) , providing a scientifically grounded protocol for researchers to validate the thermal pathways of these sulfur-rich complexes.

Technical Deep Dive: The Decomposition Mechanism

To accurately interpret TGA data, one must understand the underlying chemistry. DTC decomposition is not a simple sublimation; it is a multi-stage pyrolytic degradation.

The General Pathway

The thermal breakdown of metal dithiocarbamates (

) generally proceeds through the cleavage of the C-S and M-S bonds.[1]

• Dehydration: Loss of lattice water (if hydrated) typically

  .

• Ligand Degradation (The "CS2 Event"): The primary mass loss step involves the release of carbon disulfide (

  ) and amine fragments, leading to an intermediate metal thiocyanate or polymerized sulfide.

• Residue Formation:

  • Inert Atmosphere (

    ): Formation of Metal Sulfide ( ).

  • Oxidative Atmosphere (Air): The Metal Sulfide often oxidizes further to Metal Oxide (

    ) and sulfur dioxide ( ).

Visualization of Decomposition Signaling

Figure 1: Generalized thermal decomposition pathway of metal dithiocarbamates showing the bifurcation based on atmospheric conditions.[2]

Comparative Analysis: TGA vs. Alternatives

While TGA is the industry standard for quantitative decomposition analysis, it is often insufficient when used in isolation. The table below objectively compares TGA against its primary alternatives in the context of DTC analysis.

Table 1: Performance Comparison of Thermal Analysis Techniques

Feature	Standard TGA	DSC (Differential Scanning Calorimetry)	TGA-MS (Hyphenated)
Primary Measurement	Mass Change ( )	Heat Flow ( )	Mass Change + Chemical ID
DTC Specific Utility	Quantifies loss and residual metal content.	Identifies Melting ( ) vs. Decomposition; detects glass transitions ( ).	Identifies specific evolved gases (e.g., distinguishing from amine vapors).
Sensitivity	High for degradation events.	High for phase transitions (melting) that occur before degradation.	High for complex, multi-step degradation mechanisms.
Limitation	Cannot identify what is lost (only how much).	Cannot quantify stoichiometry of decomposition products.	Higher cost and complexity.
Verdict	Essential Baseline. The primary tool for kinetic stability and stoichiometry.	Critical Complement. Necessary to distinguish melting from decomposition onset.	Gold Standard. Required for proving the mechanism (e.g., verifying release).

Expert Insight: For compounds like Disulfiram , which melt near 70°C before decomposing, TGA alone may miss the physical state change. DSC is required to map the melting endotherm distinct from the decomposition exotherm [7, 12]. Conversely, for metal complexes like Ziram , TGA is superior for confirming the stoichiometric formation of ZnS [1].

Experimental Protocol: Self-Validating System

To ensure high E-E-A-T (Experience, Expertise, Authoritativeness, and Trustworthiness), this protocol includes internal validation steps.

Sample Preparation & Setup

• Sample Mass: 5–10 mg (Crucial: Large masses cause thermal gradients; small masses reduce signal-to-noise).

• Crucible: Alumina (

  ) is preferred over Aluminum ( ) due to the high decomposition temperatures of some DTC metal residues (>600°C).

• Atmosphere:

  • Nitrogen (50 mL/min): To isolate the pyrolytic mechanism.

  • Air/Oxygen: To simulate storage fire hazards or oxidative degradation.

The Heating Program

• Isothermal Hold: 5 mins at 30°C (Stabilize balance).

• Ramp: 10°C/min to 800°C. (Note: Slower rates like 2°C/min are used for Kinetic Analysis to determine Activation Energy

  ).

• Cool Down: Controlled cooling.

Workflow Visualization

Figure 2: Step-by-step experimental workflow for TGA characterization of dithiocarbamates.

Representative Data & Interpretation

The following data summarizes the thermal behavior of common dithiocarbamates based on literature values. This serves as a reference for validating your experimental results.

Table 2: Thermal Decomposition Characteristics

Compound	Metal Center	Onset Temp ( )	Primary Volatiles	Final Residue (in )	Ref
Disulfiram	None (Dimer)	~190°C	Diethylamine,	Negligible (<1%)	[7, 8]
Ziram	Zinc ( )	~240°C		(Zinc Sulfide)	[1, 3]
Maneb	Manganese ( )	~160°C	,		[1, 18]
Cadmium DTC	Cadmium ( )	~260°C			[3, 11]
Mercury DTC	Mercury ( )	~200°C	vapor (Volatile)	None (Volatilizes)	[3]

Key Observation: Mercury (Hg) complexes are unique; they often volatilize completely rather than leaving a stable sulfide residue, unlike Zn or Cd complexes [3]. This is a critical check when analyzing unknown environmental samples.

Kinetic Parameters

Using the TGA data, the Activation Energy (

) for the first stage of decomposition (breaking the C-N or C-S bond) can be calculated.

• Range: Typically 60 – 150 kJ/mol for metal-DTCs.

• Trend: Stability generally follows the order

  [3].[3]

References

• AKJournals. (1969). A thermogravimetric study of some dithiocarbamate fungicides. Journal of Thermal Analysis.[2] Link

• BenchChem. (2025).[1] A Comparative Guide to the Thermal Stability of Dithioamide Metal Complexes.Link

• National Institutes of Health (PMC). (2011). Thermal Studies of Zn(II), Cd(II) and Hg(II) Complexes of Some N-Alkyl-N-Phenyl-Dithiocarbamates.[3]Link

• BenchChem. (2025).[1] An In-depth Technical Guide to the Thermal Stability and Decomposition of Silver Diethyldithiocarbamate.[1]Link

• ResearchGate. (2011). Thermal decomposition of transition metal dithiocarbamates.[2][3][4]Link

• Mahidol University. (2006). Synthesis and thermal decomposition of cadmium dithiocarbamate complexes.Link

• ResearchGate. (2020). Thermol analysis of (A) DSC thermograms of DSF (Disulfiram)...Link

• Academia.edu. (2011). DSC and spectroscopic studies of disulfiram radiostability in the solid state.Link

• ResolveMass Laboratories. (2026). DSC vs TGA: A Simple Comparison Guide.Link

• TA Instruments. (2024). Thermal Analysis in Pharmaceutical Research, Development, and Quality Control.[5][6]Link

• MDPI. (2025). Advances in the Analytical Determination of Dithiocarbamates.Link

• Lab Manager. (2025). Thermogravimetric Analysis (TGA) vs Differential Scanning Calorimetry (DSC).[1][3][5][7][8][9]Link

Sources

• 1. benchchem.com [benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. Thermal Studies of Zn(II), Cd(II) and Hg(II) Complexes of Some N-Alkyl-N-Phenyl-Dithiocarbamates - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. resolvemass.ca [resolvemass.ca]
• 6. cn-henven.com [cn-henven.com]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. murex.mahidol.ac.th [murex.mahidol.ac.th]
• 9. skztester.com [skztester.com]

Safety & Regulatory Compliance

Proper Disposal Procedures: Diammonium Propylenebis(dithiocarbamate)

[1][2]

Part 1: Executive Safety Directive

WARNING: ACID SENSITIVITY Diammonium propylenebis(dithiocarbamate) is a dithiocarbamate salt. DO NOT mix this compound with acids or acidic waste streams. Contact with acid (pH < 7) triggers the immediate evolution of Carbon Disulfide (CS₂) and Hydrogen Sulfide (H₂S) —both of which are highly toxic and flammable gases [1].

Core Disposal Rule: All waste containing this substance must be segregated into Basic (Alkaline) or Neutral waste streams. It is classified as Acute Hazardous Waste in many jurisdictions due to its aquatic toxicity and potential for toxic gas generation [2].

Part 2: Chemical Profile & Hazard Assessment

Before initiating disposal, verify the material identity and associated hazards.

Property	Specification
Chemical Name	Diammonium propylenebis(dithiocarbamate)
CAS Number	84332-87-6 (or 1435-71-8 for related isomer)
Chemical Family	Dithiocarbamate Salt (Precursor to Propineb)
Molecular Formula	C₅H₁₄N₄S₄
RCRA Classification	D003 (Reactive - Sulfide Bearing) or K161 (if manufacturing residue) [3]
Signal Word	WARNING
Key GHS Hazards	H410: Very toxic to aquatic life with long-lasting effects.H361: Suspected of damaging fertility or the unborn child.EUH031: Contact with acids liberates toxic gas.[1][2][3][4][5]

Part 3: Disposal Decision Logic (Workflow)

The following decision tree outlines the correct disposal route based on the physical state and concentration of the waste.

Figure 1: Decision logic for dithiocarbamate waste streams. Note the critical pH checkpoint for liquid waste.

Part 4: Detailed Disposal Protocols

Protocol A: Solid Waste (Bulk Substance)

Applicability: Expired reagents, surplus powder, or spill cleanup solids.

• Containerization: Do not dissolve solid waste to dispose of it. Keep it solid to minimize volume.

• Primary Packaging: Place the material into a chemically resistant bag (LDPE) or a wide-mouth HDPE jar.

• Secondary Packaging: Double-bag or place the primary jar into a secondary containment vessel.

• Labeling: Affix a hazardous waste label.

  • Constituents: Diammonium propylenebis(dithiocarbamate).[6][7]

  • Hazard Checkbox: Toxic, Environmental Hazard.

  • Special Note: "DO NOT INCINERATE WITHOUT SCRUBBER (Sulfur/Nitrogen Oxides)."

Protocol B: Liquid Waste (Solutions)

Applicability: Reaction mixtures, mother liquors.

• pH Adjustment (Critical):

  • Measure the pH of the solution.

  • If pH < 9, slowly add 1M Sodium Hydroxide (NaOH) or saturated Sodium Bicarbonate (NaHCO₃) until pH is between 10 and 11 .

  • Mechanism:[4][8][9][10] Alkaline conditions stabilize the dithiocarbamate anion, preventing decomposition into CS₂ [4].

• Collection: Pour into a dedicated HDPE carboy labeled "Basic Organic Waste - Sulfur Bearing."

• Incompatibility: Never add this waste to a "General Organic" drum that might contain acidic washes (e.g., acetic acid, HCl).

Protocol C: Deactivation (Glassware & Trace Spills)

Applicability: Cleaning glassware or neutralizing minor benchtop spills (< 5g). Principle: Oxidative degradation using Sodium Hypochlorite (Bleach).

Step-by-Step Deactivation:

• Preparation: Prepare a 10% Sodium Hypochlorite solution (commercial bleach) and verify the pH is basic.

• Alkaline Pre-Treatment: If the residue is on glassware, rinse first with a dilute NaOH solution (pH 11) to ensure the environment is alkaline.

• Oxidation:

  • Slowly add the bleach solution to the residue.

  • Observation: You may observe a mild exotherm or slight precipitate (sulfur/sulfonates).

  • Reaction: Dithiocarbamates are oxidized to thiuram disulfides and eventually to sulfates and amines under strong oxidation [5].

• Contact Time: Allow to stand for 30 minutes.

• Final Disposal: Collect the deactivated rinsate into the Liquid Waste carboy (Protocol B). Do not pour down the drain unless explicitly permitted by your facility's wastewater permit, as the breakdown products (amines) and residual zinc/metals (if Propineb was present) are still regulated.

Part 5: Scientific Rationale & Safety Mechanisms

1. The Acid-Decomposition Hazard

The dithiocarbamate moiety (

) is stable in alkaline media. However, protonation of the sulfur atom in acidic conditions leads to the formation of dithiocarbamic acid, which is unstable and rapidly decomposes:

Carbon Disulfide (CS₂) is the primary danger here. It has a flashpoint of -30°C and an auto-ignition temperature of just 90°C (meaning it can ignite on a hot steam pipe or hotplate). This is why acid segregation is the single most important safety control [6].

2. Environmental Impact (Aquatic Toxicity)

Diammonium propylenebis(dithiocarbamate) is highly toxic to aquatic organisms (LC50 values often < 1 mg/L for fish). It functions as a chelating agent and can disrupt metallo-enzymes in aquatic species. Therefore, drain disposal is strictly prohibited under Clean Water Act regulations and local sewage discharge prohibitions [2].

Part 6: Emergency Procedures

Scenario	Immediate Action
Spill (Solid)	Cover with dry lime or soda ash to maintain alkalinity. Scoop into a container. Avoid generating dust.[6]
Spill (Liquid)	Absorb with an inert material (Vermiculite). Do not use acidic clay absorbents. Treat the area with dilute bleach solution.
Skin Contact	Wash immediately with soap and water.[6] Do not use alcohol (increases absorption).
Inhalation	Move to fresh air.[6] If a "rotten cabbage" smell was detected (CS₂/H₂S), seek medical attention for respiratory irritation.

References

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A Senior Application Scientist's Guide to Personal Protective Equipment for Handling Diammonium propylenebis(dithiocarbamate)

As professionals in research and development, our commitment to safety is as critical as our pursuit of scientific advancement. The handling of any chemical reagent demands a thorough understanding of its potential hazards and the implementation of rigorous safety protocols. This guide provides essential, in-depth information on the selection, use, and disposal of Personal Protective Equipment (PPE) when working with Diammonium propylenebis(dithiocarbamate), a dithiocarbamate fungicide. The procedures outlined here are designed to ensure the well-being of laboratory personnel and maintain a secure research environment.

Hazard Assessment: The 'Why' Behind the Protective Gear

Understanding the specific risks associated with Diammonium propylenebis(dithiocarbamate) is fundamental to selecting the correct PPE. The necessity of each piece of equipment is directly linked to the chemical's hazard profile.

• Dermal (Skin) Hazards : The compound is known to cause skin irritation and may lead to an allergic skin reaction or sensitization upon contact.[1][2][3] Dithiocarbamates as a class require careful handling to prevent skin absorption.[4][5]

• Ocular (Eye) Hazards : Direct contact with the eyes can cause serious irritation.[2][3] This is a significant risk when handling the powdered form or solutions that can splash.

• Respiratory Hazards : Inhalation of dust or aerosols is harmful and may cause respiratory irritation.[1][2][3][6] Prolonged or repeated inhalation exposure presents a danger of serious damage to health.[1]

• Systemic and Chronic Health Effects : Beyond immediate irritation, there is a risk of damage to internal organs, such as the liver and spleen, through prolonged or repeated exposure.[2] Some dithiocarbamates are associated with potential reproductive harm and may affect the thyroid gland.[1]

• Environmental Hazards : This chemical is classified as very toxic to aquatic life with long-lasting effects.[1][2][7] This property dictates not only handling but also the stringent disposal procedures for contaminated PPE and waste.

Core PPE Requirements: A Task-Based Approach

The level of PPE required depends on the specific task being performed. The following table summarizes the recommended equipment for common laboratory procedures involving Diammonium propylenebis(dithiocarbamate).

Task	Hand Protection	Eye/Face Protection	Body Protection	Respiratory Protection
Weighing/Handling Solid	Nitrile or Neoprene Gloves	Tight-sealing safety goggles	Full-length lab coat or coveralls	N95/FFP2 rated disposable mask (minimum); use in a ventilated enclosure (fume hood) is strongly advised.
Preparing Solutions	Double-gloving with Nitrile or Neoprene gloves	Safety goggles and a face shield	Chemical-resistant apron over a lab coat/coveralls	Work within a certified chemical fume hood.
Application/Transfer	Nitrile or Neoprene Gloves	Safety goggles or a face shield	Lab coat or coveralls; chemical-resistant apron if splashing is likely.	Use in a well-ventilated area.[1][7] If aerosolization is possible, a respirator with appropriate cartridges should be used.[5]

Procedural Guidance: From Donning to Disposal

Proper procedure is as crucial as the equipment itself. The following workflow and protocols provide a self-validating system for safe handling.

PPE Selection Workflow

The following diagram illustrates the decision-making process for selecting appropriate PPE based on the physical form of the chemical and the nature of the task.

Caption: PPE selection workflow for Diammonium propylenebis(dithiocarbamate).

Protocol 1: Step-by-Step PPE Donning and Doffing

Donning (Putting On) Sequence:

• Body Protection: Don coveralls or a clean, full-length lab coat.

• Respiratory Protection: If required, perform a seal check and don your respirator.

• Eye and Face Protection: Put on safety goggles. If significant splash risk exists, add a face shield over the goggles.

• Gloves: Don the first pair of chemical-resistant gloves, ensuring the cuffs are pulled over the sleeves of your lab coat or coverall. If double-gloving, don the second pair over the first.

Doffing (Taking Off) Sequence: This sequence is critical to prevent cross-contamination.

• Gloves (Outer Pair): If double-gloved, remove the outer pair without touching your skin.

• Coverall/Apron: Remove the disposable apron or coverall by rolling it outwards, away from your body.

• Gloves (Inner Pair): Remove the inner pair of gloves using a skin-to-skin and glove-to-glove technique to avoid contact with the contaminated exterior.

• Face and Eye Protection: Remove the face shield and goggles from the back to the front.

• Respiratory Protection: Remove your respirator.

• Hand Hygiene: Immediately and thoroughly wash your hands with soap and water.[8]

Protocol 2: Emergency Procedures for Exposure

• Skin Contact: Immediately take off all contaminated clothing.[2][7] Rinse the affected skin area with plenty of soap and water.[2][7] Seek medical attention if irritation or a rash develops.[2]

• Eye Contact: Immediately rinse the eyes cautiously with pure water for at least 15 minutes, holding the eyelids open.[2][7] Remove contact lenses if present and easy to do so.[2] Seek immediate medical attention from an ophthalmologist.[2]

• Inhalation: Move the affected person to fresh air and keep them comfortable for breathing.[6][7] If the person feels unwell, call a poison center or doctor.[2]

• Ingestion: Rinse the mouth with water. Do not induce vomiting.[7] Call a doctor or Poison Control Center immediately.[7]

Protocol 3: Decontamination and Disposal of Used PPE

Due to the high aquatic toxicity of Diammonium propylenebis(dithiocarbamate), all disposable PPE must be handled as hazardous waste.[1][7]

• Collection: Place all used disposable PPE (gloves, masks, aprons, coveralls) into a designated, clearly labeled hazardous waste container immediately after doffing.

• Container Sealing: Ensure the waste container is sealed to prevent leaks or emissions.

• Disposal: Dispose of the hazardous waste through your institution's certified waste management provider, in accordance with all local, state, and federal regulations.[1] Do not discard in common trash or down the drain.

By adhering to these scientifically grounded protocols, researchers can confidently handle Diammonium propylenebis(dithiocarbamate), ensuring both personal safety and environmental responsibility.

References

• Personal safety and protective clothing. 8

• Propineb Safety Data Sheet. 1

• Carbamodithioic acid, (1-methyl-1,2-ethanediyl)bis-, diammonium salt Safety Data Sheets. 7

• Zinc bis(diethyldithiocarbamate) Safety Data Sheet. 2

• The Best Personal Protective Equipment For Pesticides. 9

• Diethyldithiocarbamic acid, sodium salt trihydrate Safety Data Sheet. 6

• PAT-6: Personal Protective Equipment for Pesticide Applicators. 4

• Personal Protective Equipment for Working With Pesticides. 5

• N,N-Dimethyl-1,3-propanediamine Dihydrobromide Safety Data Sheet.

• M-1 Advanced Mildew Treatment Safety Data Sheet. 10

• Ammonium Pyrrolidine Dithiocarbamate AR Safety Data Sheet. 3

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